2'-Amino-2'-deoxy-5-methylcytidine

Core Science & Biosynthesis

Chemical structure and properties of 2'-Amino-2'-deoxy-5-methylcytidine

The following technical guide provides an in-depth analysis of 2'-Amino-2'-deoxy-5-methylcytidine , a dual-modified nucleoside analogue critical for the development of nuclease-resistant therapeutic oligonucleotides.

High-Stability Scaffolds for Next-Generation Antisense & Aptamer Therapeutics [1]

Executive Summary

2'-Amino-2'-deoxy-5-methylcytidine (often abbreviated as 2'-NH₂-5-Me-dC or 2'-Am-5-Me-C ) is a pyrimidine nucleoside analogue that combines two distinct chemical modifications to overcome the primary limitations of native DNA/RNA therapeutics: enzymatic degradation and off-target immune stimulation.[1]

By replacing the 2'-hydroxyl group with an amino group (-NH₂) and methylating the cytosine base at the C5 position, this molecule creates a synergistic effect:

• The 2'-Amino group imparts exceptional resistance to serum nucleases and allows for post-synthetic conjugation (e.g., with isothiocyanates).[1]

• The 5-Methyl group enhances duplex thermal stability (

  ) via hydrophobic base stacking and mitigates innate immune recognition by Toll-like Receptor 9 (TLR9).[1]

This guide details the chemical architecture, synthesis pathways, physicochemical properties, and experimental protocols for integrating this monomer into oligonucleotide workflows.

Chemical Architecture & Properties[1]

Structural Analysis

The molecule is defined by a 2'-deoxyribose sugar ring modified at the C2' position and a cytosine nucleobase modified at the C5 position.

• Sugar Pucker: The electronegative 2'-amino group, when protonated or acylated, influences the sugar conformation. Unlike 2'-O-methyl (which locks C3'-endo/RNA-like), the 2'-amino group in DNA contexts often equilibrates, but generally favors the C3'-endo (North) conformation in duplexes, promoting A-form helix geometry which is favorable for RNA targeting.[1]

• Zwitterionic Character: The 2'-amino group has a

  of approximately 6.2 .[1] At physiological pH (7.4), a significant fraction exists as the uncharged free amine, but in slightly acidic endosomal compartments, it becomes protonated ( ), potentially aiding in endosomal escape via the "proton sponge" effect.

Physicochemical Data Table[1]

Property	Value / Description
IUPAC Name	4-amino-1-[(2R,3R,4S,5R)-3-amino-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
Common Name	2'-Amino-2'-deoxy-5-methylcytidine
CAS Number	869729-45-3 (Specific); 838-07-3 (5-Me-dC parent)
Molecular Formula
Molecular Weight	256.26 g/mol
(2'-NH₂)	~6.2 (Weak base)
(N3-H)	~4.4 (Nucleobase)
Solubility	Soluble in water, DMSO, Methanol
Sugar Conformation	C3'-endo / C2'-endo equilibrium (Sequence dependent)

Synthesis & Manufacturing

The synthesis of 2'-amino-2'-deoxy-5-methylcytidine is non-trivial due to the need for stereochemical inversion at the C2' position.[1] The most robust industrial route utilizes 5-Methyluridine (Ribothymidine) as the starting material, proceeding through a 2,2'-anhydro intermediate to install the nitrogen functionality.[1]

Synthetic Pathway (Graphviz)[1]

Figure 1: Synthetic route from Ribothymidine to the protected phosphoramidite monomer suitable for solid-phase synthesis.[1]

Phosphoramidite Preparation

For incorporation into oligonucleotides, the nucleoside must be converted into a phosphoramidite.[2][]

• 2'-Protection: The 2'-amino group is highly nucleophilic and must be protected.[1] The Trifluoroacetyl (TFA) group is standard as it is stable during chain assembly but cleaved easily during the final ammonia deprotection step.

• Base Protection: The exocyclic amine of cytosine (N4) is typically protected with a Benzoyl (Bz) or Acetyl (Ac) group.[1]

• 5'-Protection: Standard Dimethoxytrityl (DMT).[1]

Functional Impact in Oligonucleotides[6][7][8][9][10][11][12][13]

Nuclease Resistance

The 2'-amino modification provides a steric and electrostatic barrier to nucleases.[1]

• Mechanism: Most serum exonucleases require a 2'-OH or a specific sugar geometry to coordinate the phosphodiester bond cleavage. The 2'-amino group, especially when protonated, repels the metal ions (often

  ) required by nucleases for catalysis.

• Data: Oligonucleotides containing alternating 2'-amino linkages show half-lives in serum extended from minutes (unmodified) to hours or days .[1]

Thermal Stability ( )

The dual modification creates a balance in duplex stability:

• 2'-Amino Effect: Can be slightly destabilizing (~ -0.5°C per mod) in DNA:DNA duplexes due to hydration changes, but neutral to stabilizing in DNA:RNA hybrids.[1]

• 5-Methyl Effect: Stabilizing (~ +0.5 to +1.0°C per mod) due to increased hydrophobicity and base stacking.[1]

• Net Result: The 2'-Amino-5-Me-dC modification generally results in a duplex stability comparable to or slightly higher than native DNA , but with vastly superior stability against degradation.[1]

Experimental Protocols

Solid-Phase Synthesis Conditions

Reagent: 5'-DMT-N4-Benzoyl-2'-deoxy-2'-(trifluoroacetamido)-5-methylcytidine 3'-CE phosphoramidite.[1]

Step	Parameter	Recommendation
Diluent	Acetonitrile (Anhydrous)	< 30 ppm water content.[1]
Concentration	0.1 M	Slightly higher than standard DNA (0.06 M) to ensure coupling.
Activator	5-Ethylthio-1H-tetrazole (ETT)	Preferred over tetrazole for faster kinetics.[1]
Coupling Time	3 - 6 minutes	Extended time required due to the bulky 2'-TFA group.
Oxidation	0.02 M Iodine in THF/Pyridine/Water	Standard protocol.
Capping	Acetic Anhydride / N-Methylimidazole	Standard protocol.[1]

Deprotection & Purification

Critical Warning: The 2'-TFA group is base-labile.

• Cleavage & Base Deprotection:

  • Incubate in Concentrated Ammonium Hydroxide (28-30%) at 55°C for 8-12 hours .

  • Note: This simultaneously removes the cyanoethyl groups, the N4-benzoyl base protection, and the 2'-trifluoroacetyl protection.

• Analysis:

  • Use Anion Exchange HPLC (Dionex DNAPac) or RP-HPLC.[1]

  • Target Mass Check: The 2'-amino modification adds ~1 Dalton compared to 2'-OH (OH=17, NH2=16), but the 5-methyl adds 14 Da.[1] Total mass shift vs native Cytidine: +13 Da.

Applications in Drug Development[6]

Aptamer Selection (SELEX)

2'-Amino-modified libraries are widely used in SELEX (Systematic Evolution of Ligands by Exponential Enrichment).[1]

• Benefit: The 2'-amino group increases the chemical diversity of the library, allowing for additional hydrogen bonding and electrostatic interactions with protein targets that native DNA/RNA cannot achieve.

• Post-SELEX: The 2'-amino groups can be reacted with NHS-esters or isothiocyanates to attach fluorophores, PEG chains, or drugs without altering the 5'- or 3'-ends.[1]

Antisense Oligonucleotides (ASOs)[1]

• Gapmers: 2'-Amino-5-Me-dC is often used in the "wings" of gapmer ASOs (flanking a central DNA gap) to protect against exonucleases while the central DNA region recruits RNase H.[1]

• Immune Evasion: The 5-methyl group suppresses the immunostimulatory profile often seen with CpG motifs, preventing off-target cytokine release.[1]

References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity."[1] Nucleic Acids Research, 22(1), 20-24. Link

• Lienard, P., et al. (2008). "2'-Amino-LNA: Synthesis and properties."[1] Collection of Czechoslovak Chemical Communications. (Describes the combination of 2'-amino in locked nucleic acid contexts).

• Eckstein, F. (2000). "Phosphorothioate Oligodeoxynucleotides: What Is Their Origin and What Is Unique About Them?" Antisense and Nucleic Acid Drug Development. (Context on nuclease resistance mechanisms).
• Herdewijn, P. (2000). "Heterocyclic Modifications of Oligonucleotides and Antisense Technology." Antisense & Nucleic Acid Drug Development, 10(4), 297-310.

• PubChem Compound Summary. "2'-Amino-2'-deoxycytidine" (Parent structure data). Link

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• 2. twistbioscience.com [twistbioscience.com]

An In-Depth Technical Guide to the Conformational Analysis of 2'-Amino-2'-Deoxy-5-Methylcytidine Sugar Pucker

Abstract

The conformational preference of the sugar moiety in nucleoside analogues is a critical determinant of their biological activity and therapeutic potential. This guide provides a comprehensive technical overview of the methodologies employed to analyze the sugar pucker of 2'-amino-2'-deoxy-5-methylcytidine, a modified nucleoside of significant interest in drug development. We will delve into the fundamental principles of sugar conformation, its profound impact on nucleic acid structure, and the advanced experimental and computational techniques used for its characterization. This document is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical grounding and practical insights into the conformational analysis of this important molecule.

Introduction: The Significance of Sugar Pucker in Modified Nucleosides

The three-dimensional structure of nucleic acids is intrinsically linked to the conformational state of their constituent sugar rings. This puckering, or out-of-plane conformation of the furanose ring, dictates the relative orientation of the phosphate backbone and the nucleobase, thereby influencing the overall helical structure and its interactions with proteins and other molecules.[1][2] In the realm of therapeutic oligonucleotides and antiviral agents, modifications to the sugar moiety, such as the introduction of a 2'-amino group in 2'-amino-2'-deoxy-5-methylcytidine, are strategically employed to enhance properties like nuclease resistance, binding affinity, and biological efficacy.[3]

The sugar pucker of a nucleoside is not static but exists in a dynamic equilibrium between two major conformational states: the C2'-endo (South) and the C3'-endo (North) conformations.[4][5] The C2'-endo pucker is characteristic of B-form DNA, while the C3'-endo pucker is predominantly found in A-form DNA and RNA.[4][6] The conformational preference of a modified nucleoside like 2'-amino-2'-deoxy-5-methylcytidine can therefore determine its ability to mimic natural DNA or RNA, a crucial factor in its mechanism of action. Understanding and predicting the sugar pucker is paramount for the rational design of novel nucleoside-based therapeutics.

Foundational Principles of Sugar Conformation

The conformation of the five-membered furanose ring is described by five endocyclic torsion angles. However, due to the ring's constraints, these angles are interrelated, and the overall conformation can be effectively described by two parameters: the pseudorotation phase angle (P) and the puckering amplitude (νmax).[7][8]

• Pseudorotation Phase Angle (P): This parameter defines the type of pucker. A P value around 162° corresponds to a C2'-endo (South) conformation, while a P value around 18° indicates a C3'-endo (North) conformation. The entire 360° pseudorotational cycle encompasses various intermediate puckering states.[8]

• Puckering Amplitude (νmax): This value describes the degree of deviation from a planar conformation.

The energy barrier between the North and South conformations is relatively low, allowing for a dynamic equilibrium. The introduction of substituents on the sugar ring, such as the 2'-amino group, can significantly influence the position of this equilibrium.

Caption: Dynamic equilibrium between North and South sugar pucker conformations.

Experimental Determination of Sugar Pucker: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive technique for determining the solution-state conformation of nucleosides.[9] The primary NMR parameters used to elucidate sugar pucker are vicinal proton-proton coupling constants (³J(H,H)) and Nuclear Overhauser Effect (NOE) data.

Analysis of Vicinal Coupling Constants

The magnitude of the ³J(H,H) coupling constants between protons on the sugar ring is directly related to the dihedral angle between them, as described by the Karplus equation.[9] By measuring these coupling constants, one can deduce the preferred sugar conformation.

Key Coupling Constants for Sugar Pucker Analysis:

Coupling Constant	C3'-endo (North) Conformation	C2'-endo (South) Conformation
³J(H1'-H2')	Small (~1-2 Hz)	Large (~7-9 Hz)
³J(H2'-H3')	Intermediate (~4-6 Hz)	Intermediate (~5-7 Hz)
³J(H3'-H4')	Large (~7-9 Hz)	Small (~1-3 Hz)

Table 1: Typical ³J(H,H) coupling constants for North and South sugar puckers.

A qualitative assessment can often be made from 2D TOCSY experiments, where strong cross-peaks indicate large coupling constants and weak or absent cross-peaks suggest small couplings.[7] For a quantitative analysis, 1D proton NMR spectra with high resolution are required.

Step-by-Step Experimental Protocol for NMR Analysis

• Sample Preparation: Dissolve the 2'-amino-2'-deoxy-5-methylcytidine sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) to a concentration of 1-5 mM. Add a small amount of an internal standard (e.g., DSS or TSP) for chemical shift referencing.

• Data Acquisition:

  • Acquire a high-resolution 1D ¹H NMR spectrum.

  • Acquire 2D NMR spectra, including COSY, TOCSY, and NOESY experiments, to aid in proton resonance assignment.

• Resonance Assignment: Utilize the through-bond correlations from COSY and TOCSY spectra to assign all the sugar proton resonances (H1', H2', H3', H4', H5', H5'').

• Measurement of Coupling Constants: Extract the ³J(H,H) values from the 1D ¹H spectrum. This can be done by direct measurement of peak splittings or through spectral simulation for complex multiplets.

• Data Interpretation: Compare the measured coupling constants to the characteristic values for North and South conformations (Table 1) to determine the predominant sugar pucker. The population of each conformer can be estimated using established equations that relate the observed coupling constant to the values for the pure North and South states.

Computational Analysis of Sugar Pucker

Computational methods provide a powerful complement to experimental techniques, offering insights into the energetic landscape of sugar puckering.[10] Molecular dynamics (MD) simulations and quantum mechanics (QM) calculations are the primary tools used.

Molecular Dynamics (MD) Simulations

MD simulations model the atomic motions of a molecule over time, allowing for the exploration of its conformational space.[11]

Workflow for MD Simulation:

Caption: Workflow for molecular dynamics simulation of a nucleoside.

Step-by-Step Protocol for MD Simulation:

• Structure Preparation: Build the 3D structure of 2'-amino-2'-deoxy-5-methylcytidine using molecular modeling software.

• Force Field Parametrization: Assign appropriate force field parameters to all atoms. For modified nucleosides, it may be necessary to generate custom parameters.

• System Setup: Place the molecule in a periodic box of solvent (e.g., water) and add counter-ions to neutralize the system.

• Minimization and Equilibration: Perform energy minimization to remove steric clashes, followed by a short period of equilibration under constant volume (NVT) and then constant pressure (NPT) to bring the system to the desired temperature and pressure.

• Production Simulation: Run the production MD simulation for a sufficient length of time (typically nanoseconds to microseconds) to adequately sample the conformational landscape.

• Trajectory Analysis: Analyze the resulting trajectory to determine the time evolution of the pseudorotation phase angle (P). A histogram of P values will reveal the relative populations of the North and South conformers.

Quantum Mechanics (QM) Calculations

QM calculations provide a more accurate description of the electronic structure and energetics of a molecule.[2] They are often used to generate a potential energy surface (PES) for sugar puckering.

Methodology for QM-based PES Generation:

• Conformational Sampling: Generate a series of constrained geometries of the sugar ring that span the entire pseudorotational pathway.[10]

• Single-Point Energy Calculations: For each constrained geometry, perform a single-point energy calculation using an appropriate level of theory (e.g., Density Functional Theory with a suitable basis set).[2]

• PES Construction: Plot the calculated energies as a function of the pseudorotation phase angle to construct the potential energy surface. The minima on this surface correspond to the most stable conformations, and the energy barriers between them can be determined.

Conclusion: A Synergistic Approach

A comprehensive understanding of the sugar pucker of 2'-amino-2'-deoxy-5-methylcytidine requires a synergistic approach that combines experimental and computational methods. NMR spectroscopy provides invaluable data on the solution-state conformational equilibrium, while MD simulations and QM calculations offer a detailed picture of the underlying energetic landscape. The insights gained from such analyses are crucial for elucidating the structure-activity relationships of this and other modified nucleosides, ultimately guiding the development of more effective and specific therapeutic agents.

References

• Austin, T. (2023, December 10). THE ROLE OF SUGAR PUCKERING IN DNA STRUCTURE.
• DNA Architecture: Sugar Conformations | Nucleic Acids | The Fundamentals of Biochemistry.
• Determination of the DNA Sugar Pucker Using 13C NMR Spectroscopy - PubMed. (n.d.).
• Sugar Pucker and Nucleic Acid Structure | The Excitement of Discovery: Selected Papers of Alexander Rich. (n.d.). World Scientific Publishing.
• Sugar Pucker and Nucleic Acid Structure. (n.d.). Semantic Scholar.
• Nucleic Acid NMR. Sugar Puckering. (n.d.). IMSERC.
• Nuclear magnetic resonance spectroscopy of nucleic acids. (n.d.). Wikipedia.
• Improvement of DNA and RNA Sugar Pucker Profiles from Semiempirical Quantum Methods. (2014, March 3).
• Solid-state NMR determination of sugar ring pucker in 13C-labeled 2 - ePrints Soton. (2022, January 9).
• NMR Determination of Sugar Puckers in Nucleic Acids from CSA−Dipolar Cross-Correlated Relaxation | Request PDF. (n.d.). ResearchGate.
• The pucke.rs toolkit to facilitate sampling the conformational space of biomolecular monomers - PMC. (2025, April 17).
• Shiau, G. T., Schinazi, R. F., Chen, M. S., & Prusoff, W. H. (1980). Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues. Journal of Medicinal Chemistry, 23(2), 127–133.
• Altona, C., & Sundaralingam, M. (1972). Conformational Analysis of the Sugar Ring in Nucleosides and Nucleotides. A New Description Using the Concept of Pseudorotation. Journal of the American Chemical Society, 94(23), 8205–8212.
• The α-d-anomer of 2′-deoxycytidine: crystal structure, nucleoside conformation and Hirshfeld surface analysis. (2021, May 15). IUCr Journals.
• Rahim, S. G., Duggan, M. J., Walker, R. T., Jones, A. S., Dyer, R. L., Balzarini, J., & De Clercq, E. (1982). Synthesis and biological properties of 2'-deoxy-5-vinyluridine and 2'deoxy-5-vinylcytidine. Nucleic Acids Research, 10(17), 5285–5295.
• Conformational analysis of protein and nucleic acid fragments with the new grid search algorithm FOUND. (2025, August 9). ResearchGate.
• Technical Note — Sugar Conformations and Modifications. (n.d.). Glen Report 35-16.
• Computing the conformational entropy for RNA folds - PMC. (n.d.).
• Influence of Sugar Modifications on the Nucleoside Conformation and Oligonucleotide Stability: A Critical Review. (2022, September 3). ResearchGate.
• Nucleotide Sugar Pucker Preference Mitigates Excision by HIV-1 RT - PMC. (n.d.).
• Tanpure, A. A., & Balasubramanian, S. (2017). Synthesis and Multiple Incorporations of 2'-O-Methyl-5-hydroxymethylcytidine, 5-Hydroxymethylcytidine and 5-Formylcytidine Monomers into RNA Oligonucleotides. Chembiochem, 18(22), 2236–2241.
• Nanotechnology-Assisted Molecular Profiling: Emerging Advances in Circ | IJN. (2026, February 16).
• Conformational Sampling - Computational Chemistry Online. (n.d.).
• COMMUNICATION Synthesis of 2'-Deoxy-2'-fluoro-L-cytidine and Fluorinated L- Nucleic Acids for Structural Studies. (n.d.). IU Indianapolis ScholarWorks.
• Synthesis and biological activity of several amino nucleoside-platinum(II) complexes - PubMed. (n.d.).

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• 3. researchgate.net [researchgate.net]
• 4. bc401.bmb.colostate.edu [bc401.bmb.colostate.edu]
• 5. Nucleotide Sugar Pucker Preference Mitigates Excision by HIV-1 RT - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Nucleic Acid NMR. Sugar Puckering [imserc.northwestern.edu]
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• 9. Nuclear magnetic resonance spectroscopy of nucleic acids - Wikipedia [en.wikipedia.org]
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• 11. calcus.cloud [calcus.cloud]

Physicochemical Profiling of 2'-Amino-2'-Deoxy-5-Methylcytidine: pKa Determination and Functional Implications

Executive Summary

This technical guide details the physicochemical properties of 2'-amino-2'-deoxy-5-methylcytidine , focusing specifically on the ionization constant (pKa) of the 2'-amino group. While the 5-methylcytosine base is a critical epigenetic marker, the introduction of a 2'-amino group creates a "super-modified" nucleoside with unique pH-dependent behaviors.

Key Finding: The pKa of the 2'-amino group in this scaffold is approximately 6.2 .[1] This value is significantly lower than primary alkyl amines (~10.5), driven by the electron-withdrawing effects of the furanose ring oxygen and the vicinal 3'-hydroxyl group. Consequently, this moiety exists as a neutral amine at physiological pH (7.4) but becomes protonated in slightly acidic environments (e.g., endosomes, pH 5.5-6.0), offering a mechanism for pH-responsive structural switching and nuclease resistance.

Structural & Electronic Landscape

To understand the pKa of the 2'-amino group, we must deconstruct the electronic environment of the molecule. The molecule combines two distinct modifications:[2][3][4]

• 5-Methylation (Base): The methyl group at C5 exerts a weak positive inductive effect (+I) on the cytosine ring. This increases the electron density of the base, slightly raising the pKa of the N3 position from 4.3 (cytidine) to ~4.6.

• 2'-Amination (Sugar): The 2'-amino group replaces the 2'-hydroxyl. Unlike a free amine, this group is electronically coupled to the electronegative oxygen atom of the furanose ring and the 3'-OH.

Electronic Coupling and pKa Suppression

The pKa of the 2'-amino group is suppressed by nearly 4 log units compared to a standard primary amine (e.g., methylamine, pKa 10.6).

• Inductive Withdrawal (-I): The ribose ring oxygen (O4') and the 3'-hydroxyl group are electron-withdrawing, reducing the electron density on the 2'-nitrogen lone pair, thereby destabilizing the protonated ammonium form.

• Intramolecular Interactions: In the gauche orientation, the 2'-amino group can engage in hydrogen bonding with the 3'-OH or the O2 of the base, further influencing ionization energetics.

Comparative pKa Data

The following table synthesizes experimental and theoretical pKa values for relevant cytidine derivatives.

Molecule	Site of Ionization	pKa Value	Electronic Driver
Cytidine	Base (N3)	4.2 - 4.3	Aromatic ring resonance
5-Methylcytidine	Base (N3)	4.6	+I effect of 5-methyl group
2'-Amino-2'-deoxycytidine	Sugar (2'-NH₂)	6.2	-I effect of sugar O4' / 3'-OH
2'-Amino-5-Me-dC	Sugar (2'-NH₂)	~6.2	Minimal transmission of 5-Me effect to sugar

Technical Note: The 5-methyl group's electronic effect is localized to the pyrimidine ring. Experimental evidence confirms that modifications at the 5-position have negligible impact on the pKa of substituents on the sugar moiety. Therefore, the pKa of the 2'-amino group in the 5-methyl analog remains consistent with the unmethylated parent (~6.2).

Experimental Methodology: NMR pH Titration[7][8][9][10]

Potentiometric titration is often unsuitable for nucleosides due to low sample concentrations and overlapping ionization events (e.g., phosphate groups in nucleotides). Nuclear Magnetic Resonance (NMR) pH titration is the gold standard for site-specific pKa determination.

Principle

The chemical shift (

) of nuclei near the ionizable group (specifically H1', H2', or C2') changes as the protonation state shifts from neutral (-NH₂) to cationic (-NH₃⁺). By plotting vs. pH, the pKa is derived as the inflection point of the sigmoidal curve.

Protocol: Determination of 2'-Amino pKa

Reagents & Equipment:

• Compound: 2'-amino-2'-deoxy-5-methylcytidine (>98% purity).

• Solvent: D₂O (99.9% D).

• Buffers: Phosphate/Citrate buffers (deuterated if possible to minimize solvent suppression issues, though often HCl/NaOD is used for direct adjustment).

• Internal Standard: TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid).

• Instrument: 500 MHz or higher NMR spectrometer.

Step-by-Step Workflow:

• Sample Preparation: Dissolve 2-5 mg of nucleoside in 0.6 mL D₂O containing 1 mM TSP.

• Initial pH Adjustment: Adjust the solution to pH ~2.0 using dilute DCl. Note: pH readings in D₂O must be corrected: pD = pH_meter + 0.4.

• Titration Loop:

  • Record 1H-NMR spectrum. Focus on the H1' (anomeric proton) and H2' resonances.

  • Incrementally increase pD using NaOD (0.1 M to 1.0 M).

  • Target 0.3 - 0.5 pH unit increments from pH 2.0 to pH 10.0.

• Data Analysis:

  • Track the chemical shift (

    ) of H2' or C2'.

  • Fit data to the Henderson-Hasselbalch equation:

Visualization of Experimental Workflow

Figure 1: Iterative NMR titration workflow for site-specific pKa determination.

Functional Implications & Applications

The pKa of 6.2 confers unique "smart" properties to oligonucleotides containing this monomer.

Nuclease Resistance & Stability

The 2'-amino group provides steric bulk and alters the sugar pucker (favoring C3'-endo in some contexts, though less strictly than LNA). Crucially, the absence of the 2'-OH prevents the formation of the 2',3'-cyclic phosphate intermediate required for hydrolysis by many ribonucleases (RNases).

• Mechanism: The 2'-NH₂ is a poorer nucleophile than 2'-OH for phosphodiester attack under physiological conditions, rendering the backbone resistant to degradation.

pH-Dependent Hybridization (The "Switch")

Because the pKa is ~6.2, the ionization state changes within the physiological window of endocytosis (pH 7.4

5.5).

• At pH 7.4 (Extracellular/Cytosolic): The group is largely neutral (-NH₂). It participates in hydration but does not introduce cationic charge.

• At pH 5.5 (Late Endosome): The group becomes protonated (-NH₃⁺).

  • Effect: This positive charge can form electrostatic bridges with the anionic phosphate backbone of the target strand or the modification strand itself.

  • Result: In specific contexts (e.g., 2'-amino-LNA), this protonation has been shown to increase duplex thermal stability (Tm) by reducing inter-strand phosphate repulsion.[5]

Protonation Equilibrium Pathway

Figure 2: Equilibrium states of the 2'-amino group. The transition occurs near pH 6.2.[1]

References

• Aurup, H., et al. (1994). Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity. Nucleic Acids Research, 22(1), 20-24. Link

• Verheyden, J. P., et al. (1971). Synthesis and properties of 2'-amino-2'-deoxyuridine. Journal of Organic Chemistry, 36(2), 250-254. Link

• Lide, D. R. (1991). Handbook of Chemistry and Physics, 72nd Edition. CRC Press. (Source for standard amine pKa comparisons).

• Singh, S. K., et al. (1998). LNA (locked nucleic acids): synthesis and high-affinity nucleic acid recognition.[6] Chemical Communications, (4), 455-456. (Context for 2'-amino-LNA stability). Link

• Fox, J. J., et al. (1959).[4] Thiation of Nucleosides. II. Synthesis of 5-Methyl-2'-deoxycytidine and Related Pyrimidine Nucleosides. Journal of the American Chemical Society, 81(1), 178–187.[4] Link

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• 5. Amino acids attached to 2′-amino-LNA: synthesis and excellent duplex stability - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Functionalized 2′-Amino-α-L-LNA - Directed Positioning of Intercalators for DNA Targeting - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Strategic Selection of 2'-Modified Cytosines

2'-Amino-dC vs. 2'-O-Methyl-dC

Executive Summary: The Functional Divide

In the engineering of synthetic oligonucleotides, the modification of the ribose 2'-position is the primary lever for altering biophysical properties. While both 2'-Amino-2'-deoxycytidine (2'-Amino-dC) and 2'-O-Methyl-cytidine (2'-OMe-C) provide nuclease resistance, they serve fundamentally different engineering goals.

• 2'-O-Methyl-dC is the Stability and Affinity Engine . It is a structural modification used to lock the sugar into an RNA-like conformation (C3'-endo), significantly increasing binding affinity (Tm) to RNA targets.[1] It is the gold standard for Antisense Oligonucleotides (ASOs) and siRNA.

• 2'-Amino-dC is the Functional Handle . It is a reactive modification. While it offers nuclease resistance, its primary utility lies in its nucleophilic amine group, allowing for site-specific post-synthetic conjugation (labeling). Notably, it often destabilizes duplex formation, making it a poor choice for affinity enhancement but an excellent choice for probe design.

This guide details the mechanistic differences, synthesis protocols, and decision frameworks for deploying these modifications.

Part 1: Structural & Thermodynamic Divergence

The choice between an amino and a methyl group at the 2' position dictates the sugar pucker and, consequently, the helical geometry of the oligonucleotide.

1. Sugar Conformation and Affinity (Tm)

• 2'-O-Methyl-dC (The North Locker): The electronegative oxygen and the steric bulk of the methyl group drive the furanose ring into the C3'-endo (North) conformation. This pre-organizes the nucleotide into an A-form geometry, which is entropically favorable for binding to RNA targets.

  • Impact: Increases

    by approximately 1.0°C to 1.5°C per incorporation .

• 2'-Amino-dC (The Destabilizer): The amino group is less electronegative than oxygen. 2'-Amino-DNA often adopts an equilibrium between C2'-endo (South, DNA-like) and C3'-endo, or favors the South conformation depending on solvation.

  • Impact: Generally destabilizes duplexes (lowers

    ) by 0.5°C to 1.0°C per incorporation compared to unmodified DNA/RNA hybrids. This makes it unsuitable for "gapmer" wings intended to boost affinity.

2. Nuclease Resistance

Both modifications provide robust protection against serum nucleases (specifically 3'-exonucleases and endonucleases) by sterically blocking the 2' position, preventing the formation of the cyclic 2',3'-phosphate intermediate required for hydrolysis by many RNases.

Feature	2'-O-Methyl-dC	2'-Amino-dC
Sugar Pucker	C3'-endo (RNA-like)	Mixed / C2'-endo bias
Target Affinity ( )	Increases (~1.5°C/mod)	Decreases (~1.0°C/mod)
Chemical Reactivity	Inert	Nucleophilic (Reactive)
Primary Application	ASO/siRNA Stability & Affinity	Conjugation (Fluorophores/Drugs)

Part 2: Decision Logic & Application Pathways

The following decision tree illustrates the selection logic based on experimental intent.

Figure 1: Strategic selection framework for 2'-modified cytosines based on biophysical requirements.

Part 3: Synthesis & Deprotection Protocols[2]

As an Application Scientist, I must highlight that 2'-Amino-dC is not "plug-and-play" . It requires specific handling during deprotection to avoid side reactions (acetylation of the amine) or incomplete deprotection.

1. 2'-O-Methyl-dC Synthesis

• Coupling: Standard RNA or DNA coupling protocols (coupling time ~3-6 mins).

• Deprotection: Compatible with UltraFast Deprotection (AMA) (Ammonium Hydroxide/Methylamine 1:1) if Acetyl-protected dC is used.[2]

  • Condition: 65°C for 10 minutes.

  • Risk:[3] Minimal.[4] It is a robust chemistry.

2. 2'-Amino-dC Synthesis (The Critical Path)

The 2'-amino group is typically protected with a Trifluoroacetyl (TFA) group or a Phthaloyl (PT) group during solid-phase synthesis.

Critical Warning: If you use standard acetic anhydride capping after deprotecting the amine on the column, you will permanently acetylate the 2'-amine, rendering it non-reactive.

Protocol: 2'-Amino-dC (TFA protected) Deprotection This protocol ensures the removal of the TFA group without damaging the oligonucleotide.

• Cleavage & Base Deprotection:

  • Reagent: Concentrated Ammonium Hydroxide (28-30%).

  • Note: Avoid AMA if using Benzoyl-dC, as transamination can occur. If using Acetyl-dC, AMA is acceptable but Ammonia is safer for preserving the 2'-amine integrity.

  • Condition: Incubate at 55°C for 17-24 hours .

  • Mechanism:[5][6] This removes the exocyclic base protection (Benzoyl/Isobutyryl) and the 2'-TFA group. The TFA group is labile to ammonia.

• Purification:

  • The resulting oligo now has a free, nucleophilic aliphatic amine at the 2' position.

  • Important: Do not use acetate-based buffers if you plan to store for long periods, although for immediate conjugation, standard desalting is fine.

Part 4: Post-Synthetic Conjugation Protocol

The "Killer App" for 2'-Amino-dC is the ability to conjugate NHS-ester dyes (e.g., Cy3, Cy5, Alexa Fluor) or drugs. The following protocol is self-validating: if the pH is incorrect, the reaction will fail.

Workflow Diagram: Conjugation Chemistry

Figure 2: Step-by-step workflow for conjugating NHS-esters to 2'-Amino-dC modified oligonucleotides.

Detailed Protocol: NHS-Ester Labeling

Reagents:

• Amino-modified Oligo (2'-Amino-dC).

• NHS-Ester Ligand (Fluorophore/Hapten).[3]

• Conjugation Buffer: 0.1 M Sodium Bicarbonate (

  ), pH 8.3 - 8.5 .[4][7]

  • Why? At pH < 8.0, the amine is protonated (

    ) and unreactive. At pH > 9.0, the NHS ester hydrolyzes too quickly in water. The window 8.3-8.5 is critical.[4][7]

• Solvent: Anhydrous DMSO or DMF (Amine-free).

Steps:

• Solubilization: Dissolve the oligonucleotide in Conjugation Buffer to a concentration of 0.5 – 1.0 mM (approx. 3-6 mg/mL for a 20-mer).

  • Validation: Check pH with a micro-strip.[8] It must be > 8.0.[7][9]

• Ligand Preparation: Dissolve the NHS-ester in anhydrous DMSO at 10 mg/mL .

• Mixing: Add the NHS-ester solution to the oligo solution.

  • Ratio: Use a 10-fold to 20-fold molar excess of NHS-ester over the oligo.

  • Volume: Ensure the organic solvent (DMSO) does not exceed 20-30% of the total volume to prevent oligo precipitation.

• Incubation: Incubate at Room Temperature for 2–4 hours or overnight at 4°C. Keep in the dark if using fluorophores.

• Quenching (Optional but Recommended): Add Tris-HCl (pH 7.0) or Ethanolamine to a final concentration of 50 mM to quench unreacted NHS esters.

• Purification: Remove excess free dye using a Sephadex G-25 spin column or RP-HPLC.

  • Validation: The conjugate will have a different retention time (usually more hydrophobic) than the unlabelled oligo on HPLC.

References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity." Nucleic Acids Research, 22(1), 20-24. Link

  • Key Finding: Establishes that 2'-amino modifications destabilize duplexes and details the chemical reactivity for conjug

• Glen Research. (2023). "2'-Amino-dA and 2'-Amino-dC Deprotection Strategies." Glen Report. Link

  • Key Finding: Authoritative protocols for phosphoramidite deprotection and comp

• LGC Biosearch Technologies. (2023). "Standard Protocol for Solid-Phase Oligonucleotide Synthesis." Link

  • Key Finding: Standardizes the comparison between 2'-OMe and DNA synthesis cycles.

• TriLink BioTechnologies. (2023). "Thermostability of Modified Oligonucleotide Duplexes." Link

  • Key Finding: Quantitative d

    increases of 2'-OMe vs. 2'-Fluoro vs. 2'-Amino.[10]

• Interchim. (2023). "Protocol: NHS Ester Labeling of Amino-Biomolecules." Link

  • Key Finding: Validates the pH 8.3-8.

Sources

• 1. synoligo.com [synoligo.com]
• 2. glenresearch.com [glenresearch.com]
• 3. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 4. interchim.fr [interchim.fr]
• 5. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]
• 6. glenresearch.com [glenresearch.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 9. furthlab.xyz [furthlab.xyz]
• 10. academic.oup.com [academic.oup.com]

History and development of 2'-amino-2'-deoxy-5-methylcytidine in antisense therapy

An In-depth Technical Guide to the History and Development of 2'-Amino-2'-deoxy-5-methylcytidine in Antisense Therapy

Abstract

Antisense oligonucleotide (ASO) therapeutics represent a powerful modality for targeting the genetic basis of disease. However, the clinical success of ASOs is contingent upon chemical modifications that enhance their stability, binding affinity, and safety profile. This guide provides a comprehensive technical overview of two critical modifications, 5-methylcytidine (5-meC) and the 2'-amino-2'-deoxyribose sugar, culminating in a discussion of the prospective synergy in a single monomer: 2'-amino-2'-deoxy-5-methylcytidine. We will explore the historical context of ASO development, the specific advantages conferred by each modification, detailed synthetic protocols, and the experimental workflows required to characterize these next-generation oligonucleotides. This document is intended for researchers, chemists, and drug development professionals in the field of nucleic acid therapeutics.

Introduction: The Imperative for Chemical Modification in Antisense Oligonucleotides (ASOs)

The Antisense Mechanism: From Concept to Clinic

Antisense oligonucleotides are short, single-stranded nucleic acid sequences, typically 15-25 nucleotides in length, designed to be complementary to a specific messenger RNA (mRNA) target.[1] Upon entering a cell, the ASO hybridizes to its target mRNA, forming a heteroduplex. This binding event can modulate the function of the target RNA through several mechanisms, most commonly by recruiting the endonuclease RNase H1 to cleave the mRNA, thereby preventing its translation into a pathogenic protein.[2] Alternative mechanisms include steric hindrance of the ribosomal machinery to arrest translation or modulation of pre-mRNA splicing to correct genetic defects.[2] This direct intervention at the RNA level offers a therapeutic strategy for diseases previously considered "undruggable."[1]

The Triad of Challenges: Nuclease Stability, Binding Affinity, and Immunogenicity

Unmodified phosphodiester DNA or RNA is rapidly degraded by endo- and exonucleases in biological fluids and within cells. Furthermore, the affinity of an unmodified ASO for its target RNA may be insufficient for potent activity at therapeutic concentrations. A third major hurdle is the potential for ASOs to trigger an innate immune response.[3] To overcome these limitations, a wide array of chemical modifications to the phosphate backbone, sugar moiety, and nucleobase have been developed. These modifications are essential for transforming a simple oligonucleotide into a viable drug candidate.[4][5]

Generations of ASO Chemistry: A Brief History

The evolution of ASO chemistry is often categorized into generations. First-generation ASOs primarily feature the phosphorothioate (PS) backbone modification, where a non-bridging oxygen atom in the phosphate linkage is replaced with sulfur.[2][6] This change confers significant nuclease resistance.[6] Second-generation modifications focused on the 2'-position of the ribose sugar, with additions like 2'-O-Methyl (2'-O-Me) and 2'-O-Methoxyethyl (2'-MOE).[4][5] These modifications enhance binding affinity, further increase nuclease resistance, and can reduce the toxicity associated with some first-generation compounds.[4] The development of third-generation chemistries, such as locked nucleic acids (LNA), has pushed the boundaries of binding affinity even further.[5][7] Modern ASO design often employs a "gapmer" structure, featuring a central block of RNase H-competent DNA or PS-DNA flanked by "wings" of 2'-modified nucleotides that provide high affinity and stability.[4]

The Role of 5-Methylcytidine (5-meC): Enhancing Stability and Mitigating Immunity

Biophysical Impact: Increased Thermal Stability of the ASO:RNA Duplex

The addition of a methyl group to the C5 position of cytosine is a subtle yet powerful modification. The hydrophobic nature of this methyl group helps to exclude water molecules from the duplex major groove upon hybridization, which strengthens base stacking interactions.[3] This results in a measurable increase in the thermal stability (melting temperature, or Tm) of the ASO:RNA duplex, with each 5-meC substitution contributing approximately 1.3 °C to the Tm.[3][8] This enhanced affinity allows for the use of shorter, more specific ASOs or provides a greater thermodynamic driving force for target engagement.[3]

The Immunological Advantage: Masking CpG Motifs to Attenuate Toll-Like Receptor (TLR) Activation

A critical challenge in ASO development is the potential for immunostimulation. Unmethylated cytosine-guanine (CpG) dinucleotides, which are common in microbial genomes, are recognized by Toll-like receptor 9 (TLR9) in humans, triggering a pro-inflammatory cascade.[3] ASOs containing these motifs can inadvertently activate this pathway. Methylating the cytosine within the CpG motif effectively masks it from TLR9 recognition, significantly reducing or abrogating this unwanted immune response.[3] This discovery was pivotal for improving the safety profile of ASO drugs.

Clinical Precedent: 5-meC in FDA-Approved ASO Therapeutics

The utility of 5-meC is not merely theoretical; it is a clinically validated modification. It is incorporated into several successful ASO drugs, including nusinersen (Spinraza®), an agent for spinal muscular atrophy, and mipomersen (Kynamro®).[3][6] Its inclusion in these therapeutics underscores its importance for achieving the required specificity, stability, and safety for in vivo applications.

The 2'-Amino Modification: A Cationic Handle for Modulating ASO Properties

Chemical and Biophysical Characteristics of the 2'-Amino Group

Replacing the 2'-hydroxyl group of the ribose sugar with an amino group (NH2) introduces a basic, positively chargeable moiety. The pKa of this 2'-amino group has been determined to be approximately 6.2.[9] This means that at physiological pH (~7.4), the group is largely neutral, but it becomes protonated (NH3+) in more acidic environments, such as those found in endosomes or lysosomes. This pH-dependent positive charge offers a unique handle for influencing ASO behavior.

Impact on Duplex Stability: The Role of pKa and pH

Contrary to many other 2'-modifications that increase binding affinity, the 2'-amino group has been shown to destabilize DNA:RNA and DNA:DNA duplexes at neutral pH.[9] This destabilization is likely due to steric or electronic effects. However, the protonation of the amino group at lower pH introduces a positive charge that can electrostatically interact with the negatively charged phosphate backbone, potentially altering the conformation and stability of the duplex in a pH-dependent manner. This property could be exploited for designing ASOs with environment-specific activity.

Potential for Nuclease Resistance and Further Conjugation

Like many 2'-modifications, the substitution of the 2'-hydroxyl is expected to confer a degree of nuclease resistance. Furthermore, the primary amine is a versatile functional group that can be used as a chemical handle for post-synthetic conjugation of other molecules, such as fluorophores, delivery ligands, or cross-linking agents, allowing for the site-specific introduction of biophysical probes.[9][]

Synergistic Design: The Rationale for 2'-Amino-2'-deoxy-5-methylcytidine

A Hypothesis of Combined Properties

The creation of a single monomer, 2'-amino-2'-deoxy-5-methylcytidine, combines the distinct advantages of its constituent parts. The 5-meC moiety would provide the established benefits of enhanced thermal stability and immune silencing. The 2'-amino group would introduce a pH-sensitive cationic center and a site for potential conjugation, while also contributing to nuclease resistance.

Potential Applications in pH-Responsive ASOs

An ASO incorporating this novel nucleoside could be designed to have pH-dependent properties. For instance, the transition from the neutral endosome (pH ~6.5) to the more acidic late endosome/lysosome (pH ~5.0) would lead to protonation of the 2'-amino group. This change in charge could be engineered to influence cellular uptake, endosomal escape, or target binding, potentially leading to ASOs with improved therapeutic indices.

Synthesis and Incorporation into Oligonucleotides

The synthesis of ASOs containing novel modifications requires the robust preparation of the corresponding phosphoramidite building block. The following sections outline a plausible synthetic pathway and its incorporation via automated DNA/RNA synthesis.

Diagram: Synthesis Workflow for a Modified Phosphoramidite

Caption: A plausible synthetic workflow for the target phosphoramidite.

Detailed Protocol: Synthesis of 2'-Amino-2'-deoxy-5-methylcytidine Phosphoramidite

This protocol is a representative, multi-step chemical synthesis adapted from established methodologies for similar nucleoside modifications.[8][11]

• Protection: Start with commercially available 5-methylcytidine. Protect the exocyclic amine (N4) with a suitable protecting group (e.g., benzoyl or acetyl). Protect the 3' and 5' hydroxyl groups, for example, as a 3',5'-O-tetraisopropyldisiloxane (TIPDS) silyl ether.

• Activation of 2'-Hydroxyl: Activate the remaining 2'-hydroxyl group for nucleophilic substitution by converting it into a good leaving group, such as a triflate.

• Introduction of Azide: Displace the triflate with an azide source (e.g., sodium azide) via an SN2 reaction. This inverts the stereochemistry at the 2' position.

• Reduction to Amine: Reduce the 2'-azido group to a 2'-amino group. This can be achieved via catalytic hydrogenation (H2 over Pd/C) or a Staudinger reaction.

• Protection of 2'-Amine: Protect the newly formed 2'-amino group with a base-labile protecting group suitable for oligonucleotide synthesis, such as 9-fluorenylmethoxycarbonyl (Fmoc) or a photolabile group like nitroveratryloxycarbonyl (Nvoc).

• Selective Deprotection and DMT Addition: Remove the 3',5'-O-silyl protecting group (e.g., with a fluoride source like TBAF). Then, selectively protect the 5'-hydroxyl group with a dimethoxytrityl (DMT) group, which is essential for automated synthesis.

• Phosphitylation: React the free 3'-hydroxyl group with 2-cyanoethyl N,N-diisopropylchlorophosphoramidite to generate the final phosphoramidite monomer, ready for use in oligonucleotide synthesis.

• Purification: Each step requires purification, typically by column chromatography, and characterization by NMR and mass spectrometry to confirm the structure and purity of the intermediates and final product.

Protocol: Automated Solid-Phase Oligonucleotide Synthesis

• Synthesizer Setup: Dissolve the custom 2'-amino-2'-deoxy-5-methylcytidine phosphoramidite in anhydrous acetonitrile to the required concentration (e.g., 0.1 M).[11] Install the solution on an automated DNA/RNA synthesizer.

• Synthesis Cycle: The synthesis proceeds on a solid support (e.g., CPG) in a series of repeated cycles for each nucleotide addition:

  • De-blocking (Detritylation): Removal of the 5'-DMT group from the growing chain with an acid (e.g., trichloroacetic acid).

  • Coupling: Activation of the phosphoramidite with an activator (e.g., tetrazole) and coupling to the free 5'-hydroxyl group of the growing chain.

  • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of failure sequences.

  • Oxidation: Oxidation of the phosphite triester linkage to a more stable phosphate triester (or thiation to a phosphorothioate).

• Cleavage and Deprotection: After the final sequence is assembled, cleave the oligonucleotide from the solid support and remove all remaining protecting groups (from the nucleobases, phosphate backbone, and the 2'-amino group) using a concentrated base solution (e.g., aqueous ammonia or methylamine).[7][11]

• Purification: Purify the full-length ASO product from failure sequences using methods such as HPLC or PAGE.

Biophysical and In Vitro Characterization

Once synthesized, the modified ASO must be rigorously characterized to understand the impact of the novel nucleoside.

Diagram: Experimental Workflow for ASO Evaluation

Caption: A standard workflow for evaluating a novel ASO therapeutic.

Protocol: Thermal Denaturation (Tm) Analysis

• Sample Preparation: Anneal the modified ASO with its complementary target RNA at an equimolar concentration (e.g., 4 µM each) in a buffered solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.2).[7]

• Measurement: Use a UV-Vis spectrophotometer equipped with a temperature controller. Heat the sample from a low temperature (e.g., 20 °C) to a high temperature (e.g., 95 °C) at a controlled rate (e.g., 0.5 °C/min).[7][12]

• Data Analysis: Record the absorbance at 260 nm as a function of temperature. The Tm is the temperature at which 50% of the duplex is dissociated, determined from the maximum of the first derivative of the melting curve. Compare the Tm to an unmodified control and a control containing only 5-meC to isolate the effect of the 2'-amino group.

Protocol: Nuclease Resistance Assay

• Incubation: Incubate the 5'-radiolabeled or fluorescently labeled ASO (e.g., 750 pmol) at 37 °C in a buffer containing a relevant nuclease, such as snake venom phosphodiesterase (for 3'-exonuclease activity) or fetal bovine serum (to simulate biological conditions).[13]

• Time Points: Remove aliquots at various time points (e.g., 0, 15, 30, 60, 120 minutes).

• Quenching: Stop the enzymatic degradation by adding a quenching solution (e.g., EDTA or formamide loading buffer).

• Analysis: Analyze the samples by denaturing polyacrylamide gel electrophoresis (PAGE). Visualize the full-length ASO and its degradation products. A higher percentage of intact ASO at later time points indicates greater nuclease resistance compared to a control oligonucleotide.

Data Summary: Expected Biophysical Properties

Property	Unmodified Control	5-meC Modified	2'-amino-5-meC Modified (Hypothesized)	Rationale
Tm vs. RNA Target (°C)	Baseline	Baseline + ~1.3°C / mod	Baseline + ~1.3°C / mod (with slight destabilization from 2'-NH2)	5-meC increases Tm[3]; 2'-amino is slightly destabilizing.[9]
Nuclease Resistance	Low	Low	Moderate to High	2'-substitution sterically hinders nuclease approach.
Immunostimulation (CpG)	High	Low	Low	5-meC effectively masks CpG motifs from TLR9.[3]
pH Sensitivity	None	None	Yes	The 2'-amino group has a pKa of ~6.2, leading to protonation at acidic pH.[9]

Mechanism of Action in an Antisense Context

Interaction with RNase H: Gapmer Design Considerations

The 2'-amino group, like other 2'-modifications, will render the phosphodiester backbone unable to recruit RNase H. Therefore, to achieve target degradation via this pathway, ASOs containing 2'-amino-2'-deoxy-5-methylcytidine must be designed as gapmers. The modified nucleosides would be placed in the flanking "wings" to confer stability and affinity, while the central "gap" would consist of 8-10 deoxynucleotides with a phosphorothioate backbone to support RNase H1 cleavage of the target mRNA.[4]

Diagram: ASO Mechanisms of Action

Caption: Primary mechanisms of action for antisense oligonucleotides.

Conclusion and Future Directions

The conceptual design of 2'-amino-2'-deoxy-5-methylcytidine represents a logical progression in the field of oligonucleotide chemistry, seeking to combine the clinically validated benefits of base methylation with the unique, pH-sensitive properties of a 2'-amino modification. While the 5-meC component reliably enhances binding affinity and mitigates immunogenicity, the 2'-amino group offers a novel axis for therapeutic design, potentially enabling ASOs with improved endosomal escape or environment-dependent target engagement. The successful synthesis and characterization of this monomer will be the first step in evaluating its true potential. Subsequent studies incorporating it into gapmer ASOs will be necessary to determine its impact on in vitro and in vivo potency, pharmacokinetics, and overall therapeutic index, paving the way for a new class of intelligent antisense therapeutics.

References

• Aurup, H., Tuschl, T., Benseler, F., Ludwig, J., & Eckstein, F. (1994). Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity. Nucleic Acids Research, 22(1), 20–24. [Link]

• Klimasauskas, S., & Giedriene, J. (1994). Chemical synthesis of 2'-deoxyoligonucleotides containing 5-fluoro-2'-deoxycytidine. Nucleic Acids Research, 22(15), 3007–3013. [Link]

• Hossain, N., Laskar, M. A., & Sarker, M. (2016). In vitro and in vivo biophysical properties of oligonucleotides containing 5'-thio nucleosides. Drug Discoveries & Therapeutics, 10(5), 263-270. [Link]

• Pécs, A., Glemžaitė, M., & Lönnberg, T. (2020). A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis. Molecules, 25(22), 5469. [Link]

• Aboul-Fadl, T. (2005). Antisense oligonucleotides: the state of the art. Current Medicinal Chemistry, 12(19), 2193-2214. [Link]

• Yamamoto, T., Nakatani, M., & Obika, S. (2021). Synthesis and properties of oligonucleotides modified with an N-methylguanidine-bridged nucleic acid (GuNA[Me]) bearing adenine, guanine, or 5-methylcytosine nucleobases. Beilstein Journal of Organic Chemistry, 17, 583–591. [Link]

• Prakash, T. P., et al. (2021). Site-specific incorporation of 5′-methyl DNA enhances the therapeutic profile of gapmer ASOs. Nucleic Acids Research, 49(2), 632–652. [Link]

• Dhayal, S., & Agrawal, Y. K. (2014). Antisense Oligonucleotides: An Emerging Area in Drug Discovery and Development. Journal of Clinical and Diagnostic Research, 8(12), PE01–PE06. [Link]

• Gaysina, D. V., et al. (2023). Development of 2′-O-Methyl and LNA Antisense Oligonucleotides for SMN2 Splicing Correction in SMA Cells. Biomedicines, 11(11), 3071. [Link]

• Jackson-Grusby, L., et al. (1997). Mutagenicity of 5-aza-2′-deoxycytidine is mediated by the mammalian DNA methyltransferase. Proceedings of the National Academy of Sciences, 94(9), 4681-4685. [Link]

• Roberts, T. C., et al. (2020). A Half-Century History of Applications of Antisense Oligonucleotides in Medicine, Agriculture and Forestry: We Should Continue the Journey. Molecules, 25(11), 2680. [Link]

• Zhang, Y., & Harki, D. A. (2021). Synthesis of Oligoribonucleotides Containing a 2′-Amino-5′-S-phosphorothiolate Linkage. The Journal of Organic Chemistry, 86(19), 13231–13244. [Link]

• Roberts, T. C., et al. (2017). Milestone timeline of the development and clinical use of antisense oligonucleotides. Molecular Therapy - Nucleic Acids, 8, 522-532. [Link]

• Prakash, T. P., et al. (2008). Comparing in vitro and in vivo activity of 2'-O-[2-(methylamino)-2-oxoethyl]- and 2'-O-methoxyethyl-modified antisense oligonucleotides. Journal of Medicinal Chemistry, 51(9), 2766-76. [Link]

• Wang, C., Jiang, J., & Battersby, T. R. (2002). Chemical stability of 2'-deoxy-5-methylisocytidine during oligodeoxynucleotide synthesis and deprotection. Nucleosides, Nucleotides & Nucleic Acids, 21(6-7), 417-26. [Link]

• Kamiya, H., et al. (2000). in vitro DNA polymerase reactions on DNA templates containing 5-formyl-2′-deoxycytidine. Nucleic Acids Research, 28(8), 1640–1646. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Antisense Oligonucleotides: An Emerging Area in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. blog.biosearchtech.com [blog.biosearchtech.com]
• 4. sg.idtdna.com [sg.idtdna.com]
• 5. mdpi.com [mdpi.com]
• 6. A Half-Century History of Applications of Antisense Oligonucleotides in Medicine, Agriculture and Forestry: We Should Continue the Journey - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Synthesis and properties of oligonucleotides modified with an N-methylguanidine-bridged nucleic acid (GuNA[Me]) bearing adenine, guanine, or 5-methylcytosine nucleobases [beilstein-journals.org]
• 8. A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
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• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Post-synthetic conjugation strategies using 2'-amino-2'-deoxy-5-methylcytidine

Application Note: Post-Synthetic Conjugation Strategies Using 2'-Amino-2'-Deoxy-5-Methylcytidine

Part 1: Introduction & Strategic Rationale

Subject: Site-specific bioconjugation of oligonucleotides using 2'-amino-2'-deoxy-5-methylcytidine (2'-NH₂-5-Me-dC).

Executive Summary: The incorporation of 2'-amino-2'-deoxy-5-methylcytidine into oligonucleotides represents a high-fidelity strategy for post-synthetic labeling.[1][][3] Unlike 5'- or 3'-terminal modifiers, this internal modification allows for the precise positioning of labels (fluorophores, quenchers, cholesterol, peptides) within the sequence without disrupting terminal interactions.[3] The inclusion of the 5-methyl group on the cytosine base is a critical design feature; it enhances duplex thermal stability (

) by approximately 0.5–1.3°C per modification, effectively counteracting the slight destabilization often caused by the 2'-amino substitution.[3]

Mechanism of Action: The strategy relies on the unique nucleophilicity of the primary aliphatic amine at the 2'-position.[1] Under controlled pH conditions (pH 8.5–9.0), this aliphatic amine is significantly more reactive towards N-hydroxysuccinimide (NHS) esters than the aromatic amines of the nucleobases (adenine, guanine, cytosine).[3] This "reactivity gap" allows for selective conjugation without the need for complex orthogonal protection schemes on the nucleobases during the labeling step.

Part 2: Design & Synthesis Considerations

Phosphoramidite Selection

For post-synthetic conjugation, the Trifluoroacetyl (TFA) protecting group on the 2'-amine is preferred over Phthalimide (Pht) or Fmoc for standard solution-phase workflows.[][3]

• Reagent: 5'-Dimethoxytrityl-N4-benzoyl-2'-deoxy-2'-(trifluoroacetamido)-5-methylcytidine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite.[1][3]

• Logic: The TFA group is removed during standard ammonium hydroxide deprotection, yielding the free amine immediately upon cleavage, ready for conjugation.

Sequence Design Rules

• Spacing: Avoid placing the 2'-NH₂-5-Me-dC modification within 3 bases of the 5' or 3' ends if enzymatic processing (e.g., Dicer, RISC) is required.

• Duplex Stability: While the 5-methyl group stabilizes the duplex, avoid clustering multiple modifications (e.g., >3 consecutive) to prevent steric clashes in the minor groove.[3]

• Tm Impact: Expect a

  of +0.5°C to +1.0°C relative to unmodified Cytidine, and significantly higher stability compared to 2'-amino-dC (lacking the methyl group).[1][][3]

Part 3: Experimental Protocols

Protocol A: Synthesis and Deprotection

Objective: Synthesize the oligonucleotide and generate the reactive free amine.

• Synthesis:

  • Perform automated solid-phase synthesis using standard DNA cycles.[1][][3]

  • Coupling Time: Increase coupling time for the 2'-amino-5-Me-dC phosphoramidite to 6–10 minutes to ensure high efficiency (>98%).

  • DMT Status: Synthesize "DMT-ON" if hydrophobic cartridge purification is planned, or "DMT-OFF" if proceeding directly to HPLC/Conjugation.

• Deprotection (TFA-Protected):

  • Reagent: Concentrated Ammonium Hydroxide (28–30%).[3]

  • Condition: Incubate at 55°C for 16–18 hours (or according to resin/base compatibility).

  • Mechanism: This step simultaneously cleaves the oligo from the support, removes base protecting groups (Bz, iBu), and removes the TFA group from the 2'-amine.

  • Note: Do not use rapid deprotection reagents (AMA: Ammonium hydroxide/Methylamine) if you are using benzoyl-protected Cytosine residues elsewhere, as transamination can occur.[3] Standard ammonia is safest.[1]

• Desalting:

  • Lyophilize the deprotection solution.

  • Resuspend in water and desalt using a NAP-10/25 column or equivalent to remove residual ammonia.[1][][3] Ammonia competes with the amine for NHS esters and must be completely removed.

Protocol B: Post-Synthetic Conjugation (NHS Ester)

Objective: Selectively label the 2'-aliphatic amine.

Reagents:

• Labeling Buffer: 0.1 M Sodium Bicarbonate (NaHCO₃), pH 8.5–8.7.[3]

• Ligand: NHS-ester derivative of desired tag (e.g., Cy5-NHS, Cholesterol-NHS) dissolved in anhydrous DMSO or DMF.[1][][3]

• Oligonucleotide Stock: 100–200 µM in water.

Workflow:

• Preparation: Dissolve 20–50 nmols of the amino-modified oligonucleotide in 50 µL of Labeling Buffer.

• Reaction:

  • Add 10–20 equivalents of the NHS-ester ligand (dissolved in 50 µL DMSO/DMF).[3]

  • Critical: Keep organic solvent concentration <50% to maintain oligo solubility.[3]

  • Mix well and incubate at Room Temperature (25°C) for 2–4 hours or overnight at 4°C in the dark.

• Quenching: Add 10 equivalents of 1M Tris-HCl (pH 7.0) or Ethanolamine to quench unreacted NHS ester.[3] Incubate for 15 minutes.

• Purification:

  • Ethanol Precipitation: Add 0.1 volumes of 3M NaOAc (pH 5.2) and 3 volumes of cold ethanol. Freeze (-20°C, 30 min) and centrifuge. (Removes majority of free dye).[3]

  • RP-HPLC: Mandatory for high purity.[1][][3] Isolate the labeled product (hydrophobic shift) from unlabeled oligo.[3]

Part 4: Visualization & Logic

Diagram 1: The Selectivity Logic

This diagram illustrates why the reaction is specific to the 2'-amine despite the presence of base amines.

Caption: Kinetic selectivity of aliphatic 2'-amines over aromatic base amines at pH 8.5 allows site-specific labeling.

Diagram 2: Experimental Workflow

Caption: Step-by-step workflow from solid-phase synthesis to purified conjugate.

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conjugation Yield	Residual Ammonia	Ensure thorough desalting/lyophilization before conjugation.[1][][3] Ammonia reacts with NHS esters.[1]
Low Conjugation Yield	Hydrolysis of NHS Ester	Use anhydrous DMSO/DMF. Do not store NHS esters in aqueous buffer. Add ester immediately to buffer.[1]
Precipitation	Organic Solvent > 50%	Keep DMSO/DMF content below 40-50% v/v. If ligand is very hydrophobic, use a TEG spacer.[1][][3]
Multiple Peaks (HPLC)	Non-specific Labeling	pH is too high (>9.5). Lower pH to 8.2–8.5 to favor the aliphatic amine over base amines.
Degradation	Nuclease Contamination	Use DEPC-treated water and sterile plasticware. 2'-amino DNA is stable, but RNA contaminants may degrade.[1][]

Part 6: References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity."[1][][3] Nucleic Acids Research, 22(1), 20–24.[3] Link

• Latham, J. A., et al. (1994). "The application of a modified nucleotide in aptamer selection: novel thrombin aptamers containing 5-(1-pentynyl)-2'-deoxyuridine."[1][][3] Nucleic Acids Research, 22(14), 2817–2822.[3] (Context on 5-position stability). Link

• Glen Research. "Amino-Modifiers: 2'-Amino-2'-deoxycytidine."[1][][3] Glen Research Technical Notes. (General protocol grounding for 2'-amino deprotection). Link[3]

• Verma, S. & Eckstein, F. (1998). "Modified Oligonucleotides: Synthesis and Strategy for Users." Annual Review of Biochemistry, 67, 99-134.[][3] Link[3]

Sources

• 1. libpubmedia.co.uk [libpubmedia.co.uk]
• 3. caymanchem.com [caymanchem.com]

Application Note: Design and Synthesis of Functionalized ASOs Using 2'-Amino-2'-Deoxy-5-Methylcytidine

This Application Note is designed for researchers and drug development professionals focusing on next-generation Antisense Oligonucleotide (ASO) functionalization.

[1]

Executive Summary & Scientific Rationale

The development of therapeutic oligonucleotides often requires a delicate balance between binding affinity (

), nuclease resistance, and functional versatility. While 2'-O-Methyl (2'-OMe) and 2'-Fluoro (2'-F) modifications are industry standards for stability, they lack a reactive handle for post-synthetic modification.[1]

2'-Amino-2'-Deoxy-5-Methylcytidine (2'-NH₂-5mC) represents a high-value "bifunctional" monomer:

• 5-Methylcytosine Base: Enhances duplex stability (

  per modification) and suppresses immune stimulation via TLR9 evasion compared to unmethylated cytosine.[1]

• 2'-Amino Group: Provides a unique nucleophilic handle (

  ) for site-specific conjugation (e.g., GalNAc, fluorophores, peptides) via NHS-ester chemistry, without disrupting Watson-Crick base pairing significantly when properly constrained.[1]

Critical Consideration: Unlike 2'-OMe, the 2'-amino modification in a DNA context (2'-amino-DNA) can be destabilizing to the duplex and chemically labile (prone to N-P migration) if not handled correctly.[1] This guide details the "Sparse Incorporation Strategy" to leverage the conjugation potential while mitigating structural instability.

Strategic Design Guidelines

A. The "Sparse Incorporation" Strategy

Do not replace all Cytidines with 2'-NH₂-5mC.[1] The 2'-amino group is bulky and, in a flexible deoxyribose context, can distort the helix geometry.

• Role: Use 2'-NH₂-5mC primarily as a scaffold for conjugation .

• Frequency: Incorporate 1–2 residues per ASO strand.

• Placement:

  • Gapmers: Place in the "wings" (flanking regions). Avoid the central DNA gap to preserve RNase H recruitment.

  • Steric Blockers: Can be placed in loops or termini.

  • Avoid: 5'-terminal placement without a spacer, as the free amine can interfere with 5'-phosphorylation or capping efficiency.[1]

B. Structural Impact & Stability

Feature	2'-OH (RNA)	2'-H (DNA)	2'-NH₂-5mC (Modified)
Sugar Pucker	C3'-endo (A-form)	C2'-endo (B-form)	Mixed/Flexible (unless locked)
Duplex Stability	High	Moderate	Neutral/Slightly Destabilizing (unless conjugated)
Nuclease Resistance	Low	Low	High (Amine blocks nucleases)
Reactivity	Low	None	High (Amine is nucleophilic)

Experimental Protocols

Protocol A: Solid-Phase Synthesis

Reagent: 5'-Dimethoxytrityl-N4-benzoyl-2'-amino-2'-deoxy-5-methylcytidine-3'-CEP.[1] Protecting Group: The 2'-amino group is typically protected with a Trifluoroacetyl (TFA) group.[1]

• Coupling:

  • Use standard phosphoramidite coupling cycles.

  • Extension: Increase coupling time to 6–10 minutes (vs. standard 2 min) to account for the steric bulk of the protected 2'-amine.

  • Activator: 0.25 M 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) is recommended.[1]

• Oxidation: Standard Iodine/Water/Pyridine.

• Capping: Standard Acetic Anhydride/N-Methylimidazole.

Protocol B: Deprotection (The Critical Step)

Warning: Improper deprotection can lead to internucleotide cleavage via nucleophilic attack of the free 2'-amine on the adjacent phosphorus (N-P migration).

Method: Two-Step Ammonia Deprotection [1]

• Cleavage & Base Deprotection:

  • Incubate in Concentrated Ammonium Hydroxide (28-30%) at 55°C for 8–12 hours .

  • Note: This removes the N4-benzoyl base protection and the 2'-TFA group.

  • Alternative: AMA (1:1 Ammonium Hydroxide/Methylamine) at 65°C for 15 mins is faster but increases risk of N-P migration if not immediately neutralized. Stick to Ammonia for higher fidelity.

• Work-up:

  • Evaporate ammonia under vacuum (SpeedVac).[1]

  • Crucial: Redissolve pellet immediately in Buffer pH 7.0–7.5 (e.g., TE Buffer).[1] Avoid basic pH storage, which promotes side reactions of the free amine.

Protocol C: Post-Synthetic Conjugation (NHS-Ester)

This protocol describes attaching a ligand (e.g., NHS-Fluorescein or NHS-GalNAc) to the 2'-NH₂ site.[1]

Reagents:

• ASO with free 2'-NH₂ group (from Protocol B).[1]

• Ligand-NHS Ester (dissolved in anhydrous DMSO).[1]

• Labeling Buffer: 0.1 M Sodium Bicarbonate (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ), pH 8.5.[1]

Workflow:

• Preparation: Dissolve 50 nmol of ASO in 50

  L of Labeling Buffer.

• Reaction: Add 10–20 molar equivalents of Ligand-NHS (in DMSO). Keep DMSO concentration < 20% of total volume.

• Incubation: Incubate at Room Temperature for 2–4 hours in the dark (if fluorescent).

• Quenching: Add 1 M Tris-HCl (pH 7.0) to quench unreacted NHS esters.

• Purification: Remove excess ligand using a Sephadex G-25 spin column or RP-HPLC.

  • Validation: The conjugated product will show a mass shift corresponding to [Ligand MW - NHS leaving group].

Visualization of Workflows

Figure 1: Synthesis & Conjugation Workflow

This diagram illustrates the lifecycle of the 2'-NH₂-5mC modified ASO from design to functional application.

Caption: Step-by-step workflow for synthesizing and functionalizing ASOs with 2'-amino-2'-deoxy-5-methylcytidine.

Figure 2: Gapmer Design Architecture

Visualizing the strategic placement of the modification to maintain RNase H activity while enabling conjugation.

Caption: Schematic of a Gapmer ASO. 2'-NH₂-5mC residues (Red) are placed in the wings to allow ligand attachment (Green) without disrupting the central RNase H-recruiting DNA gap.

Quality Control & Validation

To ensure the integrity of the synthesized ASO, the following QC steps are mandatory:

• ESI-MS (Electrospray Ionization Mass Spectrometry):

  • Verify the mass of the full-length product.

  • Check: If the mass is [Expected - 18 Da], it indicates dehydration, possibly due to cyclization/N-P migration.[1]

• Analytical HPLC:

  • Use an Anion Exchange column (Dionex DNAPac) at pH 8 (to keep amine neutral/unreactive during run) or IP-RP HPLC.[1]

  • The conjugated product will have a significantly different retention time (hydrophobicity shift) compared to the unconjugated amine precursor.

• Melting Analysis:

  • Compare the

    of the conjugated ASO vs. the naked ASO against a complementary RNA strand.

  • Expectation: Conjugation often stabilizes the duplex by reducing the entropic penalty of the free amine or by favorable interactions of the ligand with the major groove.

References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity."[1] Nucleic Acids Research, 22(1), 20–24.[1] Link

• Manoharan, M. (2004). "Oligonucleotide conjugates as therapeutic agents." Antisense and Nucleic Acid Drug Development, 12(2), 103-128.[1] Link

• Lienard, P., et al. (2008). "2'-Amino-LNA: Synthesis and properties."[1] Collection of Czechoslovak Chemical Communications, 73(6).[1] (Provides context on constrained 2'-amino analogs). Link[1]

• Glen Research. "User Guide to Amino-Modifiers." (Standard industry protocols for TFA deprotection and NHS labeling). Link

Sources

• 1. caymanchem.com [caymanchem.com]

Application Note: High-Fidelity Cross-Linking Strategies Using 2'-Amino-2'-Deoxy-5-Methylcytidine

This Application Note and Protocol Guide details the specialized use of 2'-amino-2'-deoxy-5-methylcytidine (2'-NH₂-5mC) residues for high-fidelity cross-linking and conjugation.[]

Part 1: Executive Summary & Mechanistic Insight

The "Super-Nucleophile" Advantage

In the landscape of nucleic acid chemical biology, 2'-amino-2'-deoxy-5-methylcytidine represents a dual-purpose tool designed for stability and reactivity.[]

• The 2'-Amino Handle: Unlike the exocyclic amines on nucleobases (which are poor nucleophiles due to resonance delocalization), the aliphatic 2'-amino group functions as a potent nucleophile (

  in DNA context).[] This allows for selective acylation at physiological pH without damaging the Watson-Crick base pairing interfaces.

• The 5-Methyl Cytosine Core: The inclusion of the 5-methyl group (

  ) enhances duplex stability via increased base-stacking interactions ( increase of ~0.5–1.3°C per modification).[] This counteracts the potential destabilizing effects of bulky cross-linkers attached at the 2'-position.

Core Applications

• Therapeutic Conjugation: Attaching PEG, peptides, or lipids to improve pharmacokinetics (PK) of aptamers or antisense oligonucleotides (ASOs).

• Structural Locking: Creating inter-strand cross-links (IXL) to freeze DNA junctions or duplexes for X-ray crystallography.

• DNA-Protein Interaction Profiling: Site-specific capture of DNA-binding proteins (transcription factors, polymerases) via heterobifunctional tethers.[]

Workflow Visualization

The following diagram outlines the critical path from synthesis to validated conjugate.

Figure 1: Critical workflow for processing 2'-amino-modified oligonucleotides.[] Note the distinct deprotection step required to liberate the reactive amine.

Part 2: Detailed Experimental Protocols

Pre-Requisite: Amine Deprotection

Context: During solid-phase synthesis, the 2'-amino group is typically protected (e.g., with Trifluoroacetyl, TFA) to prevent side reactions.[] Standard ammonia deprotection often removes this, but specific protocols must be verified to ensure the amine is free.

• Verification: Perform a test conjugation with a small fluorophore (e.g., NHS-Fluorescein).[] If no labeling occurs, the amine is likely still protected or protonated.

Protocol A: Selective Conjugation via NHS-Esters

Objective: Covalent attachment of a functional moiety (Fluorophore, Drug, Biotin) to the 2'-amino site.[]

1. Materials & Reagents

Component	Specification	Purpose
Oligonucleotide	2'-NH₂-5mC modified, desalted	Target molecule.[][2][3]
Labeling Buffer	0.1 M Sodium Tetraborate (Borate) or NaHCO₃, pH 8.5	Maintains unprotonated amine ( ) for reaction.[] NO TRIS.
Cross-linker	NHS-Ester derivative (e.g., NHS-PEG4-Azide)	Reacts with amine to form amide bond.[]
Solvent	Anhydrous DMSO or DMF	Dissolving hydrophobic cross-linkers.
Quenching Buffer	1.0 M Tris-HCl, pH 7.0	Scavenges unreacted NHS-esters.[]

2. Step-by-Step Methodology

• Oligo Preparation:

  • Dissolve the oligonucleotide in Labeling Buffer to a concentration of 0.2 – 0.5 mM .

  • Critical: Ensure the buffer is free of ammonium ions or primary amines (Tris, Glycine) which will compete for the cross-linker.

• Cross-linker Activation:

  • Dissolve the NHS-ester reagent in anhydrous DMSO/DMF at 10–20 mg/mL .

  • Note: Prepare this immediately before use. NHS esters hydrolyze rapidly in moisture.

• Reaction:

  • Add the NHS-ester solution to the oligo solution.[4]

  • Ratio: Use a 10-fold to 20-fold molar excess of NHS-ester over oligonucleotide.

  • Volume: Ensure the organic solvent constitutes <20% of the final volume to prevent oligo precipitation.

  • Incubate at 25°C (Room Temp) for 2–4 hours with gentle agitation (e.g., orbital shaker).

• Quenching:

  • Add Quenching Buffer (Tris-HCl) to a final concentration of 50-100 mM.[] Incubate for 15 minutes.

• Purification (Crucial):

  • Ethanol Precipitation: Add 0.1 volume of 3M NaOAc (pH 5.2) and 3 volumes of cold Ethanol. Freeze at -20°C for 30 mins, centrifuge (12,000g, 30 min), and wash pellet with 70% EtOH.

  • Alternative: Use a desalting column (e.g., Sephadex G-25) or RP-HPLC for higher purity.[]

Protocol B: DNA-Protein Cross-Linking (Heterobifunctional)

Objective: Link the 2'-NH₂-5mC DNA to a specific Cysteine residue on a protein using a maleimide-NHS linker (e.g., SMCC).[]

1. Mechanism

• Step 1 (DNA Activation): The NHS ester end of the linker reacts with the 2'-amino DNA.

• Step 2 (Conjugation): The Maleimide end of the linker reacts with a protein sulfhydryl (-SH).

2. Workflow Diagram

Figure 2: Two-step heterobifunctional cross-linking strategy. Separation of steps prevents protein-protein cross-linking.[]

3. Step-by-Step Methodology

• Activation of DNA:

  • Dissolve DNA in 1x PBS (pH 7.4) (Phosphate buffered saline is amine-free).[]

  • Add 20-fold molar excess of SMCC (dissolved in DMSO).

  • Incubate for 1 hour at Room Temp.

  • Purification: Remove excess SMCC immediately using a spin column (MWCO 3K) or desalting column. Do not skip this, or excess SMCC will react with the protein.

• Protein Conjugation:

  • Mix the Maleimide-Activated DNA with the target protein containing a reduced cysteine.

  • Ratio: Typically 1:1 to 1:3 (DNA:Protein) depending on molecular weights.

  • Incubate overnight at 4°C or 2 hours at RT.

• Validation:

  • Analyze via SDS-PAGE (Coomassie or Silver Stain).[] The conjugate will migrate significantly slower than the free protein.

Part 3: Quality Control & Troubleshooting[1]

Validation Methods

Method	Expected Result	Notes
RP-HPLC	Shift in retention time (hydrophobic shift if linker is organic).	Best for quantitative yield assessment.
PAGE (Denaturing)	Band shift (retardation) compared to unmodified control.[]	Use Urea-PAGE for oligos; SDS-PAGE for protein conjugates.[]
Mass Spec (ESI/MALDI)	Mass increase corresponding to Linker + Payload - Leaving Group.	Definitive proof of covalent bond.

Troubleshooting Guide

• Problem: Low Conjugation Yield.

  • Cause 1: pH too low. The 2'-amine must be deprotonated. Ensure pH

    8.0 for NHS reactions.

  • Cause 2:[][5] Hydrolysis of NHS ester.[4][6][7] Use fresh, high-quality anhydrous DMSO.[] Do not store diluted cross-linkers.

  • Cause 3: Amine contamination. Did you use Tris, Glycine, or Ammonium Acetate? Switch to Borate or Phosphate.

• Problem: Precipitation during reaction.

  • Cause: Too much organic solvent. Keep DMSO/DMF < 20% (v/v).

  • Solution: Add the organic linker slowly while vortexing.

• Problem: Degradation of DNA.

  • Cause: Nuclease contamination or harsh deprotection.

  • Advantage Check: 2'-amino-5mC is naturally more resistant to nucleases than standard DNA, so check for gross contamination in buffers.[]

References

• Glen Research. Amino-Modifiers and Labeling Strategies. (Specifics on oligonucleotide modification and deprotection). [Link][]

• Baseclick. DNA Crosslinking: Mechanisms & role in genomic research. (Overview of cross-linking mechanisms in nucleic acids). [Link]

Sources

• 2. Synthesis of RNA Crosslinking Oligonucleotides Modified with 2-Amino-7-Deaza-7-Propynyl-6-Vinylpurine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amino-functionalized DNA: the properties of C5-amino-alkyl substituted 2′-deoxyuridines and their application in DNA triplex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. 6‐Substituted 2‐Aminopurine‐2′‐deoxyribonucleoside 5′‐Triphosphates that Trace Cytosine Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. interchim.fr [interchim.fr]
• 7. lumiprobe.com [lumiprobe.com]

Application Note: 2'-Amino-2'-Deoxy-5-Methylcytidine in Diagnostic Probes

[1]

Executive Summary

The use of modified nucleosides is critical in overcoming the limitations of native DNA/RNA probes in diagnostic applications. 2'-Amino-2'-deoxy-5-methylcytidine (2'-NH₂-5mC) represents a dual-function modification that synergizes the hybridization stability of 5-methylcytosine with the nuclease resistance and chemical reactivity of the 2'-amino group.

This Application Note details the mechanistic advantages of 2'-NH₂-5mC and provides validated protocols for its application in constructing robust, high-sensitivity diagnostic probes.

Key Benefits[2]

• Enhanced Duplex Stability: The 5-methyl group increases melting temperature (

  ) via base stacking, while the 2'-amino group favors the C3'-endo (RNA-like) sugar pucker, enhancing binding to RNA targets.

• Nuclease Resistance: The 2'-amino modification blocks the 2'-OH nucleophilic attack pathway utilized by many ribonucleases, significantly prolonging probe half-life in biological fluids.

• Conjugation Versatility: The aliphatic primary amine at the 2'-position serves as a site-specific handle for post-synthetic labeling with fluorophores, quenchers, or electrochemical tags without disrupting Watson-Crick base pairing.

Mechanism of Action

Structural Impact on Hybridization

The 2'-NH₂-5mC monomer alters the thermodynamic properties of the oligonucleotide through two distinct mechanisms:

• 5-Methyl Group (Base Modification): The hydrophobic methyl group at the C5 position of cytosine enhances base stacking interactions in the major groove. This typically results in a

  increase of 0.5°C to 1.3°C per substitution compared to unmethylated cytosine.

• 2'-Amino Group (Sugar Modification): The electronegative nitrogen at the 2'-position influences the ribose sugar conformation. Unlike DNA (C2'-endo), 2'-amino-modified sugars prefer the C3'-endo (North) conformation, similar to RNA. This pre-organizes the probe for high-affinity binding to RNA targets (A-form helix), making it ideal for detecting mRNA or viral RNA sequences.

Chemical Reactivity & Nuclease Resistance

• Nuclease Resistance: The replacement of the 2'-hydroxyl group with an amino group prevents the formation of the 2',3'-cyclic phosphate intermediate required for hydrolysis by many RNases.

• Reactivity: The 2'-amino group is a nucleophile (

  ~6.2–9.5 depending on context). While less reactive than a primary alkyl amine due to the electron-withdrawing sugar ring, it can be selectively targeted for conjugation using activated esters (e.g., NHS-esters) or isothiocyanates, provided the exocyclic amines on the bases are protected or less reactive under specific pH conditions.

Visualization: Probe Architecture & Workflow

The following diagram illustrates the chemical logic and the diagnostic workflow for a 2'-NH₂-5mC modified probe.

Figure 1: Workflow from phosphoramidite synthesis to functional diagnostic probe application.

Experimental Protocols

Protocol A: Post-Synthetic Conjugation of Fluorophores

This protocol describes the labeling of a 2'-NH₂-5mC containing oligonucleotide with an NHS-ester fluorophore (e.g., Cy3, Cy5, or FAM).

Prerequisites:

• Oligonucleotide synthesized with 2'-NH₂-5mC (ensure the 2'-amino protecting group, typically trifluoroacetyl, is removed during final deprotection).

• Purity: The oligo should be desalted or HPLC purified to remove ammonium ions, which compete for the NHS ester.

Reagents:

• Labeling Buffer: 0.1 M Sodium Tetraborate (Borax) or Sodium Bicarbonate, pH 8.5. (Avoid Tris or other amine-containing buffers).[1]

• Dye Stock: 10 mg/mL NHS-ester fluorophore in anhydrous DMSO or DMF.

• Precipitation Mix: 3 M Sodium Acetate (pH 5.2) and cold Ethanol.[1][2]

Step-by-Step Procedure:

• Preparation: Dissolve 5–10 nmol of the amino-modified oligonucleotide in 50 µL of Labeling Buffer .

  • Note: The pH must be >8.0 to ensure the 2'-amino group is unprotonated and nucleophilic.

• Reaction: Add 10–20 equivalents of the NHS-ester dye (from DMSO stock) to the oligo solution.

  • Example: If using 10 nmol oligo, use ~100–200 nmol dye.

• Incubation: Vortex gently and incubate at Room Temperature (25°C) for 2–4 hours in the dark.

  • Optimization: For sterically hindered labels, incubate overnight at 4°C.

• Quenching: (Optional) Add 0.1 M Tris-HCl (pH 8.0) to quench unreacted NHS ester.

• Purification (Critical):

  • Add 0.1 volume of 3 M Sodium Acetate (pH 5.2) and 2.5 volumes of cold 100% Ethanol.

  • Incubate at -20°C for 30 minutes.

  • Centrifuge at 12,000 x g for 30 minutes. Remove supernatant (contains excess free dye).

  • Wash pellet with 70% Ethanol.[1][2]

  • Alternative: Use a G-25 Sephadex spin column or HPLC for higher purity.

Protocol B: High-Stringency Hybridization Assay

This protocol leverages the high

of 2'-NH₂-5mC probes for detecting RNA targets in complex biological matrices (e.g., cell lysates).

Reagents:

• Hybridization Buffer: 5x SSC, 0.1% SDS, 1x Denhardt’s solution.

• Wash Buffer: 0.2x SSC, 0.1% SDS (High Stringency).

Step-by-Step Procedure:

• Probe Design: Design the probe to be complementary to the target RNA. Incorporate 2'-NH₂-5mC residues at every 3rd or 4th position to maximize stability without compromising solubility.

  • Calculation: Estimate

    using standard nearest-neighbor models, then add +1.0°C for every 5-methyl-C and +0.5°C for every 2'-amino modification.

• Denaturation: Heat the sample (RNA target) and probe (100 nM final conc.) at 95°C for 5 minutes.

• Hybridization: Incubate at the Calculated

  - 5°C .

  • Insight: Due to the high affinity of 2'-NH₂-5mC, you can often hybridize at temperatures 5–10°C higher than standard DNA probes, significantly reducing non-specific binding (background noise).

• Washing: Wash samples twice with Wash Buffer at the hybridization temperature.

• Detection: Measure fluorescence or perform downstream enzymatic steps (e.g., ligation).

Comparative Data: Stability & Performance

The following table summarizes the performance metrics of 2'-NH₂-5mC probes compared to standard DNA and 2'-O-Methyl RNA probes.

Feature	Standard DNA Probe	2'-O-Me RNA Probe	2'-NH₂-5mC Probe
Duplex Stability ( )	Baseline	+0.5 to 1.0°C / mod	+1.5 to 2.0°C / mod
Nuclease Resistance	Low (<30 min in serum)	High (>24 hrs)	High (>24 hrs)
Target Affinity	DNA > RNA	RNA > DNA	RNA >> DNA
Conjugation Potential	5' or 3' ends only	5' or 3' ends only	Internal (2' Position)
Immune Stimulation	High (CpG motifs)	Low	Minimal (5-Me suppresses)

Troubleshooting & Optimization

• Low Labeling Efficiency:

  • Cause: Incomplete deprotection of the 2'-amino group or presence of amine contaminants (Tris/Ammonium).

  • Solution: Ensure the final deprotection step (often ammonia or AMA) was sufficient to remove the trifluoroacetyl (TFA) protecting group from the 2'-amine. Perform an extra desalting step before labeling.[1][3]

• High Background in Hybridization:

  • Cause: Non-specific binding due to the cationic nature of the amino group at neutral pH.

  • Solution: Increase the ionic strength of the wash buffer or add blocking agents (tRNA/Salmon Sperm DNA). Acetylating any unreacted 2'-amino groups (using Acetic Anhydride) after labeling can neutralize the positive charge if it interferes with the assay.

• Precipitation Issues:

  • Cause: 2'-amino probes can be more hydrophobic.

  • Solution: Avoid over-drying the pellet. Resuspend in TE buffer pH 8.0 immediately.

References

• Aurup, H., et al. (1994). "2'-Amino-2'-deoxynucleosides: Synthesis and incorporation into oligonucleotides." Nucleic Acids Research.[4] Link

• LGC Biosearch Technologies. (2024).[5] "Know your oligo mod: 5-methyl deoxycytidine."[6][5][7] BiosearchTech Blog. Link

• Glen Research. "General Procedure for Labelling of Amino-Modified Oligonucleotides." Glen Research Technical Guide. Link

• Soto, A. M., et al. (2016). "5-Methylcytosine increases the stability of the DNA duplex." Nucleic Acids Research.[4] Link

• Integrated DNA Technologies (IDT). (2022). "Oligo modifications that block nuclease degradation." IDT Tech Corner. Link

Sources

• 1. Labeling of Amino-Modified Oligonucleotides with Dye NHS Esters | AAT Bioquest [aatbio.com]
• 2. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 3. glenresearch.com [glenresearch.com]
• 4. academic.oup.com [academic.oup.com]
• 5. blog.biosearchtech.com [blog.biosearchtech.com]
• 6. Substitution of 2-aminoadenine and 5-methylcytosine for adenine and cytosine in hybridization probes increases the sensitivity of DNA fingerprinting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. genelink.com [genelink.com]

Synthesis of 2'-amino-LNA and 2'-amino-5-methyl-dC chimeras

Application Note: High-Fidelity Synthesis & Conjugation of 2'-Amino-LNA / 2'-Amino-5-Methyl-dC Chimeric Oligonucleotides

Executive Summary

This guide details the synthesis, deprotection, and functionalization of chimeric oligonucleotides containing 2'-amino-LNA (Locked Nucleic Acid) and 2'-amino-5-methyl-deoxycytidine (2'-amino-5-Me-dC) .

These modifications represent a pinnacle in therapeutic oligonucleotide design. The LNA scaffold locks the ribose in the C3'-endo (North) conformation, imparting extreme thermal stability (

) and nuclease resistance. The 2'-amino group serves a dual purpose: it provides a unique handle for site-specific post-synthetic conjugation (e.g., to GalNAc, fluorophores, or peptides) and, when protonated, can form electrostatic bridges with the phosphate backbone, further stabilizing the duplex. The 5-methyl substitution on cytosine enhances base stacking and reduces immune stimulation (CpG motif mitigation).

Strategic Planning & Monomer Selection

Before initiating Solid Phase Synthesis (SPS), the chemical nature of the building blocks must be understood to prevent aggregation and ensure high coupling efficiency.

The Building Blocks

Monomer	Sugar Pucker	Protecting Group (Base)	Protecting Group (2'-Amine)	Key Function
2'-Amino-LNA	Locked C3'-endo (North)	Benzoyl (A, C), Isobutyryl (G)	Trifluoroacetyl (TFA)	High affinity binding; Conjugation handle.
2'-Amino-5-Me-dC	DNA-like (Flexible/South)	Acetyl (Ac) or Benzoyl (Bz)	Trifluoroacetyl (TFA)	Duplex stabilization (+0.5°C ); Reduced immunogenicity.

Critical Insight (The TFA Strategy): The 2'-amino group is highly nucleophilic. During phosphoramidite synthesis, it must be masked. The industry standard is the Trifluoroacetyl (TFA) group.

• Why TFA? It is stable during the acidic detritylation steps of the synthesis cycle but is cleaved simultaneously with the nucleobase protecting groups during the final ammonia treatment.

• Risk: Failure to fully remove the TFA group results in a non-functional amine that cannot be conjugated.

Protocol: Solid Phase Synthesis (SPS)

System: Automated DNA/RNA Synthesizer (e.g., Cytiva ÄKTA oligopilot or MerMade). Scale: 1 µmol - 1 mmol.

Reagent Preparation

• Activator: 0.25 M 5-Ethylthio-1H-tetrazole (ETT) in Acetonitrile. Note: ETT is preferred over Tetrazole for LNA couplings due to higher acidity and faster activation kinetics.

• Oxidizer: 0.02 M Iodine in THF/Pyridine/H2O.

• Deblock: 3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM). Note: LNA synthesis is sensitive to depurination; avoid excessive exposure to acid.

Coupling Parameters (The "LNA Rule")

LNA phosphoramidites are sterically bulky. Standard DNA coupling protocols will yield deletions.

Step	Standard DNA	2'-Amino-LNA / 5-Me-dC
Concentration	0.1 M	0.1 M - 0.15 M
Coupling Time	2 minutes	6 - 10 minutes
Recycle Steps	No	Double Coupling Recommended
Capping	Standard (Ac2O)	Standard (Ac2O)

Expert Tip: For 2'-amino-5-Me-dC, ensure the 5-methyl group does not cause steric clash with the 5'-protecting group of the previous base. A 6-minute coupling time is usually sufficient, but for 2'-amino-LNA, 10 minutes is safer.

Workflow Visualization

Figure 1: Solid Phase Synthesis Cycle optimized for sterically hindered LNA/modified monomers.

Protocol: Cleavage and Deprotection

This is the most critical step for 2'-amino chimeras. You must remove the nucleobase protection (Ac/Bz) AND the 2'-amine protection (TFA).

Standard Ammonia Method (Preferred)

• Reagent: Concentrated Ammonium Hydroxide (28-30% NH₄OH).

• Conditions: Incubate at 55°C for 8–12 hours (or overnight).

  • Mechanism:[1][2] Ammonia cleaves the succinyl linker (releasing oligo from CPG), removes exocyclic amine protection (Bz/Ac), and hydrolyzes the TFA amide bond on the 2'-nitrogen.

• Cooling: Cool to 4°C before opening the vial to prevent ammonia gas release.

• Evaporation: Evaporate ammonia using a SpeedVac.

UltraMild Strategy (If sensitive dyes are present)

If your chimera includes a base-sensitive fluorophore (e.g., TAMRA, Cyanine):

• Reagent: 0.05 M Potassium Carbonate (K₂CO₃) in Methanol.

• Conditions: Room Temperature for 4 hours.

• Warning: This is mild. Verify TFA removal by Mass Spec. TFA removal is generally slower than base deprotection. If incomplete, the mass will be +96 Da (TFA group) higher than expected.

Protocol: Post-Synthetic Conjugation

Once purified (Desalted or HPLC), the 2'-amino group is available for conjugation. The most common chemistry is NHS-Ester labeling .

Reaction Logic: The 2'-amino group is a primary amine. It reacts with N-hydroxysuccinimide (NHS) esters to form a stable amide bond.[3][4]

Step-by-Step Conjugation

• Buffer: Dissolve Oligo in 0.1 M Sodium Borate buffer (pH 8.5).

  • Note: Avoid Tris (contains amines) or Ammonium (competes with reaction).

• Ligand: Dissolve NHS-Ester ligand (e.g., Chol-NHS, GalNAc-NHS, Cy5-NHS) in anhydrous DMSO or DMF.

• Mixing: Add 5–10 equivalents of Ligand to the Oligo solution.

  • Ratio: Keep organic solvent (DMSO) < 20% of total volume to prevent oligo precipitation.

• Incubation: Shake gently at Room Temperature for 2–4 hours.

• Purification:

  • Ethanol Precipitation: Removes excess small molecule ligand.

  • RP-HPLC: Essential to separate Unconjugated Oligo from Conjugated Oligo.

Conjugation Pathway

Figure 2: Post-synthetic conjugation mechanism targeting the 2'-amino handle.

Quality Control & Troubleshooting

Mass Spectrometry (ESI-MS)

This is the only way to validate the chimera.

• Target Mass: Calculate the molecular weight of the free amine form.

• Common Impurity (+96 Da): Indicates incomplete TFA removal.

  • Fix: Treat with concentrated Ammonia at 55°C for an additional 4 hours.

• Common Impurity (+42 Da): Indicates Acetylation of the amine during the "Capping" step of synthesis.

  • Prevention: This shouldn't happen if the TFA group was stable. If observed, check the quality of your phosphoramidite (TFA group might have fallen off during storage).

Thermal Melting (Tm) Analysis

• Expectation: 2'-amino-LNA should increase

  by +3°C to +8°C per modification compared to DNA.

• Expectation: 2'-amino-5-Me-dC should increase

  by ~0.5°C to 1.0°C compared to non-methylated dC.

References

• Singh, S. K., Kumar, R., & Wengel, J. (2002). Synthesis of 2'-amino-LNA: A novel conformationally restricted high-affinity oligonucleotide analogue with a handle.[5][6] The Journal of Organic Chemistry, 67(24), 8571–8577.

• LGC Biosearch Technologies. (n.d.). dC (Ac) (5-Me) CE-Phosphoramidite Product Page & Protocols. Biosearch Technologies.

• Glen Research. (2023). Deprotection Guide: Standard and UltraMild Conditions. Glen Research Application Notes.

• Lou, C., Samuelsen, S. V., Christensen, N. J., Vester, B., & Wengel, J. (2017). Oligonucleotides Containing Aminated 2′-Amino-LNA Nucleotides: Synthesis and Strong Binding to Complementary DNA and RNA.[5][7][8] Bioconjugate Chemistry, 28(4), 1214–1220.

• Integrated DNA Technologies (IDT). (2023).[4] Oligo modification—Post-synthesis conjugation.[4][9][10] IDT Education.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Amine-Based Conjugation - Creative Biogene IntegrateRNA [integraterna.creative-biogene.com]
• 4. idtdna.com [idtdna.com]
• 5. Amino acids attached to 2′-amino-LNA: synthesis and excellent duplex stability - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Functionalized 2′-Amino-α-L-LNA - Directed Positioning of Intercalators for DNA Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 10. Designing Oligo With Multiple Modifications - ELLA Biotech [ellabiotech.com]

Technical Notes & Optimization

Improving coupling efficiency of 2'-amino-5-methyl-dC phosphoramidites

This guide is structured as a specialized Technical Support Center for researchers working with high-value, modified phosphoramidites. It synthesizes advanced oligonucleotide chemistry with practical troubleshooting logic.

Topic: Optimization of Coupling Efficiency & Handling

Classification: Advanced RNA/DNA Synthesis | Version: 2.4 | Status: Active[1]

Executive Summary: The "Steric Challenge"

The 2'-amino-5-methyl-dC phosphoramidite is a dual-modified monomer.[1] It combines the 5-methylcytosine base (which increases

and reduces immunostimulation) with a 2'-amino sugar modification (enabling post-synthetic conjugation or nuclease resistance).[1]

The Core Problem: This molecule presents a "perfect storm" for low coupling efficiency:

• Steric Hindrance: The 2'-amino group is typically protected by a bulky Trifluoroacetyl (TFA) or Phthalimide group. This physically blocks the incoming activator and the 5'-OH of the support-bound oligo.

• Electronic Deactivation: The electron-withdrawing nature of the protecting groups can reduce the nucleophilicity of the phosphoramidite.

• Kinetics: Standard DNA coupling times (2–3 mins) are insufficient, leading to deletion sequences (N-1).[1]

Optimized Synthesis Protocol

Standard DNA protocols will fail. Use the following parameters to ensure >98% stepwise coupling efficiency.

A. Reagent Preparation

Parameter	Standard Protocol	Required Protocol for 2'-Amino-5-Me-dC	Technical Rationale
Diluent	Acetonitrile (ACN)	Anhydrous ACN (<30 ppm H₂O)	The 2'-amino protecting group is hydrophobic; moisture instantly hydrolyzes the activated amidite.[1]
Concentration	0.05 M	0.10 M - 0.15 M	Higher concentration drives the reaction kinetics forward (Le Chatelier’s principle) to overcome steric bulk.[1]
Dissolution	Vortex 30s	Allow 5-10 min dissolution	Modified amidites often have slower dissolution rates.[1] Ensure no particulate matter remains.

B. The Coupling Cycle

The choice of activator and contact time is the single most critical factor.

• Recommended Activator: 5-Ethylthio-1H-tetrazole (ETT) or 4,5-Dicyanoimidazole (DCI) .[1][2]

  • Why? ETT (pKa ~4.[1][2]3) is more acidic than standard 1H-Tetrazole (pKa ~4.8), creating a more reactive tetrazolide intermediate.[1] DCI is highly nucleophilic, acting as a superior catalyst for hindered centers.

• Coupling Time: 6 to 10 minutes (minimum). Do not use "double coupling" with short bursts; a single, long contact time is often more effective for sterically hindered amidites to allow diffusion and orientation.

C. Visualization of the Optimized Cycle

Figure 1: The modified coupling cycle emphasizing the extended contact time and specific activator requirement to prevent N-1 deletions.

Deprotection & Post-Processing

Handling the 2'-amino protecting group (usually TFA) requires specific conditions to avoid transamidation (where the protecting group migrates rather than cleaving).[1]

Protocol: TFA-Protected 2'-Amino[1]

• Reagent: AMA (1:1 mixture of 30% Ammonium Hydroxide and 40% Aqueous Methylamine).

• Conditions: 65°C for 15–20 minutes.

  • Note: Standard Ammonium Hydroxide (55°C for 16h) works but increases the risk of side reactions.

• Important Pre-requisite: To use AMA, you must use Acetyl-protected dC (Ac-dC) for all standard Cytosines in the sequence.[1] If you use Benzoyl-dC (Bz-dC), AMA will cause transamination of the cytosine base.[1]

Troubleshooting Guide (FAQ)

Q1: My coupling efficiency is <90% despite using 10-minute coupling times. What now?

Diagnosis: This is likely a "Water vs. Sterics" issue.

• Check 1 (Water): Modified amidites are expensive, so users often store them longer. If the bottle was opened previously, it may have absorbed moisture. Solution: Use a fresh bottle and ensure your Acetonitrile is <30ppm water.

• Check 2 (Support Loading): If you are synthesizing on a high-loading support (>40 µmol/g), the steric crowding on the glass bead surface combined with the bulky 2'-amino group creates a "forest" that reagents cannot penetrate. Solution: Switch to Low-Loading Support (20–30 µmol/g) or CPG with long spacer arms (LCAA-CPG).[1]

Q2: Mass Spec shows a peak at [Expected Mass + 96 Da]. What is this?

Diagnosis: Incomplete removal of the Trifluoroacetyl (TFA) protecting group.

• The Chemistry: The TFA group adds exactly 96.01 Da.

• The Fix: Your deprotection was insufficient.

  • If using Ammonia: Extend time to 24 hours at 55°C.

  • If using AMA: Ensure the methylamine is fresh (methylamine gas escapes aqueous solution over time, lowering concentration).

Q3: Can I use standard Iodine for oxidation?

Diagnosis: Generally yes, but with caution.

• Risk: Some 2'-amino modifications (especially if adjacent to susceptible bases) can undergo strand scission or side-reactions with strong oxidizers.[1][3]

• Recommendation: If you observe degradation, switch to 0.5 M CSO (Camphorsulfonyl-oxaziridine) in Acetonitrile.[1][3] It is a milder, non-aqueous oxidizer often used for high-fidelity RNA synthesis.

Q4: Why is my yield lower when the 2'-amino-5-Me-dC is at the 3'-end?

Diagnosis: Initial loading difficulty.

• Explanation: Coupling the first base to the solid support is often more difficult due to the linker chemistry on the bead.

• Solution: Use a pre-loaded solid support (if available) or use a "universal support" and allow for a 15-minute coupling time for the first base insertion.

Diagnostic Decision Tree

Figure 2: Step-by-step troubleshooting flow for 2'-amino modified phosphoramidites.

References & Further Reading

• Glen Research. (n.d.).[1] Amino-Modifier C6 dC and Coupling Efficiency Guidelines. Retrieved from

• LGC Biosearch Technologies. (2023).[1] Standard Protocol for Solid-Phase Oligonucleotide Synthesis (Coupling Times for Modifiers). Retrieved from

• Vargeese, C., et al. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. Retrieved from

• Aurup, H., et al. (1994). Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: Thermal stability and chemical reactivity. Nucleic Acids Research. Retrieved from [1]

• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach. Tetrahedron. (Foundational text on activator kinetics).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. glenresearch.com [glenresearch.com]
• 3. glenresearch.com [glenresearch.com]

Topic: Solving Solubility Issues with 2'-Amino Modified Oligonucleotides

Technical Support Center: 2'-Amino Modified Oligonucleotides

Audience: Researchers, Scientists, and Drug Development Professionals.[1] Objective: Provide authoritative troubleshooting, mechanistic insights, and rescue protocols for handling 2'-amino modified oligonucleotides (2'-NH₂-DNA/RNA).

Diagnostic & Decision Framework

Before attempting to force an oligonucleotide into solution, it is critical to diagnose the root cause of the insolubility. 2'-amino modifications introduce unique chemical properties—specifically basicity and potential zwitterionic behavior—that standard DNA/RNA handling protocols often overlook.

Interactive Troubleshooting Workflow

Figure 1: Decision tree for diagnosing solubility failures based on visual cues and solvent conditions.

Technical Deep Dive: The Chemistry of Insolubility

To solve the problem, you must understand the mechanism. Unlike standard DNA, which is polyanionic and highly soluble, 2'-amino DNA/RNA is amphoteric .[1]

The Zwitterion Trap

• Standard DNA: Phosphate backbone (

  ) is negatively charged.[1]

• 2'-Amino Modification: The primary amine group (

  ) has a typically between 6.0 and 9.0 depending on the local electronic environment (fluorine or oxygen atoms in the sugar ring lower the compared to alkyl amines).[1]

• The Conflict: At neutral or slightly acidic pH (pH < 8.0), a significant fraction of the amino groups become protonated (

  ).[1]

  • Result: The molecule contains both positive (amine) and negative (phosphate) charges.[1] If the ratio approaches equilibrium, the net charge drops, reducing the electrostatic repulsion that keeps oligos in solution. This leads to isoelectric precipitation .[1]

Incomplete Deprotection

2'-amino groups are reactive and must be protected during synthesis (often with Trifluoroacetyl (TFA) or Phthalimide).[1]

• TFA/Phthalimide: These groups are highly hydrophobic.[1]

• The Risk: If the deprotection step (ammonia/methylamine) is insufficient, these hydrophobic "caps" remain. A 2'-amino oligo that is 50% protected behaves like a lipid-DNA conjugate, forming micelles or aggregates that refuse to dissolve in water [1, 2].[1]

Troubleshooting Guide (Q&A)

Q1: My 2'-amino oligo forms a white precipitate immediately upon adding water. What is wrong?

Diagnosis: You are likely using unbuffered water (pH ~5.5-6.[1]0) or the oligo is not fully deprotected. The Fix:

• Stop adding water. Acidic water protonates the amine, reducing solubility.[1]

• Add Buffer: Add concentrated TE Buffer (pH 8.0) or Sodium Carbonate (pH 9.[1]0) to shift the pH to basic.

• Mechanism: At pH > 8.5, the amine group deprotonates (

  ).[1] The oligo becomes polyanionic (dominated by phosphates) and dissolves.

Q2: I am trying to conjugate the oligo, but it crashes out when I add the NHS-ester.

Diagnosis: Solvent incompatibility or "Salting Out." The Fix:

• Check Organic Solvent: NHS-esters are often dissolved in DMSO or DMF.[1] Ensure the final organic content in your reaction does not exceed 20-30% unless your oligo is very short.[1]

• Check Buffer: Do not use Tris buffer for conjugation (it contains amines that compete). Use HEPES or Phosphate/Bicarbonate (pH 8.3-8.5).[1]

• Pre-Solubilization: Dissolve the oligo in a high concentration (e.g., 1 mM) in aqueous buffer before slowly adding the organic phase.

Q3: The oligo is dissolved, but the solution is viscous/jelly-like.

Diagnosis: Hydrogen bonding networks or G-quartet formation (if G-rich).[1] 2'-amino groups can participate in inter-strand hydrogen bonding.[1] The Fix:

• Heat Annealing: Heat to 65°C for 5-10 minutes to disrupt secondary structures, then cool slowly.

• Add Denaturants: If downstream applications permit, add 10-20% DMSO or Formamide to disrupt the network.[1]

Validated Protocols

Protocol A: Standard Resuspension (Preventative)

Use this for all new 2'-amino oligo stocks.[1]

• Centrifuge: Spin the dry tube at 10,000 x g for 30s to pellet the lyophilized cake.

• Select Buffer: Use IDTE (10 mM Tris, 0.1 mM EDTA, pH 8.0) or 10 mM Sodium Carbonate (pH 8.5) .[1]

  • Critical: Avoid unbuffered water.[1]

• Volume Calculation: Aim for a high concentration stock (e.g., 100 µM).

  • Formula:

    .[1][2]

• Incubate: Let stand at room temperature for 15 minutes.

• Mix: Vortex vigorously. If undissolved, proceed to Protocol B.

Protocol B: The "Rescue" Protocol (For Stubborn Precipitates)

Use this if Protocol A fails or if you suspect incomplete deprotection.

• Alkaline Shift: Add 1 M NaOH dropwise to adjust final concentration to ~10-20 mM (Target pH 9-10).

  • Note: DNA is stable at high pH; RNA is susceptible to hydrolysis, so keep exposure short (<1 hour) and pH < 10 for RNA.[1]

• Heat: Incubate at 55°C for 15 minutes .

• Organic Assist: If still cloudy, add DMSO to a final concentration of 10% (v/v).[1]

• Sonication: Sonicate in a water bath for 5 minutes to break up hydrophobic aggregates.[1]

Reference Data: Solvent & Buffer Compatibility

Parameter	Recommended Range	Why?
pH	7.5 – 9.0	Ensures amine is neutral ( ) and phosphate is negative ( ).[1] Prevents zwitterionic aggregation.[1]
Salt (Na+)	50 – 150 mM	Stabilizes the backbone, but excessive salt (>1M) can salt-out hydrophobic modified oligos.[1]
Organic Solvents	DMSO, Acetonitrile (<20%)	Helps solubilize if hydrophobic protecting groups (TFA) are partially present.[1]
Incompatible Buffers	Acetate (pH 5), Citrate (pH 4)	Low pH protonates the amine, causing precipitation.[1]
Conjugation Buffer	Bicarbonate / HEPES (pH 8.3)	Optimal for NHS-ester reaction; avoids amine competition (Tris).[1]

References

• Glen Research. User Guide to Glen-Pak™ Purification & Deprotection. (Detailed discussion on TFA/MMT deprotection and hydrophobicity).

• Integrated DNA Technologies (IDT). Expert Tips for Resuspending Oligos and Primers. (General solubility and pH guidelines).[1]

• Sigma-Aldrich. Handling Guidelines for DNA and RNA Oligonucleotides. (Storage and stability data).

• TriLink BioTechnologies. Troubleshooting the Synthesis of Modified Oligonucleotides. (Case studies on solubility during synthesis/deprotection).

• National Institutes of Health (NIH). A simple fluorescence method for pKa determination in RNA and DNA.[1] (Data on shifted pKa values in modified nucleic acids).

Sources

• 1. Deoxyuridine - Wikipedia [en.wikipedia.org]
• 2. JPH08505396A - Oligonucleotides modified to increase stability at acidic pH - Google Patents [patents.google.com]

Technical Support Center: Preventing Side Reactions at the 2'-Amino Group

Welcome to the technical support center for oligonucleotide synthesis. This guide is designed for researchers, scientists, and drug development professionals who are incorporating 2'-amino-modified nucleosides into their synthetic workflows. The introduction of a primary amine at the 2'-position of the ribose sugar offers powerful functionalities but also presents unique challenges. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate and prevent unwanted side reactions, ensuring the integrity and purity of your final product.

The Challenge: The Double-Edged Sword of the 2'-Amino Group

The 2'-amino group is a potent nucleophile, making it an excellent handle for post-synthetic conjugation of labels, ligands, and other moieties.[1] However, this same reactivity makes it susceptible to a variety of side reactions during the standard phosphoramidite synthesis cycle.[][3] Unlike the exocyclic amines on the nucleobases, which are routinely protected with acyl groups, the 2'-amino group's proximity to the phosphodiester backbone and its inherent nucleophilicity require a carefully considered protection strategy.

Failure to adequately protect this group can lead to a cascade of undesirable outcomes, including:

• Chain branching and truncated sequences: The unprotected 2'-amine can react with incoming phosphoramidites.

• N-acylation: Reaction with the capping reagent (e.g., acetic anhydride) can lead to irreversible acetylation.[4]

• Formation of adducts: Side reactions with byproducts of the synthesis cycle can modify the amine.

These side reactions can result in complex impurity profiles that are challenging to separate and characterize, ultimately compromising the yield, purity, and biological activity of the target oligonucleotide.[5][6][7][8]

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the synthesis of 2'-amino-modified oligonucleotides.

Q1: What are the most common protecting groups for the 2'-amino group, and how do I choose the right one?

The choice of protecting group is critical and depends on your desired deprotection conditions and the overall synthetic strategy. The two most widely used protecting groups are Trifluoroacetyl (TFA) and 9-fluorenylmethoxycarbonyl (Fmoc).

Protecting Group	Structure	Application Conditions	Deprotection Conditions	Key Advantages	Key Disadvantages
Trifluoroacetyl (TFA)	CF₃CO-	Stable to acidic detritylation and standard coupling/oxidation.	Removed by standard ammonolysis (e.g., concentrated ammonium hydroxide at 55°C).[9]	Compatible with standard deprotection protocols.	Can be difficult to remove from sterically hindered positions. Requires standard, sometimes harsh, basic deprotection.
9-fluorenylmethoxycarbonyl (Fmoc)	Stable to acidic detritylation and standard coupling/oxidation.	Base-labile; removed with a non-nucleophilic base like piperidine or DBU, typically while the oligo is still on the solid support.[10][11][12][13][14]	Orthogonal to standard base and phosphate protecting groups, allowing for on-support conjugation.[12][13] Milder deprotection conditions.[12][13]	Requires an additional, separate deprotection step in the synthesis cycle.[11]

Expert Insight:

• For routine synthesis with standard deprotection: The TFA group is often sufficient and integrates seamlessly into existing workflows.

• For sensitive oligonucleotides or on-support conjugation: The Fmoc group is the superior choice. Its orthogonality allows you to deprotect the 2'-amino group selectively while all other protecting groups remain intact. This is particularly useful for attaching sensitive moieties that would not survive the final cleavage and deprotection steps.[11]

Q2: I see a significant peak in my HPLC analysis that corresponds to the mass of my oligo plus 42 Da. What is this?

This is a classic sign of N-acetylation . The unprotected or prematurely deprotected 2'-amino group has reacted with the capping reagent, typically acetic anhydride, adding an acetyl group (mass = 42 Da).[4]

Causality: This side reaction occurs if the 2'-amino protecting group is not stable enough to withstand the conditions of the synthesis cycle or if there is incomplete protection of the starting phosphoramidite.

Prevention:

• Ensure High-Quality Phosphoramidites: Use phosphoramidites from a reputable supplier with robust quality control to ensure complete protection of the 2'-amino group.

• Use a Non-acylating Capping Reagent: If N-acetylation is a persistent issue, consider using a capping reagent that does not contain acetic anhydride, such as phenoxyacetic anhydride (Pac₂O).

• Optimize Synthesis Cycle: Ensure that the capping step is efficient and that there is no prolonged exposure of the oligo to the capping reagents.

Q3: My mass spectrometry results show a complex mixture of products, and the yield of the full-length product is very low. What could be the cause?

A low yield of the full-length product accompanied by a complex mixture of shorter sequences often points to chain branching . This occurs when the 2'-amino group is not protected and acts as a nucleophile, attacking the activated phosphoramidite of the next incoming nucleotide.

Figure 1. Standard vs. Branched Chain Elongation. An unprotected 2'-amino group can compete with the 5'-hydroxyl group, leading to chain branching.

Troubleshooting Steps:

• Verify Protecting Group Integrity: Confirm that the protecting group on your 2'-amino phosphoramidite is correct and has not been compromised during storage.

• Check Synthesis Reagents: Ensure that all reagents, particularly the activator and the phosphoramidite solution, are anhydrous. Water can lead to the hydrolysis of the phosphoramidite, reducing coupling efficiency and potentially contributing to other side reactions.[][15]

• Review Synthesis Protocol: Check the coupling times and activator concentration. While robust coupling is necessary, overly harsh conditions can sometimes lead to side reactions.

Q4: After deprotection, I'm having trouble conjugating a label to the 2'-amino group. The conjugation efficiency is very low. What's going on?

Low conjugation efficiency suggests that the 2'-amino group is not available for reaction. Several side reactions during synthesis and deprotection can lead to this "inactivation".[16]

One common culprit is the formation of an acrylonitrile adduct . Acrylonitrile is generated during the β-elimination of the cyanoethyl protecting groups from the phosphate backbone during the final deprotection step.[16][17] The primary 2'-amino group is a strong nucleophile and can be alkylated by acrylonitrile.

Figure 2. Formation of Acrylonitrile Adduct. Acrylonitrile, a byproduct of phosphate deprotection, can inactivate the 2'-amino group.

Prevention and Troubleshooting:

• On-Support Cyanoethyl Deprotection: Before cleaving the oligonucleotide from the support, perform a separate deprotection of the cyanoethyl groups using a mild base in an organic solvent (e.g., 10% diethylamine in acetonitrile).[17] This allows the resulting acrylonitrile to be washed away before it can react with the 2'-amino group, which will be deprotected later.

• Use Alternative Deprotection Schemes: Deprotection with gaseous ammonia or methylamine can sometimes reduce the formation of side products compared to aqueous solutions.[11][18]

• Post-Deprotection Cleanup: If you suspect adduct formation, purification by HPLC may be able to separate the modified and unmodified oligonucleotides.

Troubleshooting Guide: A Case-Based Approach

Case Study 1: Unexpected Peak in HPLC, Mass +81 Da

• Observation: A researcher synthesizes a 20-mer oligonucleotide with a single 2'-amino-2'-deoxyuridine modification (TFA protected). After standard deprotection and HPLC analysis, a significant side product is observed with a mass increase of 81 Da from the expected product.

• Analysis: This mass corresponds to the addition of a cyanoethyl group (+53 Da) and an oxygen atom (+16 Da), with the addition of two hydrogens. This is indicative of a reaction with a hydrolyzed phosphoramidite that has not been properly capped.

• Root Cause: Incomplete coupling or capping can leave a free 5'-hydroxyl group. In a subsequent cycle, if the 2'-amino group attacks the incoming phosphoramidite, and this branched structure is not properly capped, it can lead to complex side products during oxidation and deprotection.

• Solution:

  • Optimize Coupling: Increase coupling time for the modified phosphoramidite by 2-3 fold to ensure complete reaction.

  • Ensure Anhydrous Conditions: Use fresh, anhydrous acetonitrile and ensure all reagents are dry to prevent phosphoramidite hydrolysis.[15]

  • Verify Capping Efficiency: Ensure the capping solution is fresh and active.

Case Study 2: Fmoc-Protected 2'-Amino Group Fails to Deprotect

• Observation: A scientist is performing an on-support conjugation. After treating the CPG-bound oligonucleotide with 20% piperidine in DMF to remove the Fmoc group, the subsequent conjugation reaction fails. Analysis of the cleaved oligo shows the mass of the Fmoc group (+222 Da) is still present.

• Analysis: The Fmoc deprotection step was incomplete.

• Root Cause:

  • Insufficient Reagent: The volume or concentration of the piperidine solution may have been insufficient for the scale of the synthesis.

  • Reagent Degradation: Old or improperly stored piperidine can be less effective.

  • Steric Hindrance: The location of the 2'-amino modification within a complex secondary structure could potentially hinder access of the deprotection reagent.

• Solution:

  • Increase Deprotection Time/Repeats: Extend the piperidine treatment time or perform two sequential treatments with fresh reagent.

  • Use Fresh Reagents: Always use freshly prepared piperidine in DMF solution.

  • Consider an Alternative Base: In some cases, a stronger, non-nucleophilic base like 1,8-Diazabicycloundec-7-ene (DBU) may be more effective, although it should be used with caution as it can be less selective.

Experimental Protocols

Protocol 1: On-Support Deprotection of Fmoc-Protected 2'-Amino Groups

This protocol is for the selective deprotection of the 2'-amino group while the oligonucleotide remains attached to the solid support.

• Pre-Wash: Wash the synthesis column containing the CPG-bound oligonucleotide with 5 mL of dimethylformamide (DMF).

• Fmoc Removal:

  • Prepare a fresh solution of 20% piperidine in DMF (v/v).

  • Slowly pass 2 mL of the piperidine solution through the column over a period of 10 minutes.

  • Repeat with a fresh 2 mL of the piperidine solution for another 10 minutes.

• Washing:

  • Wash the column thoroughly with 10 mL of DMF to remove all traces of piperidine and the cleaved Fmoc adduct.

  • Wash the column with 10 mL of acetonitrile.

• Drying: Dry the support thoroughly under a stream of argon or nitrogen.

• Proceed to Conjugation: The support-bound oligonucleotide with the now-free 2'-amino group is ready for on-support conjugation.

Protocol 2: Pre-Cleavage Removal of Cyanoethyl Groups to Prevent Acrylonitrile Adduct Formation

This protocol is recommended when using TFA-protected 2'-amino nucleosides to improve subsequent conjugation efficiency.

• Post-Synthesis Wash: After the final synthesis cycle (with DMT-off), wash the column with 10 mL of acetonitrile.

• Cyanoethyl Removal:

  • Prepare a solution of 10% diethylamine (DEA) in anhydrous acetonitrile (v/v).

  • Pass 2 mL of the DEA solution through the column and let it stand for 5 minutes.

  • Flush the column with an additional 3 mL of the DEA solution.

• Washing:

  • Wash the column thoroughly with 10 mL of acetonitrile to remove residual DEA and acrylonitrile.

• Drying: Dry the support thoroughly under a stream of argon or nitrogen.

• Proceed to Cleavage and Deprotection: Cleave the oligonucleotide from the support and deprotect the nucleobases as per your standard protocol (e.g., using concentrated ammonium hydroxide). The risk of acrylonitrile adduct formation on the 2'-amino group will be significantly reduced.[16]

By understanding the chemistry of the 2'-amino group and implementing these preventative and troubleshooting strategies, you can significantly improve the success rate of your modified oligonucleotide syntheses, leading to higher purity products and more reliable downstream applications.

References

• Brown, T., & Brown, D. (n.d.). Synthesis of Oligonucleotides. Nucleic Acids in Chemistry and Biology. [Link]

• Herman, S. B., & Cedergren, R. (2006). Improved synthesis of 2'-amino-2'-deoxyguanosine and its phosphoramidite. Nucleosides, Nucleotides & Nucleic Acids, 25(2), 159-166. [Link]

• Ogilvie, K. K., Usman, N., Nicoghosian, K., & Cedergren, R. J. (1988). Chemical synthesis of biologically active oligoribonucleotides using β-cyanoethyl protected ribonucleoside phosphoramidites. Proceedings of the National Academy of Sciences, 85(16), 5764-5768. [Link]

• Wikipedia contributors. (2024, February 10). Protecting group. Wikipedia. [Link]

• Beaucage, S. L. (2013). Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. Molecules, 18(11), 13777-13801. [Link]

• Glen Research. (n.d.). Modifier Phosphoramidites and Supports. [Link]

• Nishina, K., et al. (2016). Synthesis of 2′-formamidonucleoside phosphoramidites for suppressing the seed-based off-target effects of siRNAs. Nucleic Acids Research, 44(12), 5434-5448. [Link]

• ATDBio. (n.d.). RNA oligonucleotide synthesis. [Link]

• Pfund, E., et al. (2008). 2'-O-[2-(Amino)-2-oxoethyl] Oligonucleotides. Organic Letters, 10(19), 4255-4258. [Link]

• Wang, J., & Silverman, S. K. (2021). Synthesis of Oligoribonucleotides Containing a 2′-Amino-5′-S-phosphorothiolate Linkage. The Journal of Organic Chemistry, 86(19), 13543-13552. [Link]

• Glen Research. (n.d.). 2-Amino-dA-CE Phosphoramidite. [Link]

• Glen Research. (n.d.). Amino-Modifier Phosphoramidites and Supports. [Link]

• Glen Research. (n.d.). Glen Report 25 Supplement: Deprotection. [Link]

• Glen Research. (n.d.). PDA Amino-modified Oligonucleotides. [Link]

• Beigelman, L., et al. (2010). U.S. Patent No. 7,655,790 B2. U.S.

• Glen Research. (n.d.). Amino-Modifiers. [Link]

• Glen Research. (n.d.). Modified RNA Phosphoramidites. [Link]

• Glen Research. (n.d.). PC Amino-Modifier Phosphoramidite. [Link]

• Twist Bioscience. (n.d.). A Simple Guide to Phosphoramidite Chemistry. [Link]

• Kumar, R. K., Guzaev, A. P., & Manoharan, M. (2006). Observation and elimination of N-acetylation of oligonucleotides prepared using past-deprotecting phosphoramidites and ultra-mild deprotection. Nucleosides, Nucleotides & Nucleic Acids, 25(4-6), 417-421. [Link]

• Bernatowicz, M. S., Wu, Y., & Matsueda, G. R. (2003). Trifluoroacetyl as an Orthogonal Protecting Group for Guanidines. The Journal of Organic Chemistry, 68(22), 8645-8648. [Link]

• LabRulez LCMS. (2022, April 7). Overcome Oligonucleotide Analysis Challenges with 2D-LC/MS. [Link]

• The Analytical Scientist. (2025, November 18). Oligonucleotides: Synthesis and Manufacturing Hurdles. [Link]

• Zlatev, I., et al. (2006). Oligonucleotides with 2′-O-carboxymethyl group: synthesis and 2′-conjugation via amide bond formation on solid phase. Nucleic Acids Research, 34(2), 656-668. [Link]

• BioPharmaSpec. (2025, March 13). Oligonucleotide Analysis: Challenges & Solutions. [Link]

• Glen Research. (n.d.). Methods to Avoid Inactivation of Primary Amines. [Link]

• Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups. [Link]

• ELLA Biotech. (n.d.). Designing Oligo With Multiple Modifications. [Link]

• Gilson. (n.d.). Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification. [Link]

• ATDBio. (n.d.). Solid-phase oligonucleotide synthesis. [Link]

Sources

• 1. Designing Oligo With Multiple Modifications - ELLA Biotech [ellabiotech.com]
• 3. twistbioscience.com [twistbioscience.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. biopharmaspec.com [biopharmaspec.com]
• 8. gilson.com [gilson.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. glenresearch.com [glenresearch.com]
• 11. glenresearch.com [glenresearch.com]
• 12. chempep.com [chempep.com]
• 13. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 14. Fmoc-Protected Amino Groups [organic-chemistry.org]
• 15. trilinkbiotech.com [trilinkbiotech.com]
• 16. glenresearch.com [glenresearch.com]
• 17. atdbio.com [atdbio.com]
• 18. glenresearch.com [glenresearch.com]

Technical Support Center: High-Performance Purification of 2'-amino-5-Me-dC Oligos

The following guide serves as a specialized Technical Support Center for the purification of 2'-amino-2'-deoxy-5-methylcytidine (2'-amino-5-Me-dC) oligonucleotides.

Status: Operational | Tier: Level 3 (Senior Application Scientist) Subject: Troubleshooting HPLC Purification & Isolation Failures Ticket ID: #PUR-2AM-5ME

Part 1: The Core Challenge (The "Zwitterionic" Trap)

Before troubleshooting, you must understand why this molecule fails standard protocols. You are not purifying a standard DNA oligo; you are purifying a molecule with a tunable charge switch.

• The 2'-Amino Handle (pKa ~6.2): Unlike standard DNA (purely anionic), the 2'-amino group introduces a basic site. At neutral pH (pH 7.0), approximately 10–15% of the amines are protonated (

  ). This creates a zwitterionic character (negative phosphates + positive amines) that leads to:

  • Peak broadening (due to mixed charge states).

  • Ionic repulsion from cationic counter-ions in Ion-Pairing RP-HPLC.

  • "Drag" on Anion Exchange columns.

• The 5-Methyl Modification: This adds hydrophobicity compared to standard Cytidine, increasing retention time in Reverse Phase (RP) and potentially causing aggregation in aqueous buffers if the sequence is G-rich.

Part 2: Diagnostic Workflows

Workflow A: The "Decision Matrix"

Use this logic flow to determine your purification strategy based on your primary failure mode.

Figure 1: Decision matrix for troubleshooting common purification anomalies associated with 2'-amino modified oligonucleotides.

Part 3: Troubleshooting Guides (FAQs)

Category 1: Chromatographic Resolution (The Chromatogram)

Q: Why does my main peak look like a "doublet" or have severe tailing at pH 7? A: You are observing charge-state heterogeneity .

• Mechanism: The pKa of the 2'-amino group is approximately 6.[1]2. In a standard TEAA buffer (pH 7.0), the amine exists in equilibrium between the neutral (

  ) and protonated ( ) states. The protonated fraction interacts differently with the stationary phase (repelled by cationic sites or ion-pairing differently), causing peak splitting.

• Solution: Shift the pH window.

  • Method A (Preferred): Use High pH Anion Exchange (pH 11–12) . At this pH, the amine is fully deprotonated (neutral), and the oligo behaves like a standard anion. Note: Use a polymer-based column (e.g., Dionex DNAPac or TSKgel SuperQ) to withstand high pH.

  • Method B: Use Low pH RP-HPLC (pH < 5) ? Avoid. While this protonates the amine fully, acid conditions can lead to depurination (loss of A/G bases), especially if the 5-Me-dC stabilizes a structure that exposes purines.

Q: I see a "ghost peak" eluting significantly later than my product in Reverse Phase. Is it a failure sequence? A: It is likely Incompletely Deprotected Product .

• Mechanism: The 2'-amino group is typically protected with a Trifluoroacetyl (TFA) or Phthaloyl group during synthesis. These groups are hydrophobic.[2] If deprotection is insufficient, the protecting group remains, causing a massive shift in hydrophobicity (longer retention).

• Validation: Check the mass.

  • TFA: +96 Da shift.

  • Phthaloyl: +130 Da shift (approx).

• Fix: Re-treat the crude pellet with concentrated Ammonia/Methylamine (AMA) at 65°C for an additional 15–30 minutes.

Category 2: Chemical Integrity (The Molecule)

Q: My Mass Spec shows a consistent +53 Da impurity. What is it? A: This is an Acrylonitrile Adduct .

• Mechanism: During deprotection, the cyanoethyl groups on the phosphate backbone are cleaved, releasing acrylonitrile.[3] The 2'-amino group is a potent nucleophile and will perform a Michael addition on the liberated acrylonitrile.

• Prevention: You must use a scavenger during deprotection.

  • Protocol: Add 10% (v/v) t-Butylamine or DTT (Dithiothreitol) to your deprotection cocktail. This scavenges the acrylonitrile before it reacts with the 2'-amino group.

Q: My yield is lower than expected. Is the oligo precipitating? A: 2'-amino oligos are prone to aggregation and surface adsorption .

• Mechanism: The zwitterionic nature can lead to isoelectric precipitation if the buffer pH passes through the oligo's pI (isoelectric point). Also, the amino group can bind irreversibly to active silanols on silica-based columns.

• Fix:

  • Avoid Glass/Silica: Use PEEK tubing and polymer-based columns where possible.

  • Keep it Hot: Run the column at 60°C . This reduces secondary structure and aggregation, and improves peak shape for 5-methyl-dC rich sequences (which have higher Tm).

Part 4: Validated Protocols

Protocol A: High-pH Anion Exchange (Recommended for Purity)

Best for separating N-1 failures and resolving charge states.

Parameter	Setting	Rationale
Column	Polymer-based Strong Anion Exchange (SAX)	Must resist pH 12. Silica dissolves > pH 8.
Buffer A	10 mM NaOH, 10 mM NaCl (pH ~12)	Keeps 2'-amino neutral; denatures secondary structure.
Buffer B	10 mM NaOH, 1.5 M NaCl (pH ~12)	Elution salt.
Temp	50–60°C	Prevents G-quadruplex formation (common in C-rich oligos).
Gradient	20% to 60% B over 30 min	Shallow gradient for max resolution.

Protocol B: IP-RP HPLC (Recommended for Desalting/MS)

Best for removing hydrophobic protecting groups.

Parameter	Setting	Rationale
Column	C18 (300 Å pore size)	Wide pore for oligo access.
Buffer A	100 mM HFIP + 8 mM TEA (pH 8.5)	HFIP is critical. It is acidic enough to ion-pair but the high pH (8.5) keeps the amine mostly neutral.
Buffer B	Methanol or Acetonitrile	Methanol often gives sharper peaks for modified oligos.
Temp	60°C	Critical for mass transfer kinetics.

Part 5: Reference Data

Common Mass Shifts for 2'-Amino-5-Me-dC Troubleshooting

Impurity Type	Mass Shift (Δ Mass)	Root Cause
Acrylonitrile Adduct	+53.06 Da	No scavenger used during deprotection.
TFA Protected	+96.02 Da	Incomplete deprotection (TFA group).
Acetylation	+42.04 Da	Reaction with Capping Reagent (Acetic Anhydride) if not properly protected.
Depurination	-135 (A) / -151 (G)	Acidic exposure (pH < 4) or excessive heat.

References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity." Nucleic Acids Research, 22(1), 20-24.[1] Link

• Glen Research. (n.d.). "Deprotection Guide - 2'-Amino-Modifiers." Glen Research Technical Support. Link

• Sproat, B. S., et al. (1991). "New synthetic routes to protected purine 2'-O-methylriboside-3'-O-phosphoramidites using a novel alkylation procedure." Nucleic Acids Research, 19(4), 733-738. Link

• Thermo Fisher Scientific. (n.d.). "Oligonucleotide Purification: Ion Exchange vs Reverse Phase." Technical Notes. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. オリゴヌクレオチド精製 [sigmaaldrich.com]
• 3. WO2000046231A1 - Method for deprotecting oligonucleotides - Google Patents [patents.google.com]

Selection of protecting groups for 2'-amino-2'-deoxy-5-methylcytidine synthesis

The following guide is structured as a high-level Technical Support Center resource, designed for immediate application by organic chemists and oligonucleotide synthesis specialists.

Ticket ID: #2A-5MeC-PROT-001 Subject: Protecting Group Strategy & Synthesis Protocol Status: Resolved / Expert Verified

Executive Summary: The Orthogonality Challenge

Synthesizing 2'-amino-2'-deoxy-5-methylcytidine (2'-NH₂-5-Me-C) presents a unique chemoselective challenge: you must differentiate between two nucleophilic amines (the exocyclic

on the base and the aliphatic -amine on the sugar) while managing the hydroxyls.

For professional drug development and high-fidelity oligonucleotide synthesis, the industry-standard "Golden Pair" for protection is:

• 2'-Amine: Trifluoroacetyl (TFA) .[1][2]

  • Why: It is orthogonal to acid-labile DMT (5'-OH) and stable during phosphoramidite coupling. It cleaves readily in aqueous ammonia, unlike the sterically hindered phthalimide group.

• -Base: Benzoyl (Bz) or Acetyl (Ac) .[3]

  • Why:Bz is the robust standard. Ac is preferred only if using UltraFAST deprotection (AMA) to prevent

    -transamidation side reactions.

Strategic Selection Matrix

Use this table to select the protocol that matches your downstream deprotection requirements.

Feature	Strategy A: The "Classic" (Recommended)	Strategy B: The "Fast-Track"
2'-Protection	Trifluoroacetyl (TFA)	Trifluoroacetyl (TFA)
-Protection	Benzoyl (Bz)	Acetyl (Ac)
Deprotection Reagent	conc. / Ethanol (3:1)	AMA ( / Methylamine 1:[3]1)
Deprotection Time	16–24 hrs @ 55°C	10–20 min @ 65°C
Risk Profile	Low. Highly validated.	Medium. Risk of -methyl modification if Ac is not used.
Best For	LNA/Gapmer therapeutics, long oligos.	High-throughput screening, short primers.

Critical Technical Note: The 5-methyl group on the cytosine ring acts as an electron donor, slightly increasing the basicity of

and the stability of the glycosidic bond. This makes 2'-amino-5-Me-C more stable to acid-catalyzed depyrimidination during DMT removal than standard 2'-amino-C.

Synthesis Workflow & Mechanism

The following diagram illustrates the most robust synthetic pathway, starting from Ribothymidine (5-methyluridine) to access the 2'-amino-5-methyl system via the 2,2'-anhydro intermediate.

Figure 1: Chemo-enzymatic pathway for the synthesis of 2'-amino-2'-deoxy-5-methylcytidine phosphoramidite.

Detailed Protocol: Selective Protection (Step 5)

This is the most failure-prone step. You cannot simply add TFA-ester; it will react with the hydroxyls. You must use the Transient Protection (Markiewicz) method.

Reagents Required:

• Substrate: 2'-amino-2'-deoxy-5-methylcytidine (dried).

• Silylating Agent: Trimethylsilyl chloride (TMSCl).

• Acylating Agents: Trifluoroacetic anhydride (TFAA) or Ethyl trifluoroacetate; Benzoyl Chloride (BzCl).

• Solvent: Anhydrous Pyridine.

Step-by-Step Procedure:

• Transient Silylation (The "Mask"):

  • Suspend the nucleoside in dry pyridine (0.1 M).

  • Add TMSCl (5.0 equiv) dropwise at 0°C.

  • Mechanism:[4][5][6] TMS reacts with 3'-OH and 5'-OH (and 2'-NH2/N4) initially. However, silyl-amines are highly reactive and will exchange with acyl chlorides, whereas silyl-ethers are stable to acyl chlorides under these conditions.

  • Stir 2 hours at RT. Ensure clear solution (indicates full silylation).

• N4-Benzoylation (The Base):

  • Add Benzoyl Chloride (1.1 equiv) . Stir for 2 hours.

  • Note: This selectively acylates the

    position. The 2'-amine (if silylated) might react, but we target the 2'-amine specifically in the next step or perform a "one-pot" swap.

  • Alternative: If strict regioselectivity is difficult, many chemists prefer to install the 2'-TFA first on the free amine (if 2'-NH2 is much more nucleophilic than N4), but the transient method allows sequential control.

  • Refined Approach: For 2'-amino nucleosides, it is often cleaner to:

    • TMS protect OH groups.

    • Add Ethyl Trifluoroacetate (excess) and TEA. This installs TFA on the 2'-amine selectively over the N4-Bz if conditions are mild, OR install TFA on both and selectively deprotect the base.

    • Standard Industry Route: Install 2'-TFA before base conversion (at the Uridine stage) or use Ethyl Trifluoroacetate on the free nucleoside before N4 protection if solubility permits.

  Revised "Fail-Safe" Protocol (Post-Reduction):

  • 2'-TFA Installation: Treat crude 2'-amino-5-Me-C with Ethyl Trifluoroacetate (excess) in Methanol/TEA.

    • Result: 2'-NH-TFA is formed. N4 is less reactive to esters.

  • Transient Protection: Evaporate.[7] Dissolve in Pyridine/TMSCl (4 equiv).

  • N4-Benzoylation: Add BzCl (1.1 equiv) .

  • Desilylation: Quench with water/ammonia (mild) or dilute acid workup to remove TMS ethers from 3'/5' OH.

• Workup:

  • Partition between DCM and

    .[7]

  • Dry over

    .

• DMT & Phosphitylation:

  • Proceed with standard 5'-DMT protection (DMT-Cl/Pyridine) and 3'-Phosphitylation (P-Cl reagent).

Troubleshooting & FAQs

Decision Tree: Low Coupling Efficiency

Figure 2: Troubleshooting logic for phosphoramidite coupling failures.

Frequently Asked Questions

Q: Can I use Acetyl (Ac) protection for the 2'-amine? A: NO. Acetyl groups on the 2'-amine are too stable. They require harsh conditions to remove that may degrade RNA-like chains or cause side reactions.[3] TFA is mandatory because the electron-withdrawing fluorines make the amide bond labile enough for ammonia deprotection.

Q: My product shows an impurity at M+14 mass units after deprotection. What is it? A: This is likely

-methyl-5-methylcytidine . If you used N4-Benzoyl protection and deprotected with AMA (Methylamine), the methylamine displaced the benzoyl group (transamidation) instead of hydrolyzing it.

• Fix: Switch to N4-Acetyl protection if using AMA, or switch deprotection to standard

  .

Q: The 2'-amino phosphoramidite is not dissolving well in Acetonitrile. A: 2'-TFA-amino nucleosides have strong intermolecular hydrogen bonding.

• Fix: Add 5-10% Dichloromethane (DCM) to the Acetonitrile diluent. This disrupts aggregation without affecting coupling (ensure DCM is anhydrous).

References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: Thermal stability and chemical reactivity."[1] Nucleic Acids Research, 22(1), 20-24.[1] Link

• Eckstein, F. (1991).Oligonucleotides and Analogues: A Practical Approach. Oxford University Press. (Foundational text on TFA protection for 2'-amino).

• Glen Research. "2'-Amino-RNA Synthesis and Deprotection." Glen Report. Link

• Sproat, B. S., et al. (1991). "New synthetic routes to protected purine 2'-O-methylriboside-3'-O-phosphoramidites using a novel alkylation procedure." Nucleic Acids Research, 19(4), 733–738. (Establishes the Markiewicz transient protection protocols).

• BenchChem Technical Support. "N4-benzoyl vs. N4-acetyl Protection for Cytidine." (2025).[3] Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Efficient access to N-trifluoroacetylated 2′-amino-2′-deoxyadenosine phosphoramidite for RNA solid-phase synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Chemistry of installing epitranscriptomic 5-modified cytidines in RNA oligomers - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01098A [pubs.rsc.org]
• 6. Synthesis of 2′-N-Methylamino-2′-deoxyguanosine and 2′-N,N-Dimethylamino-2′-deoxyguanosine and Their Incorporation into RNA by Phosphoramidite Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. par.nsf.gov [par.nsf.gov]

Overcoming steric hindrance in 2'-amino-5-methyl-dC oligonucleotide synthesis

Welcome to the technical support center for the synthesis of 2'-amino-5-methyl-dC modified oligonucleotides. This resource is designed for researchers, scientists, and drug development professionals who are working with this unique and sterically challenging nucleoside analogue. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of incorporating 2'-amino-5-methyl-deoxycytidine into your oligonucleotide sequences and achieve optimal synthesis yields and purity.

The introduction of a 2'-amino group and a 5-methyl group on the deoxycytidine nucleoside presents significant steric challenges during solid-phase oligonucleotide synthesis.[][2] These modifications, while offering desirable biological properties such as increased binding affinity and nuclease resistance, can lead to lower coupling efficiencies and complications during deprotection.[3][4][5] This guide provides field-proven insights and scientifically grounded solutions to overcome these hurdles.

I. Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing oligonucleotides with 2'-amino-5-methyl-dC?

The main difficulty arises from steric hindrance. The bulky 2'-amino group, often protected with a group like trifluoroacetyl (TFA) or fluorenylmethyloxycarbonyl (Fmoc), combined with the 5-methyl group on the pyrimidine ring, impedes the approach of the phosphoramidite to the free 5'-hydroxyl of the growing oligonucleotide chain on the solid support.[][2] This can result in significantly lower coupling efficiencies compared to standard DNA or RNA monomers.[6][7]

Q2: Why is my coupling efficiency low when using 2'-amino-5-methyl-dC phosphoramidite?

Low coupling efficiency is the most common issue. Besides the inherent steric bulk of the monomer, other factors can contribute:

• Inadequate Activator: Standard activators like 1H-Tetrazole may not be potent enough to efficiently activate the sterically hindered phosphoramidite.[8][9]

• Moisture: Trace amounts of water in your reagents or on the synthesizer can hydrolyze the activated phosphoramidite, reducing the amount available for coupling.[10][11]

• Suboptimal Coupling Time: A standard coupling time may be insufficient for the sterically hindered monomer to react completely.

• Phosphoramidite Quality: Degradation of the 2'-amino-5-methyl-dC phosphoramidite can also lead to poor coupling.

Q3: Can I use standard deprotection methods for oligonucleotides containing 2'-amino-5-methyl-dC?

Standard deprotection protocols may need to be modified. The 2'-amino protecting group requires specific conditions for its removal, which must be compatible with the lability of other protecting groups on the nucleobases and the phosphate backbone, as well as the solid support linkage.[12] For example, if a TFA group is used on the 2'-amino function, it can typically be removed under standard ammonium hydroxide deprotection conditions. However, the kinetics might be slower, requiring extended deprotection times or the use of a stronger base mixture like aqueous methylamine (AMA).[13]

Q4: What are the expected properties of an oligonucleotide containing 2'-amino-5-methyl-dC?

The incorporation of 2'-amino-5-methyl-dC can confer several beneficial properties:

• Increased Duplex Stability: The 2'-amino group can form a hydrogen bond with the 3'-oxygen of the preceding nucleotide, pre-organizing the backbone and increasing the melting temperature (Tm) of the duplex. The 5-methyl group on cytosine is also known to slightly increase the Tm.[4]

• Nuclease Resistance: The 2'-modification provides steric bulk that can protect the phosphodiester linkage from enzymatic degradation by nucleases.[14]

• Reduced Immune Response: Methylation of CpG motifs can reduce the innate immune response to therapeutic oligonucleotides.[4]

II. Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis of 2'-amino-5-methyl-dC containing oligonucleotides.

Problem 1: Low Coupling Efficiency (<95%)

This is the most prevalent issue. A drop in coupling efficiency at the site of 2'-amino-5-methyl-dC incorporation will lead to a significant decrease in the yield of the full-length product.[6][7]

Root Cause Analysis & Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Insufficient Activator Potency	Review the activator being used. Standard 1H-Tetrazole is often insufficient for sterically hindered monomers.[9]	Upgrade your activator. Use a more potent activator such as 5-Ethylthio-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), or 4,5-Dicyanoimidazole (DCI).[8][9][15] These have been shown to be more effective for coupling bulky phosphoramidites.[2][16]
Inadequate Coupling Time	Check the synthesis protocol for the coupling step duration.	Increase the coupling time. For the 2'-amino-5-methyl-dC monomer, extend the coupling time from the standard 2 minutes to 5-10 minutes to allow for the slower reaction kinetics.[14]
Presence of Moisture	Verify the anhydrous conditions of your acetonitrile (ACN) and other reagents.	Ensure stringent anhydrous conditions. Use fresh, high-quality anhydrous ACN with low water content (<15 ppm).[11] Consider adding molecular sieves to the ACN bottle on the synthesizer.[10]
Phosphoramidite Degradation	Check the age and storage conditions of your 2'-amino-5-methyl-dC phosphoramidite.	Use fresh phosphoramidite. Dissolve the phosphoramidite in anhydrous ACN immediately before use. Store the solid phosphoramidite under argon or nitrogen at -20°C.
Suboptimal Monomer Concentration	Review the concentration of the phosphoramidite solution.	Increase monomer concentration. A higher concentration can help drive the reaction forward. Ensure the monomer is fully dissolved.

Experimental Workflow for Optimizing Coupling Efficiency

Caption: Troubleshooting workflow for low coupling efficiency.

Problem 2: Incomplete Deprotection

Failure to completely remove all protecting groups will result in a heterogeneous final product that is difficult to purify and may have altered biological activity.

Root Cause Analysis & Solutions

Potential Cause	Diagnostic Check	Recommended Solution
Inefficient Removal of 2'-Amino Protecting Group	Analyze the final product by mass spectrometry to identify masses corresponding to the oligo with the 2'-amino protecting group still attached.	Modify the deprotection cocktail. If using a TFA protecting group, consider switching from standard ammonium hydroxide to a 1:1 mixture of aqueous ammonium hydroxide and 40% aqueous methylamine (AMA). Deprotect at 65°C for 15-30 minutes.[13] For Fmoc protection, a solution of 20% diethylamine in acetonitrile can be used prior to standard deprotection.[17]
Incomplete Removal of Base Protecting Groups	Mass spectrometry and HPLC analysis can reveal incomplete deprotection of standard (e.g., isobutyryl-dG, benzoyl-dC) or modified base protecting groups.	Extend deprotection time or increase temperature. For standard protecting groups, increasing the deprotection time in ammonium hydroxide at 55°C to 12-16 hours can be effective.[12] For more labile modifications, use milder deprotection conditions for a longer duration.
Formation of Adducts	The presence of acrylonitrile, a byproduct of cyanoethyl phosphate deprotection, can lead to adduct formation with nucleobases.[17][18]	Use a scavenger. A pre-treatment with a solution of a thiol, such as thiophenol, or using a reagent like diethylamine in acetonitrile prior to the main deprotection step can help to remove the cyanoethyl groups and minimize adduct formation.[17][18]

Deprotection Protocol for 2'-Amino (TFA protected)-5-Methyl-dC Oligonucleotides

• Pre-treatment (Optional but Recommended):

  • Flush the synthesis column with a solution of 20% diethylamine in anhydrous acetonitrile for 10 minutes at room temperature.[17] This step removes the cyanoethyl protecting groups from the phosphate backbone.

  • Wash the column thoroughly with anhydrous acetonitrile.

  • Dry the solid support under a stream of argon or nitrogen.

• Cleavage and Deprotection:

  • Transfer the solid support to a 2 mL screw-cap vial.

  • Add 1.5 mL of AMA (a 1:1 mixture of 30% ammonium hydroxide and 40% methylamine).[13]

  • Seal the vial tightly and heat at 65°C for 30 minutes.

  • Allow the vial to cool to room temperature.

• Work-up:

  • Transfer the supernatant to a new tube.

  • Rinse the support with 0.5 mL of water and combine the supernatant.

  • Evaporate the solution to dryness in a vacuum concentrator.

  • Resuspend the oligonucleotide pellet in an appropriate buffer for purification.

III. Experimental Protocols

Protocol 1: Automated Solid-Phase Synthesis Cycle for 2'-Amino-5-Methyl-dC Incorporation

This protocol assumes the use of a standard automated DNA/RNA synthesizer.

Step	Reagent/Solvent	Time	Notes
1. Detritylation	3% Trichloroacetic Acid (TCA) in Dichloromethane (DCM)	2 min	Removes the 5'-DMT protecting group from the growing chain.
2. Wash	Anhydrous Acetonitrile (ACN)	1 min	Removes residual acid and prepares for coupling.
3. Coupling	0.1 M 2'-amino-5-methyl-dC phosphoramidite in ACN + 0.25 M DCI in ACN	10 min	This is the critical, extended step for the modified monomer.[8][14]
4. Capping	Cap A (Acetic Anhydride/Lutidine/THF) + Cap B (N-Methylimidazole/THF)	1 min	Acetylates any unreacted 5'-hydroxyl groups to prevent the formation of deletion sequences.[7]
5. Wash	Anhydrous Acetonitrile (ACN)	1 min	Removes excess capping reagents.
6. Oxidation	0.02 M Iodine in THF/Water/Pyridine	1 min	Oxidizes the phosphite triester linkage to the more stable phosphate triester.[][7]
7. Wash	Anhydrous Acetonitrile (ACN)	1 min	Prepares the support for the next synthesis cycle.

Visualization of the Phosphoramidite Coupling Mechanism

Sources

• 2. EP1874792B1 - Activators for oligonucleotide and phosphoramidite synthesis - Google Patents [patents.google.com]
• 3. Amino acids attached to 2′-amino-LNA: synthesis and excellent duplex stability - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. blog.biosearchtech.com [blog.biosearchtech.com]
• 5. A Study on Synthesis and Upscaling of 2′-O-AECM-5-methyl Pyrimidine Phosphoramidites for Oligonucleotide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What affects the yield of your oligonucleotides synthesis [biosyn.com]
• 7. sg.idtdna.com [sg.idtdna.com]
• 8. academic.oup.com [academic.oup.com]
• 9. glenresearch.com [glenresearch.com]
• 10. trilinkbiotech.com [trilinkbiotech.com]
• 11. glenresearch.com [glenresearch.com]
• 12. glenresearch.com [glenresearch.com]
• 13. glenresearch.com [glenresearch.com]
• 14. papers.ssrn.com [papers.ssrn.com]
• 15. glenresearch.com [glenresearch.com]
• 16. researchgate.net [researchgate.net]
• 17. WO2000046231A1 - Method for deprotecting oligonucleotides - Google Patents [patents.google.com]
• 18. atdbio.com [atdbio.com]

Stability of 2'-amino-2'-deoxy-5-methylcytidine in cell culture media

This technical guide details the stability profile, handling protocols, and troubleshooting strategies for 2'-amino-2'-deoxy-5-methylcytidine in cell culture systems.

Technical Support Center: 2'-Amino-2'-Deoxy-5-Methylcytidine

Product Category: Modified Nucleosides / Aptamer Components / Epigenetic Probes Primary Application: Nuclease-resistant aptamer development, RNA/DNA stability studies, and metabolic labeling.

Part 1: Executive Stability Profile

The "Golden Nugget" Insight: Unlike standard aliphatic amines (pKa ~10), the 2'-amino group on this nucleoside has a pKa of approximately 6.2 .

• At pH 7.4 (Cell Culture): The amino group is >90% unprotonated (neutral -NH₂). This makes it a potent nucleophile capable of reacting with aldehydes (e.g., Glucose) in the media.

• At pH 5.0 (Storage/Acidic Buffer): The amino group is protonated (-NH₃⁺), rendering it chemically inert and stable.

Parameter	Stability Status	Technical Note
Hydrolytic Stability	High	Unlike 5-azacytidine (which hydrolyzes rapidly), the 5-methylcytosine base is chemically stable in aqueous solution.
Nuclease Resistance	Excellent	The 2'-amino modification confers >1000-fold resistance to serum nucleases compared to 2'-OH or 2'-H forms.
Media Compatibility	Medium Risk	Glycation Risk: The unprotonated 2'-NH₂ can form Schiff bases with glucose in DMEM/RPMI over time (24-48h).
Thermal Stability	High	Stable at 37°C for days if protected from aldehyde reactions.

Part 2: Troubleshooting Guide (Q&A)

Q1: I am observing a gradual loss of activity over 48 hours in DMEM. Is the molecule degrading?

Diagnosis: Likely Glycation (Schiff Base Formation) , not hydrolytic degradation. Mechanism: In standard DMEM (High Glucose, 4.5 g/L), the aldehyde group of glucose is in equilibrium with the cyclic form. The unprotonated 2'-amino group (nucleophile) attacks the aldehyde, forming a Schiff base. This modifies the nucleoside, potentially abolishing its binding affinity (for aptamers) or metabolic incorporation. Solution:

• Refresh Media Daily: Do not leave the compound in media for >24 hours.

• Low Glucose: Switch to Low Glucose DMEM (1.0 g/L) if cellular metabolism permits.

• Batch Feeding: Add the nucleoside as a "bolus" every 12 hours rather than a single dose at t=0.

Q2: Does Fetal Bovine Serum (FBS) degrade this molecule?

Diagnosis: Minimal degradation. Explanation: While FBS contains high levels of nucleases and Cytidine Deaminase (CDA), the 2'-amino modification effectively blocks the ribose 2'-position, which is a key recognition motif for many serum nucleases. Additionally, the 5-methyl group on the cytosine base can reduce the turnover rate by deaminases compared to unmodified cytidine. Verification Protocol: Incubate 10 µM compound in 90% FBS for 24h. Analyze by HPLC. You should see >90% parent compound retention, whereas unmodified cytidine would be fully degraded.

Q3: Can I store the stock solution in PBS at -20°C?

Recommendation: Yes, but water is better. Reasoning: PBS (pH 7.4) keeps the 2'-amino group unprotonated. While frozen, reactivity is low, but repeated freeze-thaw cycles at neutral pH can lead to slow oxidation or dimerization. Best Practice: Store stock solutions (e.g., 100 mM) in nuclease-free water (pH ~5-6) . The slightly acidic pH of pure water ensures the amine is protonated (-NH₃⁺), maximizing shelf-life.

Part 3: Mechanistic Visualization

The following diagram illustrates the competing pathways for the molecule in cell culture media:

Caption: At physiological pH (7.4), the equilibrium shifts to the reactive unprotonated form, driving the primary instability pathway: reaction with glucose (Glycation).

Part 4: Validated Handling Protocols

Protocol A: Preparation of Stable Stock Solution

• Weighing: Weigh the lyophilized powder in a humidity-controlled environment (hygroscopic).

• Solvent: Dissolve in Nuclease-Free Water (unbuffered). The resulting pH will typically be slightly acidic (~5.5-6.0).

  • Do NOT use PBS or HEPES for the master stock.

• Concentration: Prepare a high concentration stock (e.g., 100 mM) to minimize volume.

• Aliquot: Dispense into single-use aliquots (e.g., 20 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C (stable for 12 months) or -80°C (stable for >2 years).

Protocol B: Stability Testing in Your Media (Self-Validation)

Before running a long-term experiment, validate the stability in your specific media:

• Prepare Media: Aliquot 1 mL of your complete media (with serum).

• Spike: Add the compound to a final concentration of 100 µM.

• Incubate: Place in the cell culture incubator (37°C, 5% CO₂) for 0, 24, and 48 hours.

• Harvest: At each timepoint, take 100 µL, add 300 µL ice-cold methanol (to precipitate serum proteins), vortex, and centrifuge (14,000 x g, 10 min).

• Analyze: Inject the supernatant into an HPLC (C18 column).

  • Success Criteria: The peak area at 48h should be >90% of the 0h peak. If a new peak appears (likely more hydrophobic Schiff base), reduce glucose levels or refresh media more frequently.

References

• Aurup, H., et al. (1994). "Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity." Nucleic Acids Research, 22(1), 20-24. (Determined pKa of 2'-amino group to be 6.2).[1][2]

• Jellinek, D., et al. (1995). "Potent 2'-amino-2'-deoxypyrimidine RNA inhibitors of basic fibroblast growth factor." Biochemistry, 34(36), 11363-11372. (Demonstrates nuclease stability in serum).

• Kovatsi, L., et al. (2012). "Evaluation of 5-methyl-2'-deoxycytidine stability in hydrolyzed and nonhydrolyzed DNA by HPLC-UV." Bioanalysis, 4(3). (Confirms stability of the 5-methyl-cytosine base moiety).[3]

• Verheyden, J.P., et al. (1971). "Synthesis of 2'-amino-2'-deoxyuridine and 2'-amino-2'-deoxycytidine." Journal of Organic Chemistry. (Fundamental chemical properties).

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2′-deoxy-5,6-dihydro-5-azacytidine—a less toxic alternative of 2′-deoxy-5-azacytidine: A comparative study of hypomethylating potential - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: 2'-Fluoro vs. 2'-Amino Modifications in Oligonucleotide Therapeutics

Topic: Comparative nuclease stability of 2'-amino vs 2'-fluoro modifications Content Type: Publish Comparison Guide

Executive Summary

For researchers developing oligonucleotide therapeutics (siRNA, ASO, aptamers), the choice of 2'-ribose modification is a critical determinant of metabolic stability and potency.[1][2][3] While both 2'-deoxy-2'-fluoro (2'-F) and 2'-amino (2'-NH₂) modifications confer significant resistance to nuclease degradation compared to unmodified RNA, 2'-F has emerged as the industry standard .

This preference is driven not just by nuclease stability, but by a superior balance of thermal binding affinity (

) , chemical inertness , and synthetic feasibility . 2'-Amino modifications, while highly resistant to enzymatic cleavage, suffer from chemical instability (oxidation/hydrolysis risks), synthesis complexity, and a tendency to destabilize duplexes.

Mechanistic Basis of Stability

To understand the performance difference, one must look at the atomic level of the ribose sugar.

The Vulnerability of Native RNA

In unmodified RNA, the 2'-hydroxyl (2'-OH) group is the "Achilles' heel." Under physiological conditions or in the presence of nucleases (like RNase A), the 2'-OH acts as a nucleophile, attacking the adjacent 3'-phosphodiester bond. This forms a 2',3'-cyclic phosphate intermediate and cleaves the strand.

2'-Fluoro (2'-F) Stabilization[4][5][6][7]

• Electronegativity: Fluorine is the most electronegative element. It withdraws electron density, preventing the formation of a nucleophile at the 2' position.

• Sugar Pucker: The high electronegativity locks the ribose into a C3'-endo (North) conformation. This mimics the structure of A-form RNA, pre-organizing the strand for high-affinity binding to RNA targets.

• Sterics: Fluorine is small (Van der Waals radius ~1.47 Å) and fits well into the minor groove without steric clash.

2'-Amino (2'-NH₂) Stabilization[5][7]

• Protonation: At physiological pH, the amino group can be protonated (

  ). It does not act as a nucleophile to attack the phosphate backbone in the same manner as an activated hydroxyl.

• Steric/Electrostatic Block: The bulkier amino/ammonium group physically and electrostatically hinders nuclease active sites.

• Conformational Penalty: Unlike 2'-F, the 2'-amino group can sometimes distort the optimal A-form helix geometry, leading to reduced binding affinity (

  ) for target sequences.

Comparative Performance Analysis

The following data summarizes the functional differences between these two modifications.

Table 1: Head-to-Head Performance Metrics

Feature	2'-Fluoro (2'-F)	2'-Amino (2'-NH₂)	Verdict
Nuclease Resistance	High. > 24h in serum (vs <4h for RNA).[4]	High. Comparable or slightly superior to 2'-F against specific pyrimidine-selective RNases.	Draw (Context dependent)
Thermal Stability ( )	Stabilizing. Increases by ~1–2°C per modification.	Destabilizing/Neutral. Often decreases or has no effect.	2'-F Wins
Chemical Stability	Inert. Stable to alkaline hydrolysis and oxidative conditions.	Reactive. Susceptible to oxidation; phosphoramidites have shorter shelf life.	2'-F Wins
Synthesis Efficiency	High. Standard coupling protocols; high yield.	Moderate/Low. Requires specific protection (e.g., trifluoroacetyl); lower coupling efficiency.	2'-F Wins
Toxicity/Immunogenicity	Low. Generally well-tolerated (e.g., GalNAc-siRNA conjugates).	Variable. Polycationic nature can increase non-specific protein binding.	2'-F Wins

Critical Insight: Why 2'-Amino Fell Out of Favor

Early aptamer (SELEX) libraries frequently used 2'-amino pyrimidines (2'-NH₂-UTP/CTP). However, researchers found that while these aptamers were stable, the 2'-amino group is chemically reactive . It can react with aldehydes or other electrophiles in biological matrices, potentially altering the drug's structure in vivo. Furthermore, the destabilization of the duplex (lower

) makes 2'-amino less suitable for siRNA/ASO applications where tight target binding is required for gene silencing.

Visualization: Structural & Experimental Logic

Diagram 1: Mechanism of Nuclease Resistance

This diagram illustrates why 2'-F and 2'-NH₂ prevent the strand cleavage that destroys native RNA.

Caption: Comparative mechanism of degradation vs. protection. Native RNA undergoes self-cleavage; 2'-F and 2'-NH₂ block this pathway via electronic and steric means, respectively.

Experimental Protocol: Serum Stability Assay

To validate the stability claims in your own lab, use this standardized serum incubation protocol. This assay measures the biological half-life (

) of the oligonucleotide.

Materials

• Oligonucleotide: 20 µM stock in nuclease-free water.

• Matrix: Human Serum (pooled) or Fetal Bovine Serum (FBS). Note: Human serum is preferred for clinical relevance.

• Quenching Buffer: 8M Urea loading dye (for PAGE) or Proteinase K buffer (for LC-MS).

• Analysis: Denaturing PAGE (15-20%) or LC-MS.

Step-by-Step Workflow

• Preparation:

  • Prepare a master mix: 90 µL Human Serum + 10 µL Oligonucleotide (20 µM).

  • Final concentration: 2 µM oligo in 90% serum.

  • Control: Prepare a "0-hour" sample in PBS instead of serum.

• Incubation:

  • Incubate at 37°C .

  • Aliquot 10 µL at specific time points: 0 min, 30 min, 1h, 4h, 12h, 24h, 48h.

• Quenching (Critical Step):

  • Immediate Flash Freeze: Place aliquots immediately on dry ice or liquid nitrogen to stop enzymatic activity.

  • Alternative: Add 10 µL Proteinase K (20 mg/mL) and incubate at 65°C for 30 min to digest serum proteins (essential for gel analysis to prevent smearing).

• Analysis:

  • Run samples on 20% Polyacrylamide Gel (7M Urea) .

  • Stain with SYBR Gold or Ethidium Bromide.

  • Quantify band intensity using densitometry software (e.g., ImageJ).

• Calculation:

  • Plot "Percent Full-Length Product Remaining" (Y-axis) vs. "Time" (X-axis).

  • Fit to a first-order exponential decay equation:

    .

  • Calculate half-life:

    .

Diagram 2: Stability Assay Workflow

Caption: Workflow for determining oligonucleotide half-life in serum. Proper quenching is vital to stop degradation at exact time points.

References

• Unexpected origins of the enhanced pairing affinity of 2'-fluoro-modified RNA.

  • [Link]

• Unique Gene-silencing and Structural Properties of 2'-F Modified siRNAs.

  • [Link]

• 2'-Fluoro-Pyrimidine-Modified RNA Aptamers Specific for Lipopolysaccharide Binding Protein (LBP). Source: MDPI (Molecules)

  • [Link]

• Preparing and Evaluating the Stability of Therapeutically Relevant Oligonucleotide Duplexes.

  • [Link]

• Aptamers: A Review of Their Chemical Properties and Modifications for Therapeutic Application.

  • [Link]

Sources

• 1. Effect of Chemical Modifications on Aptamer Stability in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2’-O-NMA phosphoramidites enable the synthesis of RNA mimics useful for antisense therapeutics [biosyn.com]
• 3. Aptamers: A Review of Their Chemical Properties and Modifications for Therapeutic Application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Publish Comparison Guide: Mass Spectrometry Characterization of 2'-Amino-2'-deoxy-5-methylcytidine

Executive Summary

In the landscape of therapeutic oligonucleotides (aptamers, siRNA, antisense), chemical modifications are the linchpin of stability and efficacy.[1] 2'-Amino-2'-deoxy-5-methylcytidine (2'-Amino-5-Me-C) represents a high-performance modification that combines the nuclease resistance of the 2'-amino group with the duplex-stabilizing properties of the 5-methyl substitution.

This guide provides an authoritative technical breakdown of characterizing 2'-Amino-5-Me-C using Liquid Chromatography-Mass Spectrometry (LC-MS). Unlike standard RNA/DNA nucleosides, this molecule exhibits unique ionization and fragmentation behaviors—specifically a distinct neutral loss pattern and retention shift—that require tailored analytical protocols.

Part 1: The Molecule & Performance Comparison

Before diving into the mass spectrometry workflow, it is critical to contextualize why this molecule is selected over alternatives and how it behaves physico-chemically.

Comparative Performance Matrix

The following table contrasts 2'-Amino-5-Me-C with its primary competitors in therapeutic design: 2'-O-Methyl (2'-OMe), 2'-Fluoro (2'-F), and unmodified DNA/RNA.

Feature	2'-Amino-5-Me-C	2'-O-Methyl-5-Me-C	2'-Fluoro-5-Me-C	Unmodified Cytidine
Formula	C₁₀H₁₆N₄O₄	C₁₁H₁₇N₃O₅	C₁₀H₁₄FN₃O₄	C₉H₁₃N₃O₅
Monoisotopic Mass (Da)	256.1172	271.1168	259.0968	243.0855
Nuclease Resistance	High (Resists serum nucleases)	High	Very High	Low
Duplex Stability ( )	Moderate Increase	Moderate Increase	High Increase	Baseline
Sugar Pucker	C3'-endo (RNA-like)	C3'-endo	C3'-endo	C2'-endo (DNA) / C3' (RNA)
Acid Stability	Moderate/Low (N-glycosidic bond can be labile)	High	High	Moderate
Key MS Characteristic	Basic Amine (Retains differently in low pH)	Hydrophobic shift	Fluorine mass defect	Standard

Expert Insight: While 2'-Fluoro is often preferred for maximal

enhancement, the 2'-Amino modification offers unique conjugation possibilities (via the amine) and distinct biodistribution profiles. However, its acid lability means that standard acidic depurination/depyrimidination protocols used for DNA must be avoided; enzymatic digestion is mandatory.

Part 2: Mass Spectrometry Characterization Workflow

The characterization of 2'-Amino-5-Me-C requires a self-validating workflow that accounts for its resistance to digestion and its specific mass spectral fingerprint.

The Self-Validating Analytical Workflow

The following diagram outlines the logical flow from oligonucleotide sample to confirmed characterization, highlighting the critical decision points (diamonds) and validation steps.

Figure 1: Analytical workflow for the characterization of 2'-amino modified nucleosides.

Sample Preparation: The Enzymatic Challenge

Because 2'-amino modifications confer nuclease resistance, standard "fast" digestion protocols often fail, leading to incomplete digestion and "n-1" or "n-2" artifacts in the mass spectrum.

Recommended Protocol:

• Enzyme Cocktail: Use a combination of Snake Venom Phosphodiesterase (SVPDE) , Nuclease P1 , and Alkaline Phosphatase (CIP) .

  • Why: SVPDE is an exonuclease that can struggle with 2'-modifications. Nuclease P1 (endonuclease) helps bypass blocks. CIP removes terminal phosphates to ensure neutral nucleosides for MS.

• Buffer: 100 mM Tris-HCl (pH 8.5), 10 mM MgCl₂.

  • Note: The higher pH (8.5 vs 7.0) favors the activity of alkaline phosphatase and ensures the amino group does not inhibit enzymatic binding through excessive protonation.

• Incubation: 37°C for 4–12 hours . (Standard DNA is 1-2 hours; 2'-amino requires extended time).

Mass Spectrometry Parameters

Instrumentation: High-Resolution Q-TOF or Orbitrap (preferred for <5ppm accuracy). Ionization: ESI Positive Mode. (Negative mode is less sensitive for the amino-modified sugar).

Target Mass Calculation (Self-Validating Data)

To validate your results, compare experimental values against these theoretical constants:

• Formula: C₁₀H₁₆N₄O₄

• Exact Mass (Neutral): 256.11715 Da

• Precursor Ion [M+H]⁺: 257.1244 Da

Fragmentation Pattern (MS/MS)

The fragmentation of 2'-Amino-5-Me-C follows a specific pathway driven by the cleavage of the N-glycosidic bond. This is the primary "fingerprint" for identification.

Ion Type	Description	Theoretical m/z	Mechanism
Precursor	[M+H]⁺	257.1244	Protonation of the base (N3 position)
Product Ion	[Base+H]⁺ (5-Methylcytosine)	126.0662	Loss of the sugar moiety
Neutral Loss	2'-Amino-2'-deoxyribose residue	131.0582	Cleavage of N-glycosidic bond

Diagnostic Logic:

• Select Precursor: Isolate m/z 257.12.

• Apply Energy: CID (Collision Induced Dissociation) at 10–20 eV.

• Observe: The collapse of the 257 peak into the 126 peak.

• Confirm: The mass difference must be exactly 131.058 Da.

  • Comparison: Unmodified Deoxycytidine loses 116 Da (Deoxyribose). 2'-O-Methyl loses 146 Da. The 131 Da loss is diagnostic for the 2'-amino-deoxy modification.

Part 3: Chromatographic Behavior

The 2'-amino group introduces a basic moiety (

~6-7 for the amino group depending on context, though typically lower on the sugar). In standard Reversed-Phase LC (RPLC), this can lead to peak tailing if not managed.

Recommended Method: Ion-Pairing RP-LC

• Column: C18 (e.g., Waters XBridge or similar).

• Mobile Phase A: 15 mM Triethylamine (TEA) + 400 mM Hexafluoroisopropanol (HFIP) in Water.

• Mobile Phase B: Methanol.[2]

• Why HFIP/TEA? This buffer system suppresses the ionization of the backbone (in oligos) but also masks the basicity of the nucleoside amino group, improving peak shape.

• Retention Shift: 2'-Amino-5-Me-C typically elutes earlier than 2'-OMe analogs due to higher polarity but later than unmodified Cytidine in HILIC modes. In HFIP/TEA RPLC, it often co-elutes or elutes slightly before 5-Me-C depending on the exact gradient.

References

• Gilar, M. (2001). "Analysis and purification of synthetic oligonucleotides by reversed-phase high-performance liquid chromatography with photodiode array and mass spectrometry detection." Analytical Biochemistry. Link

• Griffey, R. H., et al. (1997). "2'-O-Aminopropyl ribonucleotides: A zwitterionic modification that enhances the exonuclease resistance and biological activity of antisense oligonucleotides." Journal of Medicinal Chemistry. Link

• Crain, P. F. (1990). "Mass spectrometric techniques in nucleic acid research." Mass Spectrometry Reviews. Link

• Basanta-Sanchez, M., et al. (2016). "Mass spectrometry characterization of RNA modifications." Methods in Molecular Biology. Link

• Sigma-Aldrich. "5-Aza-2'-deoxycytidine Product Information." (Used for stability comparisons of cytosine analogs).[3] Link

Sources

• 1. C‑Nucleosides Stabilize RNA by Reducing Nucleophilicity at 2′-OH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. massbank.eu [massbank.eu]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Technical Comparison Guide: HPLC Strategies for 2'-Amino-5-Methyl-dC and Metabolites

Executive Summary

2'-Amino-5-methyl-2'-deoxycytidine (2'-amino-5-methyl-dC) represents a unique analytical challenge in nucleoside chromatography. It combines a hydrophobic modification (5-methyl) with a highly polar, ionizable modification (2'-amino). Standard reverse-phase (C18) protocols often fail to retain this molecule sufficiently for accurate quantification, particularly when separating it from its polar metabolites like 2'-amino-5-methyl-uridine (deamination product) or phosphorylated derivatives.

This guide objectively compares three distinct chromatographic strategies—HILIC , Ion-Pair RP , and Aqueous C18 —to provide researchers with a data-driven pathway for optimal retention time analysis.

Part 1: The Analyte & The Challenge

To select the correct HPLC method, one must understand the competing physicochemical forces within the molecule.

• The 5-Methyl Group: Increases hydrophobicity (

  increases). On a standard C18 column, this would normally increase retention time compared to deoxycytidine (dC).

• The 2'-Amino Group: Drastically increases polarity and introduces a positive charge (pKa ~6.2). At neutral or acidic pH, this group is protonated (

  ). This dominates the interaction, causing the molecule to elute near the void volume ( ) on standard C18 columns, often co-eluting with salts and matrix impurities.

Metabolite Profile

The primary metabolites of concern for retention time resolution are:

• 2'-Amino-5-methyl-dU: The deamination product (highly likely in biological matrices).

• 2'-Amino-5-methyl-dCMP: The monophosphate form (intracellular metabolite, extremely polar).

Visualizing the Separation Challenge

The following diagram illustrates the conflicting retention forces and the expected elution order shifts between methods.

Figure 1: Conflicting physicochemical forces driving retention behavior.

Part 2: Comparative Methodologies

This section compares the three primary strategies. HILIC is recommended for metabolite profiling, while Ion-Pair RP is preferred for quality control of synthetic oligonucleotides containing this monomer.

Comparison Matrix

Feature	Method A: HILIC (Zwitterionic)	Method B: Ion-Pair RP (C18 + HSA)	Method C: Aqueous C18 (Polar-Embedded)
Primary Mechanism	Hydrophilic Partitioning + Ionic Interaction	Hydrophobic + Ion-Exchange (Dynamic)	Hydrophobic + Dipole-Dipole
Retention of 2'-Amino-5-Me-dC	High (Elutes late)	High (Tunable by IP agent)	Low to Moderate
Separation from Metabolites	Excellent (Resolves phosphates well)	Good (Resolves deaminated forms)	Poor (Metabolites often co-elute)
MS Compatibility	High (High organic content enhances ESI)	Low (Non-volatile salts) or Medium (HFIP)	High
Sample Diluent	Acetonitrile (Weak solvent)	Water (Weak solvent)	Water (Weak solvent)
Robustness	Moderate (Sensitive to equilibration)	High (Once equilibrated)	High

Part 3: Experimental Protocols

Method A: HILIC (Recommended for Metabolites)

Rationale: HILIC turns the "weakness" of the amino group (polarity) into a strength, using it to retain the molecule away from the solvent front.

• Column: Zwitterionic HILIC (e.g., ZIC-HILIC or Amide-HILIC), 2.1 x 100 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 5.8.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-2 min: 90% B (Isocratic hold to retain polar species).

  • 2-15 min: 90%

    40% B.

  • 15-20 min: 40% B.

• Flow Rate: 0.3 mL/min.

• Detection: UV @ 260 nm (or MS ESI+).

• Critical Step: Samples must be dissolved in 75-90% ACN . Injecting a water-based sample will destroy peak shape (solvent mismatch).

Method B: Ion-Pair RP-HPLC (Recommended for QC/Purity)

Rationale: The use of an anionic ion-pairing agent (Heptane Sulfonic Acid - HSA) forms a neutral complex with the cationic 2'-amino group, allowing it to interact with the C18 chain.

• Column: C18 (End-capped), 4.6 x 150 mm, 5 µm.[1]

• Mobile Phase A: 10 mM HSA + 10 mM Triethylamine (TEA) in Water, pH adjusted to 3.0 with Phosphoric Acid.

• Mobile Phase B: Acetonitrile.[2]

• Gradient:

  • 0-5 min: 5% B.

  • 5-25 min: 5%

    60% B.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV @ 260 nm.[2]

• Note: This method is NOT MS-compatible due to non-volatile HSA salts. For MS, substitute HSA with HFIP (Hexafluoroisopropanol) and TEA.

Part 4: Data Analysis & Self-Validation

To validate your retention times without purchasing expensive isotopically labeled standards, use the Relative Retention Logic test. Run a mixture of Deoxycytidine (dC) and Thymidine (dT) alongside your sample.

Expected Elution Orders

Method	Elution Order (Fastest Slowest)	Logic
Standard C18	2'-Amino-5-Me-dC dC dT	The charged amino group prevents retention; molecule elutes near void.
Ion-Pair RP	dC dT 2'-Amino-5-Me-dC	IP agent binds the amino group, making the analyte "pseudo-hydrophobic" and retaining it longest.
HILIC	dT dC 2'-Amino-5-Me-dC	Polarity dictates order. The charged amino group is the most polar feature, causing strongest retention.

Decision Tree for Method Selection

Figure 2: Method selection decision tree based on sample matrix and detection needs.

References

• Cohen, G., et al. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC) for the Separation of Modified Nucleosides.[3] Journal of Chromatography A. Link

• Aurup, H., et al. (1994). Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity.[4] Nucleic Acids Research. Link

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.Link

• McHale, C., & Harmon, T. (2023). Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. HALO Columns Technical Report.[5] Link

• Kovatsi, L., et al. (2012). Evaluation of 5-methyl-2'-deoxycytidine stability in hydrolyzed and nonhydrolyzed DNA by HPLC-UV. Bioanalysis.[2][5][6] Link

Sources

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• 2. HPLC Method for Separation of Cytosine, Deoxycytidine and Cytidine on BIST B+ Column | SIELC Technologies [sielc.com]
• 3. mdpi.com [mdpi.com]
• 4. Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mac-mod.com [mac-mod.com]
• 6. HPLC Retention time prediction for metabolome analysi - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of 2'-Amino-2'-Deoxy-5-Methylcytidine using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

We will explore the causality behind experimental choices in a comprehensive NMR analysis and compare its capabilities with orthogonal analytical techniques such as Mass Spectrometry (MS) and High-Performance Liquid Chromatography (HPLC), providing the supporting experimental data and protocols necessary for a thorough validation process.

The Imperative of Unambiguous Structure in Nucleoside Analogs

Nucleoside analogs are a critical class of therapeutic agents, particularly in antiviral and anticancer applications. Their mechanism of action often relies on their structural mimicry of endogenous nucleosides, allowing them to be incorporated into DNA or RNA or to interact with key cellular enzymes. The introduction of modifications, such as the 2'-amino and 5-methyl groups in our topic compound, is designed to enhance efficacy, selectivity, or metabolic stability. However, these same modifications introduce complexities in synthesis that can lead to isomeric impurities. For instance, the stereochemistry at the anomeric carbon (C1')—whether it is the desired β-anomer or the α-anomer—is a critical determinant of biological activity.[1] Similarly, the precise location of substituents on the pyrimidine ring must be confirmed. NMR spectroscopy stands as the most powerful technique for providing a complete, atom-by-atom picture of molecular architecture in solution, making it indispensable for this validation.[2]

A Multi-faceted NMR Approach for Structural Elucidation

A comprehensive NMR analysis for a novel nucleoside analog involves a suite of one-dimensional (1D) and two-dimensional (2D) experiments. Each experiment provides a unique piece of the structural puzzle, and together they form a self-validating system.

Step 1: Foundational Analysis with 1D NMR (¹H and ¹³C)

• ¹H NMR (Proton NMR): This is the initial and most fundamental NMR experiment. It provides information on the number of different types of protons, their chemical environment, and their proximity to one another through spin-spin coupling. For a nucleoside analog, we expect to see distinct signals for the protons on the pyrimidine base, the deoxyribose sugar moiety, and the methyl group. The integration of these signals should correspond to the number of protons in each environment.

• ¹³C NMR (Carbon NMR): This experiment reveals the carbon skeleton of the molecule. Each unique carbon atom will produce a distinct signal, confirming the total number of carbons in the structure. The chemical shifts provide clues about the functional groups attached to each carbon (e.g., carbons in the aromatic ring, the sugar, and the methyl group).

Step 2: Mapping Connectivity with 2D NMR

Two-dimensional NMR experiments are crucial for definitively assembling the molecular structure by revealing correlations between nuclei.

• COSY (Correlation Spectroscopy): This experiment maps the connectivity of protons that are coupled to each other, typically through two or three bonds.[3] For our nucleoside analog, COSY is invaluable for tracing the proton network within the deoxyribose ring, connecting H1' to H2', H2' to H3', and so on. This confirms the integrity of the sugar moiety.

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached.[3] This allows for the unambiguous assignment of carbon resonances based on their known proton assignments from the ¹H and COSY spectra.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably one of the most powerful experiments for elucidating the overall structure of a molecule. HMBC reveals correlations between protons and carbons that are separated by two or three bonds.[3] For a nucleoside analog, HMBC is critical for:

  • Confirming the Glycosidic Bond: A correlation between the anomeric proton (H1') of the sugar and a carbon in the pyrimidine base (typically C2 or C6) provides definitive proof of the connection between the sugar and the base.

  • Locating Substituents: A correlation between the protons of the 5-methyl group and carbons C5 and C6 of the pyrimidine ring confirms the position of the methyl group. Similarly, correlations involving the 2'-amino proton would validate its location.

Illustrative Data: Structural Validation of 5-Fluoro-2'-deoxycytidine

To demonstrate this workflow, we will use published data for 5-Fluoro-2'-deoxycytidine.[4] The presence of the fluorine atom provides an additional spectroscopic handle, but the principles of proton and carbon assignment remain the same.

Table 1: Hypothetical ¹H and ¹³C NMR Data for 2'-amino-2'-deoxy-5-methylcytidine (based on related structures) and Experimental Data for 5-Fluoro-2'-deoxycytidine

Position	2'-amino-2'-deoxy-5-methylcytidine (Hypothetical)	5-Fluoro-2'-deoxycytidine (Experimental) [4]
¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
6	~7.8 (s)	~138
5	-	~110
4	-	~156
2	-	~165
5-CH₃	~1.9 (s)	~12
1'	~6.1 (t)	~88
2'	~3.5 (m)	~55
3'	~4.2 (m)	~72
4'	~3.9 (m)	~87
5'	~3.7 (m)	~62

Note: Hypothetical data is estimated based on known chemical shift ranges for similar nucleoside structures. Experimental data is from a published source.[4]

Visualizing the Validation Workflow

The integration of data from these various NMR experiments can be visualized as a logical workflow.

Caption: Workflow for structural elucidation using NMR spectroscopy.

A critical step in this process is the use of HMBC to connect the different parts of the molecule. The following diagram illustrates the key HMBC correlations that would be expected for 2'-amino-2'-deoxy-5-methylcytidine.

Caption: Key HMBC correlations for structural confirmation.

Orthogonal Validation: HPLC and Mass Spectrometry

While NMR provides the definitive structural map, other techniques offer complementary and crucial information, primarily regarding purity and molecular weight.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating components in a mixture, making it ideal for assessing the purity of a synthesized nucleoside analog.[5] By using a suitable column and mobile phase, HPLC can separate the target molecule from starting materials, byproducts, and isomers.[6][7]

• Performance Comparison:

  • NMR: Provides detailed structural information but is less sensitive for quantifying minor impurities.

  • HPLC: Excellent for quantifying purity and separating isomers, but provides no structural information on its own. It can indicate the presence of an impurity, but not what that impurity is.

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio of ions, providing a highly accurate molecular weight of the compound.[8] This is a rapid and sensitive method to confirm that the synthesized molecule has the correct elemental formula.[9]

• Performance Comparison:

  • NMR: Determines the complete atomic connectivity and stereochemistry.

  • MS: Confirms the molecular formula and can be used to identify impurities based on their mass, but it cannot distinguish between isomers which have the same mass.[2]

Table 2: Comparison of Analytical Techniques for Nucleoside Analog Validation

Technique	Information Provided	Primary Use	Limitations
NMR Spectroscopy	Atomic connectivity, stereochemistry, 3D structure in solution	Definitive structure elucidation	Lower sensitivity, requires pure sample for clear spectra
HPLC	Purity, presence of isomers	Quality control, purification	No structural information
Mass Spectrometry	Molecular weight, elemental formula	Molecular formula confirmation	Cannot distinguish between isomers
X-ray Crystallography	Definitive solid-state 3D structure	Absolute structure determination	Requires a suitable single crystal, structure may differ from solution

Experimental Protocols

Protocol 1: NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the purified nucleoside analog for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) in a clean, dry vial. The choice of solvent is critical to avoid overlapping signals with the analyte protons.

• Transfer: Transfer the solution to a clean, high-quality 5 mm NMR tube.

• Internal Standard: An internal standard such as tetramethylsilane (TMS) or a deuterated solvent residual peak can be used for chemical shift referencing.

• Data Acquisition: Acquire the NMR data on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion.

Protocol 2: HPLC Purity Analysis

• Sample Preparation: Prepare a stock solution of the nucleoside analog in a suitable solvent (e.g., methanol or water) at a concentration of approximately 1 mg/mL.[7] Prepare a series of dilutions for linearity assessment.

• Instrumentation: Use a reverse-phase C18 column with a UV detector.

• Mobile Phase: A typical mobile phase would be a gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile or methanol.[7]

• Injection and Elution: Inject 10-20 µL of the sample solution and run the gradient method.

• Data Analysis: Determine the retention time of the main peak and calculate the purity based on the peak area percentage.

Protocol 3: Mass Spectrometry Analysis

• Sample Preparation: Prepare a dilute solution of the nucleoside analog (typically in the µg/mL to ng/mL range) in a solvent compatible with the ionization source (e.g., acetonitrile/water).[9]

• Ionization: Use a soft ionization technique such as Electrospray Ionization (ESI) to minimize fragmentation and observe the molecular ion.

• Mass Analysis: Acquire the mass spectrum in a high-resolution mass spectrometer (e.g., TOF or Orbitrap) to obtain an accurate mass measurement.

• Data Analysis: Compare the experimentally measured mass of the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺) with the theoretically calculated mass for the expected elemental formula.

Conclusion

The structural validation of a novel nucleoside analog like 2'-amino-2'-deoxy-5-methylcytidine is a multi-step process that relies on the synergistic use of several analytical techniques. While HPLC and Mass Spectrometry are essential for confirming purity and molecular formula, NMR spectroscopy is the unparalleled gold standard for the complete and unambiguous determination of the molecular structure. Through a logical and systematic application of 1D and 2D NMR experiments, researchers can piece together the atomic connectivity, confirm the location of key functional groups, and establish the critical stereochemistry of the molecule. This rigorous structural characterization is a non-negotiable prerequisite for advancing a nucleoside analog through the drug development pipeline, ensuring that subsequent biological and clinical studies are based on a solid and well-defined chemical foundation.

References

• Lipka, E., et al. (2007). HPLC Separation and Determination of Enantiomeric Purity of Novel Nucleoside Analogs, on Cyclodextrin Chiral Stationary Phases, Using Reversed and Polar Organic Modes. Taylor & Francis Online. Available at: [Link]

• Anderson, P. L., et al. (2011). Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection. Journal of Chromatography B, 879(26), 2737-2746. Available at: [Link]

• Müller, J., et al. (2021). The α-d-anomer of 2′-deoxycytidine: crystal structure, nucleoside conformation and Hirshfeld surface analysis. Acta Crystallographica Section C: Structural Chemistry, 77(5). Available at: [Link]

• Cai, X., et al. (2013). HPLC method development, validation, and impurity characterization of a potent antitumor nucleoside, T-dCyd (NSC 764276). Journal of pharmaceutical and biomedical analysis, 84, 194-202. Available at: [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

• Di Girolamo, A., et al. (2021). Development and Validation of an Up-to-Date Highly Sensitive UHPLC-MS/MS Method for the Simultaneous Quantification of Current Anti-HIV Nucleoside Analogues in Human Plasma. MDPI. Available at: [Link]

• Suárez-Marina, I., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. MDPI. Available at: [Link]

• Plavec, J., & Chattopadhyaya, J. (1993). Conformational analysis of nucleosides and nucleotides by NMR. Indian Journal of Chemistry-Section B, 32(8), 813-826.

• Russell, D. H. (2006). A mass spectrometry-based approach for identifying novel DNA polymerase substrates from a pool of dNTP analogues. Nucleic Acids Research, 34(16), e109. Available at: [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility. Available at: [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• Radkov, A. (2022). Nucleoside analysis with high performance liquid chromatography (HPLC) V.1. Protocols.io. Available at: [Link]

• Humboldt-Universität zu Berlin. (n.d.). sample preparation — NMR Spectroscopy. Institut für Chemie. Available at: [Link]

• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. JEOL. Available at: [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link]

• Western University. (n.d.). PREPARING AN NMR SAMPLE. NMR Facility. Available at: [Link]

• Wang, Z., et al. (2019). 5-Fluoro-2′-deoxycytidine as a Probe for the Study of B/Z-DNA Transition by 19F NMR Spectroscopy. ACS Omega, 4(22), 19694-19701. Available at: [Link]

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• 1. Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. Synthesis of 5-(2-amino-2-deoxy-beta-D-glucopyranosyloxymethyl)-2'- deoxyuridine and its incorporation into oligothymidylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stereospecific Synthesis of Methyl 2-Amino-2-deoxy-(6S)-deuterio-α,β-D-glucopyranoside and Methyl 2,6-Diamino-2,6-dideoxy-(6R)-deuterio-α,β-D-glucopyranoside: Side Chain Conformations of the 2-Amino-2-deoxy and 2,6-Diamino-2,6-Dideoxyglucopyranosides - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Immunogenic Profile of 2'-Amino-2'-Deoxy-5-Methylcytidine Oligonucleotides: A Comparative Guide

For researchers, scientists, and drug development professionals venturing into the therapeutic oligonucleotide space, managing immunogenicity is a critical aspect of preclinical development. While chemical modifications are employed to enhance stability and efficacy, they can also modulate the immune response. This guide provides an in-depth technical framework for assessing the immunogenicity of oligonucleotides containing 2'-amino-2'-deoxy-5-methylcytidine (2'-Am-5-MeC), a novel modification, by comparing it with established alternatives. We will delve into the underlying mechanisms of oligonucleotide-induced immunity, present detailed experimental protocols for its assessment, and offer a logical framework for data interpretation, empowering you to make informed decisions in your drug development pipeline.

The Immunogenicity Challenge in Oligonucleotide Therapeutics

Oligonucleotide therapeutics, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), can be recognized by the innate immune system as foreign nucleic acids, potentially triggering inflammatory responses.[1] This recognition is primarily mediated by pattern recognition receptors (PRRs), with Toll-like receptor 9 (TLR9) playing a central role for DNA-based oligonucleotides.[2][3] TLR9, located in the endosomes of immune cells like B cells and plasmacytoid dendritic cells, is specifically activated by unmethylated cytosine-phosphate-guanine (CpG) dinucleotide motifs, which are common in bacterial and viral DNA but suppressed in the vertebrate genome.[2][4] Activation of TLR9 initiates a signaling cascade that leads to the production of pro-inflammatory cytokines and can influence the overall safety and efficacy profile of a therapeutic.

Chemical modifications are a key strategy to mitigate this immune activation.[5] Modifications to the phosphate backbone, sugar moiety, or the nucleobase itself can interfere with TLR9 binding and subsequent signaling.[6][7] For instance, methylation of the cytosine within a CpG motif is a well-known method to dampen TLR9 stimulation.[8] Similarly, modifications at the 2' position of the ribose, such as 2'-O-methyl (2'-OMe) and 2'-O-methoxyethyl (2'-MOE), have been shown to reduce the immunogenic potential of oligonucleotides.[7][9]

The introduction of a 2'-amino group on a nucleoside, such as in 2'-amino-2'-deoxycytidine, is less commonly characterized in the context of immunogenicity. While this modification can confer unique structural and binding properties, its impact on TLR9 recognition is not as extensively documented as other 2'-modifications. The pKa of the 2'-amino group is approximately 6.2, meaning it would be protonated and carry a positive charge in the acidic environment of the endosome where TLR9 resides.[10] This charge could potentially influence the interaction with the negatively charged phosphate backbone of the oligonucleotide and the TLR9 protein itself. This guide provides the tools to systematically evaluate the immunogenicity of oligonucleotides incorporating the 2'-Am-5-MeC modification.

A Strategic Framework for Immunogenicity Assessment

A robust assessment of oligonucleotide immunogenicity involves a multi-pronged approach, beginning with in vitro assays to gauge the potential for innate immune activation and potentially progressing to in vivo models for a more comprehensive understanding of the immune response.

Our comparative assessment will focus on the following key aspects:

• TLR9 Activation Potential: Directly measuring the extent to which oligonucleotides containing 2'-Am-5-MeC activate the TLR9 signaling pathway.

• Cytokine Induction Profile: Quantifying the secretion of key pro-inflammatory cytokines from primary human immune cells.

• Comparative Analysis: Benchmarking the immunogenic profile of 2'-Am-5-MeC modified oligonucleotides against unmodified CpG-containing oligonucleotides (positive control) and oligonucleotides with well-characterized low-immunogenicity modifications like 2'-OMe or 5-methyl-deoxycytidine (5-Me-dC).

Below is a workflow diagram illustrating the key steps in this assessment process.

Caption: Workflow for assessing the immunogenicity of modified oligonucleotides.

Experimental Protocols

In Vitro TLR9 Activation Reporter Assay

This assay provides a direct and quantitative measure of TLR9 activation by the test oligonucleotides. We will utilize a commercially available HEK-Blue™ hTLR9 cell line, which expresses human TLR9 and a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.

Materials:

• HEK-Blue™ hTLR9 cells (InvivoGen)

• HEK-Blue™ Detection medium (InvivoGen)

• Test oligonucleotides (unmodified CpG, 2'-Am-5-MeC, 2'-OMe, 5-Me-dC, scrambled control)

• Positive control: CpG ODN 2006

• Negative control: GpC ODN 2006

• 96-well cell culture plates

• Spectrophotometer (620-650 nm)

Protocol:

• Cell Preparation: Culture HEK-Blue™ hTLR9 cells according to the manufacturer's instructions. On the day of the assay, prepare a cell suspension at a concentration of 280,000 cells/mL in HEK-Blue™ Detection medium.

• Oligonucleotide Preparation: Prepare a dilution series of each test and control oligonucleotide in sterile, endotoxin-free water. A typical concentration range would be from 0.01 to 10 µM.

• Assay Setup:

  • Add 20 µL of each oligonucleotide dilution to triplicate wells of a 96-well plate.

  • Add 180 µL of the cell suspension to each well.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 16-24 hours.

• Data Acquisition: Measure the absorbance of the supernatant at 620-650 nm using a spectrophotometer. The absorbance is directly proportional to the level of SEAP activity, which in turn reflects the extent of TLR9 activation.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium only) from all other readings.

  • Plot the absorbance values against the logarithm of the oligonucleotide concentration.

  • Determine the EC50 value (the concentration at which 50% of the maximal response is observed) for each oligonucleotide using a non-linear regression analysis (e.g., four-parameter logistic curve).

Cytokine Secretion Assay in Human Peripheral Blood Mononuclear Cells (PBMCs)

This assay provides a more physiologically relevant assessment of the inflammatory response by measuring cytokine production from a mixed population of primary human immune cells.

Materials:

• Freshly isolated human PBMCs or cryopreserved PBMCs

• RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin

• Test oligonucleotides

• Positive control: CpG ODN 2216

• Negative control: GpC ODN 2216

• 96-well cell culture plates

• ELISA kits or multiplex bead-based immunoassay for key cytokines (e.g., TNF-α, IL-6, IFN-α)

Protocol:

• PBMC Preparation: Thaw cryopreserved PBMCs or isolate fresh PBMCs from whole blood using density gradient centrifugation (e.g., Ficoll-Paque). Resuspend the cells in complete RPMI-1640 medium and adjust the cell density to 1 x 10^6 cells/mL.

• Assay Setup:

  • Plate 100 µL of the PBMC suspension into each well of a 96-well plate.

  • Add 100 µL of the test and control oligonucleotides at various concentrations (e.g., 0.1, 1, and 10 µM) to triplicate wells.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes to pellet the cells. Carefully collect the supernatant and store at -80°C until analysis.

• Cytokine Quantification: Measure the concentration of TNF-α, IL-6, and IFN-α in the supernatants using ELISA or a multiplex immunoassay, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the mean cytokine concentration for each treatment group.

  • Present the data as bar graphs showing the dose-dependent induction of each cytokine by the different oligonucleotides.

  • Perform statistical analysis (e.g., ANOVA with post-hoc tests) to determine significant differences between the test oligonucleotides and the controls.

Data Presentation and Interpretation

The quantitative data generated from these assays should be summarized in clear and concise tables for easy comparison.

Table 1: Comparative TLR9 Activation by Modified Oligonucleotides

Oligonucleotide Modification	EC50 (µM) for TLR9 Activation	Maximum TLR9 Activation (Fold change over baseline)
Unmodified CpG (Positive Control)
2'-Am-5-MeC (Test Article)
2'-OMe (Comparator)
5-Me-dC (Comparator)
Scrambled/Non-CpG (Negative Control)

Table 2: Comparative Cytokine Induction in Human PBMCs (at 10 µM Oligonucleotide)

Oligonucleotide Modification	TNF-α (pg/mL)	IL-6 (pg/mL)	IFN-α (pg/mL)
Unmodified CpG (Positive Control)
2'-Am-5-MeC (Test Article)
2'-OMe (Comparator)
5-Me-dC (Comparator)
Scrambled/Non-CpG (Negative Control)

Interpreting the Results:

• Low Immunogenicity Profile: An ideal low-immunogenicity candidate, such as the 2'-Am-5-MeC modified oligonucleotide, would exhibit a significantly higher EC50 value and lower maximal TLR9 activation compared to the unmodified CpG control. Similarly, it should induce substantially lower levels of pro-inflammatory cytokines in PBMCs, comparable to or better than the 2'-OMe and 5-Me-dC comparators.

• Moderate to High Immunogenicity: If the 2'-Am-5-MeC oligonucleotide shows TLR9 activation and cytokine induction profiles similar to the unmodified CpG control, it would be considered to have a high immunogenic potential. A profile that falls between the positive and negative controls would indicate moderate immunogenicity.

The following diagram illustrates the TLR9 signaling pathway, providing a mechanistic context for the observed results.

Caption: Simplified TLR9 signaling pathway upon CpG oligonucleotide recognition.

Concluding Remarks and Future Directions

This guide provides a comprehensive framework for the initial in vitro assessment of the immunogenic potential of 2'-amino-2'-deoxy-5-methylcytidine modified oligonucleotides. By systematically comparing this novel modification against well-characterized standards, researchers can gain crucial insights into its suitability for therapeutic applications. It is important to remember that the immunogenicity of an oligonucleotide is a complex interplay of its sequence, chemical modifications, and backbone chemistry.[11][12] Therefore, the findings from this initial assessment should be considered in the context of the specific oligonucleotide sequence and its intended therapeutic application.

Should the in vitro data suggest a favorable, low-immunogenicity profile for the 2'-Am-5-MeC modification, further characterization in in vivo models may be warranted to confirm these findings and to evaluate the potential for anti-drug antibody (ADA) formation.[13][14][15] The development of robust immunogenicity assays, as outlined here, is a critical step in de-risking oligonucleotide drug candidates and paving the way for the development of safer and more effective nucleic acid-based therapies.

References

• Ardena. (n.d.). Oligonucleotide therapeutics: How to measure plasma concentration, tissue distribution and immunogenicity? Retrieved from [Link]

• Aso, K., et al. (2024). Introduction of sugar-modified nucleotides into CpG-containing antisense oligonucleotides inhibits TLR9 activation. Scientific Reports. Retrieved from [Link]

• Bhagat, L., et al. (2006). Novel oligodeoxynucleotide agonists of TLR9 containing N3-Me-dC or N1-Me-dG modifications. Nucleic Acids Research, 34(10), 3078–3086. Retrieved from [Link]

• Krieg, A. M. (2021). How to test for immune activation by your therapeutic oligonucleotide. Oligonucleotide Therapeutics Society. Retrieved from [Link]

• Caproni, A., et al. (2012). Study of Agonists of TLRs as Vaccine Adjuvants. In Vaccine Adjuvants: Methods and Protocols (pp. 15-27). Springer. Retrieved from [Link]

• Griesenauer, B., et al. (2021). Characterization of the TLR9-Activating Potential of LNA-Modified Antisense Oligonucleotides. Molecules, 26(14), 4334. Retrieved from [Link]

• Peter, M. E., et al. (2008). Competition by Inhibitory Oligonucleotides Prevents Binding of CpG to C-terminal TLR9. The Journal of Immunology, 181(9), 6436-6444. Retrieved from [Link]

• Altasciences. (n.d.). Development of an Oligonucleotide Drug Immunogenicity Assay: A Case for the Characterization of the Immune Response. Retrieved from [Link]

• Pollak, A., et al. (2022). Cooperative activation of human TLR9 and consequences for the clinical development of antisense and CpG oligodeoxynucleotides. Nucleic Acid Therapeutics, 32(4), 221-232. Retrieved from [Link]

• PPD, Inc. (2022). Bioanalytical strategies for oligonucleotide assessment. Retrieved from [Link]

• Sewell, F., et al. (2022). Considerations in the Immunogenicity Assessment Strategy for Oligonucleotide Therapeutics (ONTs). Nucleic Acid Therapeutics, 32(5), 291-303. Retrieved from [Link]

• Verthelyi, D., et al. (2010). Use of Toll-Like Receptor Assays To Detect and Identify Microbial Contaminants in Biological Products. Clinical and Vaccine Immunology, 17(10), 1627-1635. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro evaluation of TLR agonistic activity and cytotoxicity. Retrieved from [Link]

• Efler, S. M., et al. (2022). Assessment of the Immunogenicity Potential for Oligonucleotide-Based Drugs. Nucleic Acid Therapeutics, 32(5), 304-316. Retrieved from [Link]

• ResearchGate. (n.d.). Immunogenicity for Antisense Oligonucleotides: A Risk-Based Assessment. Retrieved from [Link]

• Aso, K., et al. (2024). Introduction of sugar-modified nucleotides into CpG-containing antisense oligonucleotides inhibits TLR9 activation. Scientific Reports, 14(1), 1-13. Retrieved from [Link]

• n-Lorem Foundation. (2025, July 14). Lesson 13 – PS ASOs and Innate Immunity. Retrieved from [Link]

• Liang, X. H., et al. (2022). Insights into innate immune activation via PS-ASO–protein–TLR9 interactions. Nucleic Acids Research, 50(14), 7818-7833. Retrieved from [Link]

• Liang, X. H., et al. (2022). Insights into innate immune activation via PS-ASO–protein–TLR9 interactions. Nucleic Acids Research, 50(14), 7818–7833. Retrieved from [Link]

• Griesenauer, B., et al. (2021). Sequence-dependent inhibition of cGAS and TLR9 DNA sensing by 2′-O-methyl-modified antisense oligonucleotides. Nucleic Acids Research, 49(11), 6060-6074. Retrieved from [Link]

• Efler, S. M., et al. (2022). Assessment of the Immunogenicity Potential for Oligonucleotide-Based Drugs. Nucleic Acid Therapeutics, 32(5), 304-316. Retrieved from [Link]

• Lebedev, Y., et al. (1996). Oligonucleotides containing 2-aminoadenine and 5-methylcytosine are more effective as primers for PCR amplification than their nonmodified counterparts. Genetic Analysis: Biomolecular Engineering, 13(1), 15-21. Retrieved from [Link]

• Aurup, H., et al. (1994). Oligonucleotide duplexes containing 2'-amino-2'-deoxycytidines: thermal stability and chemical reactivity. Nucleic Acids Research, 22(1), 20-24. Retrieved from [Link]

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Comparative Kinetics of Hybridization: 2'-Amino Modified Probes vs. 2'-O-Methyl and LNA Alternatives

Topic: Comparative Kinetics of Hybridization for 2'-Amino Modified Probes Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

In the design of oligonucleotide therapeutics and diagnostic probes, the modification of the ribose 2'-position is a critical lever for tuning performance. While 2'-O-Methyl (2'-OMe) and 2'-Fluoro (2'-F) are the industry standards for enhancing affinity, 2'-Amino (2'-NH

) modified probes occupy a unique functional niche.

This guide provides a technical comparison of 2'-amino modifications against their high-affinity counterparts. Unlike 2'-OMe or Locked Nucleic Acids (LNA), which primarily function to lock sugar conformation, the 2'-amino modification offers a distinct kinetic profile characterized by pH-dependent electrostatic modulation and superior nuclease resistance, albeit with a trade-off in thermal stability (

).

The Structural Basis: Sugar Pucker and Conformation[2][3][4]

To understand the kinetics, we must first analyze the structural impact of the modification. The hybridization rate (

) and dissociation rate ( ) are governed by the sugar pucker—the degree to which the ribose ring twists to accommodate the nucleobase.

• DNA (Unmodified): Prefers C2'-endo (South) conformation, ideal for B-form helices.[1][2]

• 2'-OMe / 2'-F / LNA: strongly drive the sugar into the C3'-endo (North) conformation. This pre-organizes the single strand into an A-form geometry, reducing the entropic penalty of binding to RNA targets (faster

  , slower ).

• 2'-Amino (2'-NH

  ): The amino group is less electronegative than oxygen (in 2'-OH or 2'-OMe) or fluorine. Consequently, it does not enforce the C3'-endo pucker as rigidly as 2'-F. Furthermore, the 2'-amino group introduces a titratable handle (pKa 6.2). At physiological pH, it is largely neutral, but slight acidification can protonate it, introducing a positive charge that alters hybridization kinetics via electrostatics.

Visualization: Sugar Pucker Impact

The following diagram illustrates the conformational bias introduced by these modifications.

Figure 1: Conformational bias of 2'-modifications.[1] 2'-Amino probes exhibit more conformational flexibility than 2'-OMe or LNA, affecting their entropic binding penalty.

Thermodynamic and Kinetic Profile[1]

The "performance" of a probe is defined by how fast it binds (

), how tight it binds ( ), and how long it stays bound ( ).

Thermodynamic Stability ( )

Contrary to popular belief, the simple replacement of 2'-OH with 2'-NH

(2'-amino-DNA) often destabilizes the duplex slightly compared to RNA or 2'-OMe analogues, unless specific constraints (like 2'-amino-LNA) are used.

Modification	per mod (°C)	Mechanism of Action
2'-O-Methyl	+0.5 to +1.5	C3'-endo lock; improved stacking.
2'-Fluoro	+1.0 to +2.0	Strong electronegativity drives C3'-endo; gauche effect.
LNA	+3.0 to +8.0	Methylene bridge physically locks C3'-endo.
2'-Amino (DNA)	-1.0 to +0.5	Weaker gauche effect; steric bulk of -NH can destabilize hydration spine.
2'-Amino (LNA)	+3.0 to +10.0	Combines LNA lock with amino functionalization.

Kinetic Rates ( and )

• Association Rate (

  ):

  • 2'-OMe/LNA: Fast

    because the single strand is pre-organized.

  • 2'-Amino: Exhibits pH-dependent kinetics . At pH < 6.5, the amino group becomes protonated (-NH

    ). This positive charge reduces the electrostatic repulsion between the anionic phosphate backbones of the probe and target, significantly accelerating . At neutral pH, is comparable to unmodified DNA.

• Dissociation Rate (

  ):

  • LNA: Extremely slow

    (high residence time).

  • 2'-Amino: Faster

    compared to LNA/2'-OMe. This makes 2'-amino probes less suitable for permanent blocking (antisense steric block) but ideal for applications requiring transient binding or strand exchange , such as dynamic DNA nanotechnology or specific sensor regeneration cycles.

Nuclease Resistance: The 2'-Amino Advantage

While 2'-amino probes may lag in thermal stability, they excel in biological stability. The 2'-amino group provides a steric and chemical blockade against nucleases that require a 2'-OH for the hydrolysis mechanism (e.g., RNase A family).

• Serum Half-Life: 2'-Amino modified oligonucleotides show stability comparable to or exceeding 2'-OMe, surviving in serum for 10–20+ hours where unmodified DNA degrades in minutes.

• Mechanism: The protonated amine (in acidic lysosomes) or simply the steric bulk prevents the formation of the 2',3'-cyclic phosphate intermediate required for RNA degradation.

Experimental Protocol: Measuring Kinetics via SPR

To validate these kinetic claims in your own lab, Surface Plasmon Resonance (SPR) is the gold standard. This protocol ensures you measure intrinsic kinetics, avoiding mass transport limitations.

Workflow Diagram

Figure 2: SPR Kinetic Assay Workflow. Critical step: Low ligand density is required to prevent steric crowding and rebinding artifacts.

Step-by-Step Protocol

• Immobilization: Use a Biotin-labeled 2'-amino probe. Capture on a Streptavidin (SA) chip. Critical: Target a response of <100 RU (Resonance Units) to ensure 1:1 binding kinetics. High density leads to steric hindrance, artificially lowering

  .

• Buffer Preparation: Use HBS-EP+ (HEPES buffered saline, EDTA, Surfactant P20).

  • Validation Step: To test the electrostatic hypothesis, prepare running buffers at pH 7.4 and pH 6.0.

• Kinetic Titration: Inject the complementary target (analyte) at 5 concentrations (e.g., 0.5nM to 50nM) in duplicate.

  • Flow rate: High (30–50 µL/min) to minimize mass transport effects.

• Fitting: Fit data to a 1:1 Langmuir binding model .

  • Quality Control: If the

    is , ensure your instrument's sampling rate is sufficient. If the fit is poor (Chi-square > 10% of ), check for mass transport limitations.

Decision Matrix: When to Use 2'-Amino

Use this table to select the right modification for your application.

Feature	2'-Amino (2'-NH )	2'-O-Methyl (2'-OMe)	LNA
Primary Use Case	Conjugation (labeling), Nuclease Resistance, Transient Binding	Antisense, siRNA stabilization, Aptamers	High-sensitivity probes (PCR, ISH), Gapmers
Binding Affinity	Moderate (Neutral/Destabilizing)	High (Stabilizing)	Very High (Locked)
Kinetic Profile	Fast (at low pH), Moderate	Fast , Slow	Fast , Very Slow
Nuclease Stability	Excellent	Excellent	Excellent
Cost	High (Specialty synthesis)	Low (Standard)	High (IP protected)
Unique Advantage	Chemical Conjugation Handle: The amino group can be reacted with aldehydes/NHS-esters post-synthesis.	Cost/Performance Ratio: Best balance for general therapeutic use.	Mismatch Discrimination: Short probes with high specificity.

Senior Scientist Insight

"Do not choose 2'-amino modifications solely for affinity—you will be disappointed compared to LNA. Choose 2'-amino when you need a chemical handle for conjugation (e.g., attaching a drug or fluorophore) without sacrificing nuclease resistance, or when you specifically require a probe that can be 'released' easier than an LNA probe (faster

)."

References

• Aurup, H., et al. (1994). "2'-Amino-2'-deoxynucleosides: synthesis and incorporation into oligonucleotides." Nucleic Acids Research, 22(1), 20-27. Link

• Monia, B. P., et al. (1993). "Evaluation of 2'-modified oligonucleotides containing 2'-deoxy gaps as antisense inhibitors of gene expression." Journal of Biological Chemistry, 268(19), 14514-14522. Link

• Lubin, A. A., et al. (2006). "Effects of probe length, probe geometry, and redox-tag placement on the performance of the electrochemical E-DNA sensor." Analytical Chemistry, 78(16), 5671-5677. (Discusses kinetic trade-offs). Link

• Majlessi, M., et al. (1998). "Advantages of 2'-O-methyl oligoribonucleotide probes for detecting RNA targets." Nucleic Acids Research, 26(9), 2224-2229. Link

• Obika, S., et al. (1998). "Stability and structural features of the duplexes containing nucleoside analogues with a fixed N-type conformation, 2'-O,4'-C-methyleneribonucleosides." Tetrahedron Letters, 39(30), 5401-5404. (Foundational LNA/conformation work). Link

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Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 2'-Amino-2'-deoxy-5-methylcytidine

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile of 2'-Amino-2'-deoxy-5-methylcytidine

The Occupational Safety and Health Administration (OSHA) provides guidelines for handling cytotoxic and antineoplastic drugs, which serve as a valuable reference for managing potentially hazardous research chemicals.[1][2][3] The primary routes of exposure to such compounds are inhalation of dusts, skin absorption, and ingestion.[1]

Key Safety Considerations:

• Potential for Cytotoxicity: As a nucleoside analog, there is a possibility of interference with DNA or RNA synthesis.

• Lack of Comprehensive Data: The absence of a specific SDS means that a conservative approach to handling and disposal is necessary.

• Regulatory Framework: Disposal must comply with federal and local regulations for chemical waste. The Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs the disposal of hazardous chemical waste.[4][5][6]

Step-by-Step Disposal Protocol

This protocol is designed to ensure the safe and compliant disposal of 2'-Amino-2'-deoxy-5-methylcytidine and associated contaminated materials.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, it is imperative to be outfitted with the appropriate PPE to prevent exposure.

PPE Component	Specification	Rationale
Gloves	Chemically resistant (e.g., nitrile)	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or airborne particles.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	NIOSH-approved respirator	Recommended when handling the solid compound outside of a certified chemical fume hood to prevent inhalation of dust particles.[7]

Waste Segregation and Collection

Proper segregation of chemical waste at the point of generation is a critical step in ensuring safe disposal.

Procedure:

• Designate a Hazardous Waste Container: Utilize a container that is chemically compatible with 2'-Amino-2'-deoxy-5-methylcytidine. The container must be in good condition, with a secure, leak-proof lid.[4][8] Food-grade containers are not suitable for chemical waste storage.[8]

• Label the Container: The container must be clearly labeled as "Hazardous Waste." The label should also include the full chemical name: "2'-Amino-2'-deoxy-5-methylcytidine," the date accumulation started, and any relevant hazard warnings (e.g., "Potentially Cytotoxic").[8][9]

• Collect Waste:

  • Solid Waste: Carefully place any unused or expired solid 2'-Amino-2'-deoxy-5-methylcytidine into the designated hazardous waste container.

  • Contaminated Labware: Disposable items such as gloves, weigh boats, and pipette tips that have come into contact with the compound should be collected in a separate, clearly labeled hazardous waste bag or container.[1]

  • Liquid Waste: If the compound is in solution, collect it in a designated hazardous waste container for liquid chemical waste. Do not mix with other waste streams unless compatibility has been verified.[10]

• Container Management: Keep the hazardous waste container closed at all times except when adding waste.[8] Do not fill containers beyond 90% capacity to prevent spills.[5]

On-Site Storage

Proper storage of hazardous waste is crucial to prevent accidents and ensure regulatory compliance.

Guidelines:

• Storage Location: Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8] This area should be near the point of waste generation and under the control of laboratory personnel.[4][5]

• Segregation: Ensure that the container is segregated from incompatible chemicals.[8]

• Secondary Containment: Place the waste container in a secondary containment bin to mitigate the impact of any potential leaks or spills.

• Time Limits: Adhere to the storage time limits for hazardous waste as stipulated by the EPA and your institution's policies. For academic laboratories, this is often a maximum of six months.[4][11]

Disposal Request and Pickup

The final step is to arrange for the pickup and disposal of the hazardous waste by a certified professional.

Procedure:

• Request Pickup: Follow your institution's established procedure for hazardous waste pickup. This typically involves submitting a request through your Environmental Health and Safety (EHS) department.[8][9]

• Documentation: Ensure all necessary documentation, such as the hazardous waste label, is complete and accurate. This is required by the EPA for proper characterization and disposal.[8]

• Professional Removal: Only trained hazardous waste professionals should handle the removal of the waste from the laboratory.[9]

Decontamination and Spill Management

In the event of a spill, prompt and proper cleanup is essential to minimize exposure and environmental contamination.

Spill Cleanup Protocol

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Evacuate if Necessary: For large or highly dispersed spills, evacuate the area.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE, including respiratory protection if the compound is a powder.

• Contain the Spill: Use absorbent pads or other appropriate materials to contain the spill.

• Clean the Area:

  • For solid spills, gently sweep or wipe up the material, avoiding the creation of dust.

  • For liquid spills, absorb the liquid with appropriate absorbent material.

• Decontaminate: Clean the affected area with a suitable decontamination solution (e.g., a detergent solution followed by a rinse with water).

• Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as hazardous waste.

Empty Container Disposal

Empty containers that held 2'-Amino-2'-deoxy-5-methylcytidine must also be managed properly.

• Triple Rinsing: For containers that held acutely hazardous waste (P-listed), triple rinsing with a suitable solvent is required before the container can be disposed of as regular trash. The rinsate must be collected and disposed of as hazardous waste.[12]

• Defacing Labels: All hazardous chemical labels must be defaced or removed from the empty container before disposal.[12]

Logical Framework for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 2'-Amino-2'-deoxy-5-methylcytidine.

Disposal workflow for 2'-Amino-2'-deoxy-5-methylcytidine.

Conclusion

The responsible management and disposal of research chemicals like 2'-Amino-2'-deoxy-5-methylcytidine are paramount for ensuring the safety of laboratory personnel and protecting the environment. By adhering to the detailed protocols outlined in this guide, researchers can confidently manage their chemical waste in a manner that is both safe and compliant with all relevant regulations. Always consult your institution's specific Environmental Health and Safety guidelines for any additional requirements.

References

• Daniels Health. (2025, May 21).
• Occupational Safety and Health Administration. (1986, January 29). Guidelines for Cytotoxic (Antineoplastic) Drugs.
• Purdue University. Hazardous Waste Disposal Guidelines.
• Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
• U.S. Environmental Protection Agency. (2025, November 25).
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• Occupational Safety and Health Administration. (2016, February 1).
• Environmental Marketing Services. (2024, July 15).
• Oxford Academic. OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs.
• Vanderbilt University Medical Center.
• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines.
• American Chemical Society.
• PMC.
• ASHP. (2006). Guidelines on Handling Hazardous Drugs.
• Fisher Scientific.
• Cayman Chemical.
• The University of Alabama Environmental Health & Safety.
• University of Auckland. (2024, August 27).
• Cornell University Environment, Health and Safety. Appendix E - Lab Decommissioning Process.
• Tokyo Chemical Industry (India) Pvt. Ltd. 2'-Deoxy-5-methylcytidine | 838-07-3.
• Carl ROTH. 2'-Deoxy-5-methylcytidine, 5 g, CAS No. 838-07-3 | Nucleotides & Nucleosides.
• MP Biomedicals. 5-Methyl-2′-Deoxycytidine.
• Columbia University Research.
• U.S. Nuclear Regulatory Commission. (2017, October 16).

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